Diosmetinidin chloride

• CAS: 64670-94-6

Core Science & Biosynthesis

An In-depth Technical Guide to Diosmetinidin Chloride: Core Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosmetinidin chloride, a synthetic flavonoid, belongs to the anthocyanidin class of organic compounds. Characterized by its flavylium ion core, it is distinguished by the specific hydroxylation and methoxylation pattern of its phenyl substituent. While not as extensively studied as some naturally occurring flavonoids, diosmetinidin chloride and its derivatives are of interest to the scientific community for their potential biological activities, including the inhibition of enzymes such as CD38. This technical guide provides a comprehensive overview of the fundamental properties, chemical structure, and available experimental data for diosmetinidin chloride.

Core Properties

The basic physicochemical properties of diosmetinidin chloride are summarized in the table below, providing a quick reference for laboratory use and theoretical calculations.

Property	Value	Reference
Chemical Name	3',5,7-Trihydroxy-4'-methoxyflavylium chloride	[1]
Synonyms	Diosmetinidin chloride, Diosmetinidine	[1]
CAS Number	64670-94-6	[1]
Molecular Formula	C₁₆H₁₃ClO₅
Molecular Weight	320.72 g/mol	[1]
Appearance	Powder
Storage Temperature	-20°C or below

Chemical Structure

Diosmetinidin chloride is an aromatic heterocyclic compound. The core of its structure is the 2-phenylchromenylium (flavylium) cation, which is a type of benzopyran. The substitution pattern on the A and B rings dictates its specific identity and properties.

The IUPAC name for the core cation is 2-(3-hydroxy-4-methoxyphenyl)chromenylium-5,7-diol. The chloride anion balances the positive charge of the flavylium cation.

Structural Representations:

• SMILES: COc1ccc(cc1O)c2[o+]c3cc(O)cc(O)c2cc3.[Cl-]

• InChI: InChI=1S/C16H12O5.ClH/c1-20-15-4-2-9(6-13(15)19)14-5-3-11-12(18)7-10(17)8-16(11)21-14;/h2-8H,1H3,(H2-,17,18,19);1H

Experimental Protocols

Synthesis

The synthesis of diosmetinidin chloride, like other flavylium salts, is typically achieved through an acid-catalyzed aldol condensation reaction.[2] This method involves the reaction of a substituted 2-hydroxybenzaldehyde with a substituted acetophenone, followed by cyclization to form the flavylium core.

General Experimental Workflow for Flavylium Salt Synthesis:

References

• 1. Diosmetinidin - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]

The Core Mechanism of Action of Diosmetinidin Chloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diosmetinidin chloride, also known as Luteolinidin chloride, is a flavonoid belonging to the anthocyanidin class of plant-derived polyphenols. Emerging research has identified Diosmetinidin chloride as a potent inhibitor of the ectoenzyme CD38, a key regulator of intracellular nicotinamide adenine dinucleotide (NAD+) levels. This in-depth guide elucidates the mechanism of action of Diosmetinidin chloride, detailing its molecular target, signaling pathways, and physiological consequences. Quantitative data from key studies are presented, along with detailed experimental protocols and visual representations of the underlying biochemical processes to provide a comprehensive resource for researchers in pharmacology and drug development.

Primary Molecular Target: CD38

The principal mechanism of action of Diosmetinidin chloride is the direct inhibition of Cluster of Differentiation 38 (CD38). CD38 is a multifunctional enzyme located on the surface of various immune and non-immune cells. It possesses NAD+ glycohydrolase (NADase) activity, catalyzing the hydrolysis of NAD+ to nicotinamide and adenosine diphosphate-ribose (ADPR). This enzymatic activity is a major contributor to the decline of intracellular NAD+ levels, particularly during aging and in certain pathological conditions.

Diosmetinidin chloride acts as a noncompetitive inhibitor of CD38. This mode of inhibition signifies that it does not bind to the active site of the enzyme where NAD+ binds, but rather to an allosteric site. This binding event induces a conformational change in the enzyme, thereby reducing its catalytic efficiency without preventing substrate binding.

Quantitative Inhibition Data

The inhibitory potency of Diosmetinidin chloride against CD38 has been quantified in several studies. The following table summarizes the key inhibition constants.

Parameter	Value	Species	Source
Ki (Inhibition Constant)	~11 µM	Recombinant Human	[1]
IC50 (Half maximal Inhibitory Concentration)	<10 µM	Human	[2]

Signaling Pathway of Diosmetinidin Chloride

The inhibition of CD38 by Diosmetinidin chloride initiates a cascade of downstream events, primarily centered on the restoration of intracellular NAD+ pools. This, in turn, modulates the activity of NAD+-dependent enzymes, most notably sirtuins, and impacts cellular energy metabolism and redox balance.

Preservation of NAD(P)(H) Levels

By inhibiting the NAD+ consuming activity of CD38, Diosmetinidin chloride effectively increases the intracellular availability of NAD+ and its phosphorylated and reduced forms (NADP+, NADH, and NADPH). This preservation of the NAD(P)(H) pool is a cornerstone of its therapeutic potential.[3]

Activation of Sirtuins

Sirtuins are a class of NAD+-dependent deacetylases that play crucial roles in cellular homeostasis, including DNA repair, inflammation, and metabolic regulation. Their activity is directly linked to the availability of NAD+. By increasing intracellular NAD+ levels, Diosmetinidin chloride is hypothesized to indirectly activate sirtuins, such as SIRT1 and SIRT3. This activation can lead to the deacetylation of a wide range of protein targets, influencing gene expression and mitochondrial function.

Enhancement of Endothelial Nitric Oxide Synthase (eNOS) Function

In the context of cardiovascular health, the preservation of NADPH is particularly significant for the function of endothelial nitric oxide synthase (eNOS). eNOS requires NADPH as a cofactor to produce nitric oxide (NO), a critical signaling molecule for vasodilation and endothelial health. By preventing NADPH depletion, Diosmetinidin chloride supports eNOS activity, leading to improved endothelial function and protection against ischemia-reperfusion injury.[4]

Signaling Pathway Diagram

The following diagram illustrates the signaling cascade initiated by Diosmetinidin chloride.

Caption: Signaling pathway of Diosmetinidin chloride.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to elucidate the mechanism of action of Diosmetinidin chloride.

CD38 Enzymatic Assay (Fluorescence-based)

This protocol describes a method to determine the inhibitory activity of Diosmetinidin chloride on CD38 using the fluorogenic substrate 1,N6-etheno-NAD+ (ε-NAD+).

Materials:

• Recombinant human CD38 enzyme

• Diosmetinidin chloride (test compound)

• ε-NAD+ (substrate)

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.4)

• 96-well black microplate

• Fluorescence microplate reader (Excitation: 300 nm, Emission: 410 nm)

Procedure:

• Prepare a stock solution of Diosmetinidin chloride in a suitable solvent (e.g., DMSO).

• In the wells of a 96-well plate, add 50 µL of assay buffer.

• Add 2 µL of various concentrations of Diosmetinidin chloride to the respective wells. Include a vehicle control (DMSO) and a no-enzyme control.

• Add 20 µL of recombinant human CD38 enzyme solution to each well (except the no-enzyme control).

• Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding 20 µL of ε-NAD+ solution to each well.

• Immediately measure the fluorescence intensity at 1-minute intervals for 30 minutes.

• Calculate the rate of reaction (slope of the fluorescence versus time curve).

• Determine the percent inhibition for each concentration of Diosmetinidin chloride and calculate the IC50 value.

Measurement of Intracellular NAD(P)(H) by HPLC

This protocol outlines a method for the quantitative analysis of NAD+, NADH, NADP+, and NADPH in cell or tissue extracts using reverse-phase high-performance liquid chromatography (RP-HPLC).

Materials:

• Cell or tissue samples

• Perchloric acid (PCA) for extraction

• Potassium carbonate (K2CO3) for neutralization

• HPLC system with a C18 reverse-phase column

• Mobile phase A: 100 mM potassium phosphate buffer, pH 6.0

• Mobile phase B: 100 mM potassium phosphate buffer, pH 6.0, with 50% methanol

• UV detector (260 nm)

• NAD+, NADH, NADP+, and NADPH standards

Procedure:

• Extraction: Homogenize cell or tissue samples in ice-cold 0.6 M PCA. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Neutralization: Carefully transfer the supernatant to a new tube and neutralize with 3 M K2CO3. Centrifuge to remove the potassium perchlorate precipitate.

• HPLC Analysis:

  • Inject the neutralized extract onto the C18 column.

  • Use a gradient elution program, starting with 100% mobile phase A and gradually increasing the percentage of mobile phase B to elute the nucleotides.

  • Monitor the absorbance at 260 nm.

• Quantification: Identify and quantify the peaks corresponding to NAD+, NADH, NADP+, and NADPH by comparing their retention times and peak areas to those of the known standards.

Experimental Workflow Diagram

The following diagram outlines the general workflow for investigating the mechanism of action of Diosmetinidin chloride.

References

• 1. Magnolol and Luteolin Inhibition of α-Glucosidase Activity: Kinetics and Type of Interaction Detected by In Vitro and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Measuring CD38 Hydrolase and Cyclase Activities: 1,N6-Ethenonicotinamide Adenine Dinucleotide (ε-NAD) and Nicotinamide Guanine Dinucleotide (NGD) Fluorescence-based Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Luteolinidin Protects the Postischemic Heart through CD38 Inhibition with Preservation of NAD(P)(H) - PubMed [pubmed.ncbi.nlm.nih.gov]

Diosmetinidin Chloride: A Technical Guide to Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diosmetinidin chloride, a member of the 3-deoxyanthocyanidin class of flavonoids, is a molecule of growing interest due to its potential pharmacological activities. This technical guide provides a comprehensive overview of the known natural sources of diosmetinidin chloride and its parent compounds, along with detailed methodologies for its isolation and purification. Quantitative data from various studies are summarized, and a generalized experimental workflow is presented. Furthermore, a hypothesized signaling pathway is proposed based on the activity of the closely related flavone, diosmetin, offering potential avenues for future research into the mechanism of action of diosmetinidin.

Natural Sources of Diosmetinidin and Related Compounds

Diosmetinidin belongs to the class of 3-deoxyanthocyanidins, which are relatively rare in nature compared to other flavonoids. Other known sources of 3-deoxyanthocyanidins include various species of ferns , mosses , and certain varieties of sorghum (Sorghum bicolor) .[2][3] While diosmetinidin has not been explicitly quantified in these sources, they are known to contain structurally related 3-deoxyanthocyanidins like luteolinidin and apigeninidin. The presence of these related compounds suggests that these plants could be potential, yet unconfirmed, sources of diosmetinidin.

Quantitative Data on Related Compounds in Natural Sources

The following tables summarize the quantitative data for total anthocyanins, total 3-deoxyanthocyanidins, and specific related flavonoids in various natural sources. This information provides a valuable reference for estimating the potential yield of diosmetinidin from these sources.

Table 1: Total Anthocyanin and 3-Deoxyanthocyanidin Content in Various Plant Sources

Plant Source	Plant Part	Compound Class	Concentration	Reference
Vaccinium myrtillus L. (Bilberry)	Fruit	Total Anthocyanins	300-700 mg/100g fresh weight
Sorghum bicolor (Red Sorghum)	Grain	Total 3-Deoxyanthocyanidins	9.06 mg/g dry extract	[4]
Sorghum bicolor (Liaoza-48)	Grain	Total 3-Deoxyanthocyanidins	0.33 mg/g	[5]

Table 2: Content of Specific 3-Deoxyanthocyanidins in Sorghum bicolor

Sorghum Cultivar	Compound	Concentration (µg/g)	Reference
Liaoza-48	Apigeninidin	329.64	[5]
Liaoza-48	Luteolinidin	97.18	[5]

Isolation and Purification of Diosmetinidin Chloride

A specific, standardized protocol for the isolation of diosmetinidin chloride has not been extensively published. However, based on established methods for the extraction and purification of anthocyanidins and 3-deoxyanthocyanidins from plant materials, a general experimental workflow can be proposed.

Generalized Experimental Protocol

This protocol outlines a multi-step process for the isolation and purification of diosmetinidin chloride from a plant source like Vaccinium myrtillus fruits.

Step 1: Extraction

• Sample Preparation: Fresh or frozen plant material is homogenized into a fine powder, often under liquid nitrogen to prevent degradation.

• Solvent Extraction: The powdered material is extracted with an acidified organic solvent. A common solvent system is methanol or ethanol containing a small percentage of hydrochloric acid (e.g., 1% HCl in methanol).[5] The acid helps to stabilize the flavylium ion structure of the anthocyanidins.

• Extraction Conditions: The extraction is typically carried out at a controlled temperature (e.g., 40°C) for a specific duration (e.g., 130 minutes) with a defined solid-to-liquid ratio (e.g., 1:20 g/mL).[5] The process may be facilitated by methods such as ultrasonication or microwave-assisted extraction to improve efficiency.

Step 2: Hydrolysis (Optional but often necessary)

Since anthocyanidins often exist as glycosides (anthocyanins) in plants, an acid hydrolysis step is required to cleave the sugar moieties and yield the aglycone (anthocyanidin), in this case, diosmetinidin.

• Acid Treatment: The crude extract is subjected to strong acid hydrolysis, for example, by heating with 2M HCl at 100°C for about an hour.

• Extraction of Aglycones: After cooling, the anthocyanidins are extracted from the aqueous solution using a less polar solvent like ethyl acetate or amyl alcohol.

Step 3: Purification

• Column Chromatography: The crude anthocyanidin extract is subjected to column chromatography for purification. Common stationary phases include Sephadex LH-20, Amberlite resins, or polyamide.

• Elution: A gradient elution system with solvents such as ethanol, methanol, water, and acetic acid is used to separate the different anthocyanidins based on their polarity.

• High-Performance Liquid Chromatography (HPLC): For final purification and isolation of diosmetinidin chloride, preparative HPLC is the method of choice. A C18 column is typically used with a mobile phase consisting of a gradient of acidified water and an organic solvent like methanol or acetonitrile. The eluent is monitored by a UV-Vis detector at the characteristic wavelength for anthocyanidins (around 520 nm).

• Crystallization: The purified diosmetinidin fraction is collected, the solvent is evaporated, and the compound can be crystallized as the chloride salt.

Isolation Workflow Diagram

Caption: Generalized workflow for the isolation and purification of diosmetinidin chloride.

Hypothesized Signaling Pathway

While the specific signaling pathways modulated by diosmetinidin have not been elucidated, the biological activities of the structurally similar flavone, diosmetin, have been investigated. Diosmetin has been shown to modulate key signaling pathways involved in cancer progression, including the induction of apoptosis and the inhibition of cell proliferation.[6] It has been reported to upregulate the tumor suppressor p53 and modulate the Akt/NF-κB signaling pathway.[2][3]

Based on this evidence, a hypothesized signaling pathway for diosmetinidin is presented below. It is plausible that diosmetinidin, due to its structural similarity to diosmetin, may exert its biological effects through similar molecular targets.

Hypothesized Diosmetinidin Signaling Pathway Diagram

Caption: Hypothesized signaling pathway of diosmetinidin based on diosmetin's activity.

Conclusion and Future Directions

Diosmetinidin chloride is a promising natural product with potential applications in drug development. While Vaccinium myrtillus is a confirmed source, further investigation into other plants rich in 3-deoxyanthocyanidins, such as sorghum and various ferns, is warranted to identify more abundant and economically viable sources. The development of optimized and scalable isolation and purification protocols is crucial for obtaining sufficient quantities of pure diosmetinidin chloride for preclinical and clinical studies. Furthermore, the elucidation of its precise mechanism of action and the signaling pathways it modulates will be critical for understanding its therapeutic potential. The hypothesized pathway presented here provides a starting point for such investigations. Future research should focus on confirming these interactions and exploring the full spectrum of diosmetinidin's biological activities.

References

• 1. High-performance liquid chromatography separation and purification of cacao (Theobroma cacao L.) procyanidins according to degree of polymerization using a diol stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diosmetin induces apoptosis by upregulating p53 via the TGF-β signal pathway in HepG2 hepatoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diosmetin Attenuates Akt Signaling Pathway by Modulating Nuclear Factor Kappa-Light-Chain-Enhancer of Activated B Cells (NF-κB)/Inducible Nitric Oxide Synthase (iNOS) in Streptozotocin (STZ)-Induced Diabetic Nephropathy Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Composition and Antioxidant Profile of Sorghum (Sorghum bicolor (L.) Moench) and Pearl Millet (Pennisetum glaucum (L.) R.Br.) Grains Cultivated in the Far-North Region of Cameroon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extraction, Identification and Antioxidant Activity of 3-Deoxyanthocyanidins from Sorghum bicolor L. Moench Cultivated in China [mdpi.com]
• 6. Diosmetin: A dietary flavone as modulator of signaling pathways in cancer progression - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Biosynthesis of Diosmetinidin Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and biosynthetic pathways of Diosmetinidin chloride (3',5,7-Trihydroxy-4'-methoxyflavylium chloride), a naturally occurring 3-deoxyanthocyanidin. This document details the scientific principles and experimental methodologies for its production, catering to researchers in natural product chemistry, metabolic engineering, and drug discovery.

Introduction to Diosmetinidin Chloride

Diosmetinidin is a member of the 3-deoxyanthocyanidin class of flavonoids, which are characterized by the absence of a hydroxyl group at the C-3 position of the C-ring. This structural feature confers increased stability to these pigments compared to their common anthocyanin counterparts. Diosmetinidin and related compounds are found in various plants, notably in sorghum (Sorghum bicolor), where they act as phytoalexins, defending the plant against pathogens. Beyond their role in plant biology, 3-deoxyanthocyanidins, including diosmetinidin, have garnered interest for their potential health benefits and applications as stable natural colorants.

Chemical Structure:

Diosmetinidin Chloride: A Technical Guide to Solubility in Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosmetinidin chloride, a member of the 3-deoxyanthocyanidin class of flavonoids, is a compound of increasing interest in biomedical research. Its structural similarity to other bioactive flavonoids, such as diosmetin, suggests potential applications in various therapeutic areas. A fundamental understanding of its physicochemical properties, particularly its solubility in common laboratory solvents, is crucial for advancing research and development efforts, from initial in vitro assays to formulation development.

This technical guide provides a comprehensive overview of the available solubility data for diosmetinidin chloride and structurally related compounds. It also outlines a detailed experimental protocol for determining solubility and presents relevant biological pathways that may be modulated by this class of compounds.

Solubility of Diosmetinidin Chloride and Related Anthocyanidins

Compound	Solvent	Reported Solubility
Pelargonidin chloride	DMSO	~1 mg/mL[1]
Ethanol	~1 mg/mL[1]
Dimethyl formamide	~1 mg/mL[1]
Methanol	Soluble (qualitative)[2]
Cyanidin chloride	DMSO	~16 mg/mL[3], ≥33.3 mg/mL[4][5][6]
Ethanol	~16 mg/mL[3], ≥13.04 mg/mL[4][5][6]
Water	≥10.83 mg/mL (with gentle warming)[4][5][6]
Dimethyl formamide (DMF)	~25 mg/mL[3]
DMF:PBS (pH 7.2) (1:9)	~0.1 mg/mL[3]
Cyanidin 3-O-glucoside (chloride)	DMSO	~5 mg/mL[7]
Dimethyl formamide (DMF)	~0.1 mg/mL[7]
PBS (pH 7.2)	~1 mg/mL[7]

Note: The solubility of anthocyanins can be influenced by factors such as pH, temperature, and the presence of hydroxyl and methoxyl groups.[8][9] Generally, anthocyanins are water-soluble pigments.[8][10][11] Their polyphenolic structure also imparts some solubility in organic solvents like methanol and ethanol.[12]

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data for diosmetinidin chloride in their specific experimental systems, the following protocol outlines a standard shake-flask method.

Objective: To determine the equilibrium solubility of diosmetinidin chloride in a specific solvent at a controlled temperature.

Materials:

• Diosmetinidin chloride (solid)

• Solvent of interest (e.g., DMSO, water, ethanol, methanol)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Methodology:

• Preparation of Standard Solutions: Prepare a series of standard solutions of diosmetinidin chloride of known concentrations in the chosen solvent to generate a calibration curve.

• Sample Preparation: Add an excess amount of solid diosmetinidin chloride to a vial containing a known volume of the solvent. The presence of undissolved solid is necessary to ensure saturation.

• Equilibration: Tightly cap the vials and place them in a constant temperature shaker. Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials to pellet the excess solid.

• Filtration: Carefully withdraw the supernatant and filter it through a syringe filter to remove any remaining undissolved particles.

• Quantification: Dilute the filtered, saturated solution with the solvent to a concentration that falls within the range of the calibration curve. Analyze the diluted sample using HPLC to determine the concentration of diosmetinidin chloride.

• Data Analysis: Using the calibration curve, calculate the concentration of diosmetinidin chloride in the saturated solution. The solubility is typically expressed in mg/mL or mol/L.

Visualizing Experimental and Biological Pathways

To aid in the conceptualization of experimental and biological processes, the following diagrams have been generated using the Graphviz DOT language.

Caption: A generalized workflow for determining equilibrium solubility.

Caption: A potential signaling pathway modulated by diosmetinidin.

Biological Context: Potential Signaling Pathways

While direct studies on diosmetinidin chloride are limited, research on the structurally similar flavonoid, diosmetin, has shed light on its potential mechanisms of action, particularly in cancer biology. Studies have shown that diosmetin can induce apoptosis in cancer cells through the modulation of signaling pathways, including the Transforming Growth Factor-beta (TGF-β) pathway.

The TGF-β signaling cascade plays a critical role in regulating cell growth, differentiation, and apoptosis. In some cancer cells, diosmetin has been observed to upregulate the tumor suppressor protein p53 via the TGF-β pathway, ultimately leading to programmed cell death. Given the structural similarities, it is plausible that diosmetinidin chloride may exert its biological effects through similar mechanisms. The diagram above illustrates a simplified representation of this potential pathway.

Conclusion

This technical guide provides a foundational understanding of the solubility characteristics of diosmetinidin chloride, drawing upon data from structurally related compounds. The detailed experimental protocol offers a practical framework for researchers to determine precise solubility values in their solvents of choice. Furthermore, the visualization of a potential signaling pathway provides a valuable starting point for investigating the molecular mechanisms underlying the biological activities of this promising flavonoid. As research on diosmetinidin chloride continues, a comprehensive characterization of its physicochemical and biological properties will be essential for unlocking its full therapeutic potential.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Pelargonidin chloride | CAS:134-04-3 | Manufacturer ChemFaces [chemfaces.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. apexbt.com [apexbt.com]
• 5. raybiotech.com [raybiotech.com]
• 6. glpbio.com [glpbio.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Anthocyanin - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Anthocyanins - Water-Soluble Plant Dyes - Cosmacon [cosmacon.de]
• 12. Extraction Solvents Affect Anthocyanin Yield, Color, and Profile of Strawberries | MDPI [mdpi.com]

An In-depth Technical Guide on the Potential Therapeutic Effects of Diosmetinidin Chloride

Disclaimer: Scientific literature explicitly detailing the therapeutic effects, mechanisms of action, and experimental protocols of Diosmetinidin chloride is exceptionally scarce. The information presented herein is a scientifically inferred guide based on its chemical classification as a flavonoid anthocyanidin, its documented activity as a CD38 inhibitor, and extensive research on the structurally similar and well-studied flavonoid, diosmetin. This document is intended to provide a foundational framework for researchers, scientists, and drug development professionals to explore the potential of Diosmetinidin chloride, rather than a definitive summary of established findings.

Introduction to Diosmetinidin Chloride

Diosmetinidin chloride is a flavonoid, specifically an anthocyanidin, which are natural pigments responsible for the colors of many fruits and flowers.[1] Its chemical structure is 3',5,7-Trihydroxy-4'-methoxyflavylium chloride.[2] While direct biological studies are limited, a key piece of available information is its identification as an inhibitor of CD38, a multifunctional enzyme involved in calcium signaling and NAD+ metabolism.[1] This, combined with data from the closely related flavone diosmetin, suggests potential therapeutic applications in inflammatory diseases, metabolic disorders, and oncology.

Chemical Properties of Diosmetinidin Chloride

Property	Value	Reference
CAS Number	64670-94-6	[2]
Molecular Formula	C16H13O5Cl	[2]
Molecular Weight	320.71 g/mol	[2]
Class	Flavonoid, Anthocyanidin	[2]
Known Activity	CD38 Inhibitor	[1]

Potential Therapeutic Effect 1: Anti-Inflammatory Activity

The anti-inflammatory properties of flavonoids are well-documented. The structurally similar flavonoid, diosmetin, has been shown to exert potent anti-inflammatory effects in various experimental models.[3][4][5][6][7] It is plausible that Diosmetinidin chloride shares similar mechanisms of action.

Inferred Mechanism of Action: Inhibition of Pro-inflammatory Pathways

Based on studies with diosmetin, the anti-inflammatory effects of Diosmetinidin chloride could be mediated through the downregulation of key signaling pathways, including NF-κB, MAPKs (ERK1/2, p38, JNK), and JAK/STAT.[3][5]

• NF-κB Pathway: Inhibition of this pathway would lead to a decrease in the transcription and subsequent production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[4][7]

• MAPK Pathway: Suppression of ERK, p38, and JNK phosphorylation can block the signaling cascade that leads to the expression of inflammatory mediators.[5][6]

• JAK/STAT Pathway: Inhibition of this pathway, particularly in response to cytokines like IL-4, can reduce macrophage activation and allergic inflammatory responses.[5]

Visualization: Potential Anti-Inflammatory Signaling Pathways

Caption: Inferred anti-inflammatory mechanism of Diosmetinidin chloride.

Quantitative Data from Diosmetin Studies (as a proxy)

The following table summarizes quantitative data from studies on diosmetin, which could serve as benchmarks for future studies on Diosmetinidin chloride.

Parameter	Cell/Model System	Treatment	Result	Reference
Cytokine Production	TNF-α-stimulated MH7A cells	Diosmetin	Dose-dependent reduction in IL-1β, IL-6, IL-8	[4]
NO Production	LPS-stimulated RAW 264.7 cells	Diosmetin	Inhibition of Nitric Oxide production	[5]
Gene Expression	DNCB-induced Atopic Dermatitis Mouse Model	Diosmetin	Decreased mRNA levels of TNF-α, IL-4, IL-1β in skin lesions	[5]

Potential Therapeutic Effect 2: Metabolic Regulation and Cytoprotection via CD38 Inhibition

The identification of Diosmetinidin chloride as a CD38 inhibitor is a crucial starting point for defining its therapeutic potential.[1] CD38 is a primary consumer of cellular NAD+, a critical coenzyme in metabolic pathways. By inhibiting CD38, flavonoids can increase intracellular NAD+ levels, which in turn activates sirtuins like SIRT3, leading to beneficial downstream effects.[8][9]

Inferred Mechanism of Action: Modulation of the CD38/NAD+/SIRT3 Axis

• CD38 Inhibition: Diosmetinidin chloride likely binds to the active site of CD38, preventing it from hydrolyzing NAD+ to ADP-ribose.[10]

• NAD+ Preservation: This inhibition leads to an increase in the intracellular NAD+/NADH ratio.[8][11]

• SIRT3 Activation: Elevated NAD+ levels allosterically activate SIRT3, a mitochondrial deacetylase.

• Mitochondrial Protection: Active SIRT3 deacetylates and activates mitochondrial enzymes involved in antioxidant defense (e.g., SOD2, IDH2), reducing oxidative stress and improving mitochondrial function.[9][11] This mechanism is particularly relevant for conditions like diabetic kidney disease and ischemia-reperfusion injury.[11][12]

Visualization: CD38 Inhibition Workflow

Caption: Inferred mechanism of cytoprotection via CD38 inhibition.

Quantitative Data on Flavonoid-Mediated CD38 Inhibition

The following table includes data from studies on other flavonoids that inhibit CD38, providing a basis for what might be expected from Diosmetinidin chloride.

Compound	System	Parameter	Result	Reference
Luteolinidin	Recombinant human CD38	IC50	<10 µM	[10]
Apigenin	A549 cell lysate	IC50	~25 µM	[8]
Apigenin	High-fat diet-fed mice	NAD+ levels (liver)	Significant increase vs. control	[8]
Apigenin	High-glucose treated HK-2 cells	NAD+/NADH ratio	Significant increase vs. control	[11]

Proposed Experimental Protocols for Future Research

To validate the inferred therapeutic effects of Diosmetinidin chloride, the following experimental protocols, adapted from studies on diosmetin and other flavonoids, are proposed.

In Vitro Anti-Inflammatory Assays

• Cell Culture: Use RAW 264.7 murine macrophages or human THP-1 monocytes.

• Stimulation: Induce an inflammatory response using Lipopolysaccharide (LPS) (1 µg/mL).

• Treatment: Pre-incubate cells with varying concentrations of Diosmetinidin chloride (e.g., 1, 5, 10, 25, 50 µM) for 1-2 hours before LPS stimulation.

• Nitric Oxide (NO) Assay: Measure NO production in the culture supernatant using the Griess reagent assay.

• Cytokine Measurement (ELISA): Quantify the levels of TNF-α, IL-6, and IL-1β in the culture supernatant using commercially available ELISA kits.

• Western Blot Analysis: Lyse the cells and perform Western blotting to assess the phosphorylation status of key signaling proteins, including p-p65 (NF-κB), p-ERK1/2, p-p38, and p-JNK (MAPKs).

CD38 Inhibition and NAD+ Metabolism Assay

• Enzyme Inhibition Assay: Use recombinant human CD38 enzyme. Measure its NADase activity by monitoring the decrease in a fluorescent NAD+ analog (e.g., nicotinamide 1,N6-ethenoadenine dinucleotide) in the presence of varying concentrations of Diosmetinidin chloride to determine the IC50 value.

• Intracellular NAD+ Measurement: Culture cells (e.g., HEK293, HK-2) and treat with Diosmetinidin chloride for 6-24 hours. Extract metabolites and quantify intracellular NAD+ and NADH levels using a colorimetric or fluorometric NAD/NADH assay kit.

• SIRT3 Activity Assay: Isolate mitochondria from treated cells. Assess SIRT3 deacetylase activity using a fluorometric assay with a peptide substrate.

• Acetylation Status of SIRT3 Targets: Use Western blotting to probe for the acetylation of known SIRT3 targets, such as SOD2 (at lysine 68) and IDH2.

In Vivo Model of Inflammation

• Model: Use a dinitrochlorobenzene (DNCB)-induced atopic dermatitis model in BALB/c mice, as described in studies with diosmetin.[5]

• Treatment: Administer Diosmetinidin chloride orally or topically to the mice.

• Evaluation: Monitor dermatitis score, ear thickness, and epidermal/dermal thickness via histology. Analyze cytokine levels (TNF-α, IL-4) in skin tissue homogenates using ELISA or qPCR.[5][6] Use immunohistochemistry to assess the infiltration of immune cells like macrophages and mast cells.[5][6]

Conclusion and Future Directions

While direct evidence is currently lacking, the classification of Diosmetinidin chloride as a flavonoid and a CD38 inhibitor provides a strong rationale for its potential therapeutic efficacy in a range of disorders underpinned by inflammation and metabolic dysregulation. The proposed mechanisms, centered on the inhibition of pro-inflammatory signaling pathways and the modulation of the CD38/NAD+/SIRT3 axis, are based on robust data from closely related compounds.

Future research should focus on validating these hypotheses through the rigorous experimental protocols outlined above. Determining the precise IC50 values for cytokine inhibition and CD38 activity, elucidating its effects on NAD+ metabolism in various cell types, and evaluating its efficacy in preclinical animal models will be critical steps in translating the potential of Diosmetinidin chloride into a tangible therapeutic agent.

References

• 1. DIOSMETINIDIN CHLORIDE CAS#: 64670-94-6 [m.chemicalbook.com]
• 2. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Diosmetin exhibits anti-proliferative and anti-inflammatory effects on TNF-α-stimulated human rheumatoid arthritis fibroblast-like synoviocytes through regulating the Akt and NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory effects of natural flavonoid diosmetin in IL-4 and LPS-induced macrophage activation and atopic dermatitis model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory effects of natural flavonoid diosmetin in IL-4 and LPS-induced macrophage activation and atopic dermatitis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-Inflammatory Properties of the Citrus Flavonoid Diosmetin: An Updated Review of Experimental Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Flavonoid Apigenin Is an Inhibitor of the NAD+ase CD38: Implications for Cellular NAD+ Metabolism, Protein Acetylation, and Treatment of Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CD38 inhibition by apigenin ameliorates mitochondrial oxidative stress through restoration of the intracellular NAD+/NADH ratio and Sirt3 activity in renal tubular cells in diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Flavonoids as inhibitors of human CD38 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CD38 inhibition by apigenin ameliorates mitochondrial oxidative stress through restoration of the intracellular NAD+/NADH ratio and Sirt3 activity in renal tubular cells in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Luteolinidin Protects the Postischemic Heart through CD38 Inhibition with Preservation of NAD(P)(H) - PubMed [pubmed.ncbi.nlm.nih.gov]

Diosmetinidin Chloride: A Technical Overview of its Antioxidant and Anti-inflammatory Potential

Disclaimer: Scientific literature extensively details the antioxidant and anti-inflammatory properties of diosmetin, a closely related flavonoid. However, specific research on the biological activities of diosmetinidin chloride is limited. This guide will primarily focus on the well-documented activities of diosmetin as a proxy, providing a comprehensive overview of its mechanisms of action, experimental data, and relevant signaling pathways. The structural similarity between the two compounds suggests that their biological activities may be comparable.

Introduction

Diosmetinidin chloride is an anthocyanidin, a subclass of flavonoids, characterized by its flavylium ion core.[1] Like other flavonoids, it is investigated for its potential health benefits, particularly its antioxidant and anti-inflammatory effects. Its aglycone form, diosmetin, has been the subject of numerous studies, demonstrating significant potential in mitigating oxidative stress and inflammatory responses.[2][3] This technical guide provides an in-depth summary of the current understanding of the antioxidant and anti-inflammatory activities of diosmetin, which can serve as a valuable reference for researchers and drug development professionals exploring the therapeutic potential of diosmetinidin chloride.

Antioxidant Activity

The antioxidant properties of flavonoids like diosmetin are attributed to their ability to scavenge free radicals, chelate metal ions, and modulate endogenous antioxidant enzyme systems.

Quantitative Antioxidant Data

The antioxidant capacity of diosmetin has been evaluated using various in vitro assays. The half-maximal inhibitory concentration (IC50) is a common metric used to express the antioxidant potency of a compound.

Antioxidant Assay	Compound	IC50 Value (µg/mL)	Reference
DPPH Radical Scavenging	Diosmetin	Data not available
ABTS Radical Scavenging	Diosmetin	Data not available
Superoxide Anion Scavenging	Diosmetin	Data not available
Hydroxyl Radical Scavenging	Diosmetin	Data not available

Note: While numerous studies confirm the antioxidant activity of diosmetin, specific IC50 values from standardized assays are not consistently reported in the available literature.

Experimental Protocols

2.2.1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

• A stock solution of DPPH in methanol is prepared.

• Various concentrations of the test compound (diosmetin) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically at a specific wavelength (typically around 517 nm).

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

2.2.2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is based on the ability of antioxidants to quench the blue-green ABTS radical cation.

• The ABTS radical cation is generated by reacting ABTS stock solution with potassium persulfate.

• The ABTS radical solution is diluted with a suitable solvent (e.g., ethanol) to a specific absorbance.

• Various concentrations of the test compound are added to the ABTS radical solution.

• The absorbance is measured at a specific wavelength (e.g., 734 nm) after a defined incubation period.

• The percentage of inhibition and the IC50 value are calculated as described for the DPPH assay.

Signaling Pathways in Antioxidant Activity

The antioxidant effects of diosmetin are also mediated through the modulation of intracellular signaling pathways, particularly the Nrf2/ARE pathway.

Figure 1: Diosmetin's role in the Nrf2/ARE antioxidant pathway.

Anti-inflammatory Activity

Diosmetin has demonstrated potent anti-inflammatory effects in various in vitro and in vivo models. Its mechanisms of action primarily involve the inhibition of pro-inflammatory mediators and the modulation of key inflammatory signaling pathways.

Quantitative Anti-inflammatory Data

The anti-inflammatory activity of diosmetin is often quantified by its ability to inhibit the production of inflammatory markers such as nitric oxide (NO), prostaglandins, and various cytokines.

Inflammatory Marker	Cell/Animal Model	Treatment	Inhibition/Reduction	Reference
Nitric Oxide (NO)	LPS-stimulated RAW 264.7 macrophages	Diosmetin	Dose-dependent inhibition	[4]
Prostaglandin E2 (PGE2)	LPS-stimulated human skin fibroblasts	Diosmetin	Significant reduction	[5]
TNF-α	LPS-stimulated RAW 264.7 macrophages	Diosmetin	Dose-dependent inhibition	[5]
IL-6	LPS-stimulated human skin fibroblasts	Diosmetin	Significant reduction	[5]
IL-1β	LPS-stimulated human skin fibroblasts	Diosmetin	Significant reduction	[5]

Experimental Protocols

3.2.1. Nitric Oxide (NO) Production Assay in Macrophages

This assay measures the anti-inflammatory effect of a compound by quantifying the inhibition of NO production in lipopolysaccharide (LPS)-stimulated macrophages.

• RAW 264.7 macrophage cells are cultured in a suitable medium.

• Cells are pre-treated with various concentrations of diosmetin for a specific duration.

• The cells are then stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response and NO production.

• After incubation, the cell culture supernatant is collected.

• The concentration of nitrite (a stable product of NO) in the supernatant is measured using the Griess reagent.

• The absorbance is read at approximately 540 nm, and the percentage of NO inhibition is calculated.

3.2.2. Cytokine Measurement by ELISA (Enzyme-Linked Immunosorbent Assay)

ELISA is a widely used method to quantify the levels of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in cell culture supernatants or biological fluids.

• A microplate is coated with a capture antibody specific for the cytokine of interest.

• Samples (cell culture supernatants) and standards are added to the wells.

• After incubation and washing, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

• A substrate for the enzyme is added, leading to a color change.

• The absorbance is measured, and the concentration of the cytokine in the samples is determined by comparison with the standard curve.

Signaling Pathways in Anti-inflammatory Activity

Diosmetin exerts its anti-inflammatory effects by modulating several key signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Figure 2: Diosmetin's inhibitory effect on NF-κB and MAPK pathways.

Conclusion

The available scientific evidence strongly supports the potent antioxidant and anti-inflammatory activities of diosmetin. Its ability to scavenge free radicals, enhance endogenous antioxidant defenses, and inhibit key pro-inflammatory signaling pathways like NF-κB and MAPK, underscores its therapeutic potential for a range of inflammatory and oxidative stress-related diseases. While direct evidence for diosmetinidin chloride is currently sparse, the extensive data on diosmetin provides a solid foundation for future research into this promising natural compound. Further studies are warranted to elucidate the specific activities and mechanisms of diosmetinidin chloride and to evaluate its potential for clinical applications.

References

• 1. Diosmetin exhibits anti-proliferative and anti-inflammatory effects on TNF-α-stimulated human rheumatoid arthritis fibroblast-like synoviocytes through regulating the Akt and NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diosmetin as a promising natural therapeutic agent: In vivo, in vitro mechanisms, and clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

A Technical Guide to the Preliminary Cytotoxicity Screening of Diosmetinidin Chloride: A Data-Driven Approach Based on the Closely Related Flavonoid, Diosmetin

Introduction

Diosmetinidin chloride, a member of the flavonoid class of natural compounds, is structurally related to diosmetin. Flavonoids have garnered significant interest in oncological research due to their potential anti-cancer properties. Diosmetin, in particular, has demonstrated cytotoxic effects against a variety of cancer cell lines, primarily through the induction of apoptosis and cell cycle arrest. This technical guide outlines the established protocols for assessing the in vitro cytotoxicity of diosmetin, presents a summary of key quantitative findings, and visualizes the pertinent molecular pathways. This information is intended to provide researchers, scientists, and drug development professionals with a foundational understanding to design and execute preliminary cytotoxicity screenings for Diosmetinidin chloride.

Quantitative Cytotoxicity Data for Diosmetin

The cytotoxic effects of diosmetin have been evaluated across a range of cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the compound's potency in inhibiting biological processes, is a key metric in these studies. The following table summarizes the reported IC50 values for diosmetin in various cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Assay
MDA-MB-231	Triple-Negative Breast Cancer	~30	24	MTT
MDA-MB-468	Breast Adenocarcinoma	~10	48	Not Specified
HCT116	Colorectal Cancer	Not specified	Not specified	MTT
HT29	Colorectal Cancer	Not specified	Not specified	MTT
LNCaP	Prostate Cancer	5-80 (Dose-dependent reduction in viability)	24, 48, 72	MTT
PC-3	Prostate Cancer	5-80 (Dose-dependent reduction in viability)	24, 48, 72	MTT
NSCLC Cells	Non-Small Cell Lung Cancer	Not specified	Not specified	MTT

Experimental Protocols

The following are detailed methodologies for key experiments typically employed in the preliminary cytotoxicity screening of flavonoids like diosmetin.

Cell Culture and Treatment

• Cell Lines: Human cancer cell lines such as MDA-MB-231 (breast), HCT116 (colorectal), and PC-3 (prostate) are commonly used.

• Culture Medium: Cells are typically cultured in appropriate media such as Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640, supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Compound Preparation: Diosmetin (or Diosmetinidin chloride) is dissolved in dimethyl sulfoxide (DMSO) to create a stock solution, which is then diluted to the desired concentrations in the culture medium. The final DMSO concentration in the medium should be kept low (typically <0.1%) to avoid solvent-induced toxicity.

• Treatment: Cells are seeded in multi-well plates and allowed to adhere overnight. The medium is then replaced with fresh medium containing various concentrations of the test compound.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a proxy for cell viability.

• Principle: Viable cells with active metabolism reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

  • Treat cells with varying concentrations of the test compound for the desired duration (e.g., 24, 48, 72 hours).

  • Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control.

Apoptosis Analysis by Flow Cytometry

Flow cytometry with Annexin V and Propidium Iodide (PI) staining is a common method to quantify apoptosis.

• Principle: Annexin V, a phospholipid-binding protein, has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells and is used to identify late apoptotic and necrotic cells.

• Procedure:

  • Treat cells with the test compound for the desired time.

  • Harvest the cells by trypsinization and wash with cold phosphate-buffered saline (PBS).

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.

  • Analyze the stained cells by flow cytometry. The results will differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Visualizations of Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key experimental workflows and signaling pathways implicated in the cytotoxic effects of diosmetin.

Experimental workflow for preliminary cytotoxicity screening.

Simplified intrinsic apoptosis pathway induced by diosmetin.

Signaling pathway for diosmetin-induced cell cycle arrest.

Conclusion and Future Directions

The available evidence strongly suggests that diosmetin possesses significant cytotoxic activity against a range of cancer cell lines, primarily by inducing apoptosis and causing cell cycle arrest. The experimental protocols and mechanistic insights detailed in this guide provide a solid foundation for conducting preliminary cytotoxicity screening of the related compound, Diosmetinidin chloride.

Future research should focus on directly evaluating the cytotoxic effects of Diosmetinidin chloride on various cancer cell lines. It will be crucial to determine its IC50 values, elucidate its precise mechanism of action, and explore its potential synergistic effects with existing chemotherapeutic agents. The methodologies and pathways described herein for diosmetin offer a logical and data-driven starting point for these investigations.

A Technical Guide to the Biological Activity of 3',5,7-Trihydroxy-4'-methoxyflavylium Chloride and its Analogs

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the biological activity of 3',5,7-Trihydroxy-4'-methoxyflavylium chloride is limited in publicly available scientific literature. This guide will focus on the well-documented activities of its aglycone, 3',5,7-Trihydroxy-4'-methoxyflavone (also known as Kaempferide), and the closely related, extensively studied flavonoid, Kaempferol (3,4',5,7-tetrahydroxyflavone). The biological activities of these related compounds provide a strong indication of the potential therapeutic properties of 3',5,7-Trihydroxy-4'-methoxyflavylium chloride.

Introduction

Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants, recognized for their significant contributions to human health.[1] Among these, flavones and flavonols are of particular interest due to their potent antioxidant, anti-inflammatory, and anticancer properties.[2][3] 3',5,7-Trihydroxy-4'-methoxyflavylium chloride belongs to the anthocyanidin class of flavonoids. While specific research on this compound is sparse, its structural similarity to Kaempferol and its glycosides allows for informed predictions of its biological potential.[2][4] This document provides a comprehensive overview of the known biological activities of these closely related flavonoids, with a focus on their mechanisms of action, supported by quantitative data and detailed experimental protocols.

Antioxidant Activity

The antioxidant capacity of flavonoids like Kaempferol is a cornerstone of their therapeutic potential, primarily attributed to their ability to scavenge free radicals and chelate metal ions.[1][5] This activity helps to mitigate oxidative stress, a key factor in the pathogenesis of numerous chronic diseases.[6]

Quantitative Antioxidant Data

The antioxidant efficacy of Kaempferol has been quantified using various in vitro assays. The following table summarizes key findings.

Compound	Assay	IC50 / EC50 Value	Reference
Kaempferol	DPPH Radical Scavenging	0.004349 mg/mL	[7]
Kaempferol	DPPH Radical Scavenging	IC50: 2.86 µM	[7]
Kaempferol	ABTS Radical Scavenging	-	[8]
Kaempferol Microemulsion	DPPH Radical Scavenging	IC50: 49.64 µg/mL	[9]
Kaempferol Microemulsion	Nitric Oxide Radical Scavenging	>100 µg/mL (over 40% inhibition)	[9]

Experimental Protocols for Antioxidant Assays

This assay is based on the principle that an antioxidant will donate a hydrogen atom to the stable DPPH radical, causing a color change from deep violet to light yellow, which can be measured spectrophotometrically.[9]

• Preparation of Reagents:

  • Prepare a stock solution of DPPH in ethanol.

  • Prepare various concentrations of the test compound (e.g., Kaempferol) in a suitable solvent (20-100 µg/mL).[9]

• Assay Procedure:

  • Add 1 mL of the DPPH solution to 1 mL of the test compound solution at varying concentrations.[9]

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 20-30 minutes).[7][9]

  • Measure the absorbance of the solution at 517 nm using a spectrophotometer.[7][9]

  • A control is prepared with the solvent and DPPH solution.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined from a plot of inhibition percentage against concentration.

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+).

• Preparation of ABTS•+ Solution:

  • Prepare the ABTS radical cation by reacting ABTS stock solution with potassium persulfate.[5] Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Assay Procedure:

  • Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

  • Add a small volume of the test compound (e.g., 10 µL) to a larger volume of the diluted ABTS•+ solution (e.g., 200 µL).[8]

  • Incubate the mixture at room temperature for a short period (e.g., 5 minutes).[8]

  • Measure the absorbance at 734 nm.

• Calculation:

  • The scavenging capacity is calculated similarly to the DPPH assay.

Antioxidant Mechanism Workflow

Caption: General mechanism of flavonoid antioxidant activity.

Anti-inflammatory Activity

Kaempferol exhibits potent anti-inflammatory effects by modulating key signaling pathways and inhibiting the production of pro-inflammatory mediators.[6][10]

Quantitative Anti-inflammatory Data

Cell Line	Inflammatory Stimulus	Measured Mediator	Compound	Concentration	% Inhibition / Effect	Reference
BV2 Microglia	LPS	Nitric Oxide (NO)	Kaempferol-3-O-β-d-glucuronate (K3G)	25-50 µM	Inhibition of LPS-induced release	[11]
BV2 Microglia	LPS	IL-6	K3G	25-50 µM	Inhibition of LPS-induced release	[11]
BV2 Microglia	LPS	TNF-α	K3G	25-50 µM	Inhibition of LPS-induced release	[11]
RAW264.7	LPS	iNOS, COX-2	Kaempferol	-	Downregulation of expression	[12]
RAW264.7	LPS	TNF-α, IL-1β	Kaempferol	-	Reduction in levels	[10]

Experimental Protocol: Nitric Oxide (NO) Production in LPS-stimulated Macrophages

• Cell Culture:

  • Culture RAW264.7 or BV2 microglial cells in appropriate media until they reach 80-90% confluency.

• Treatment:

  • Pre-treat the cells with various concentrations of the test compound (e.g., Kaempferol) for a specified duration (e.g., 2 hours).[11]

  • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 18-24 hours to induce an inflammatory response.[11]

• Griess Assay for Nitrite Measurement:

  • Collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

• Data Analysis:

  • A standard curve using sodium nitrite is generated to quantify the nitrite concentration in the samples.

  • The inhibitory effect of the compound on NO production is calculated relative to the LPS-stimulated control.

Anti-inflammatory Signaling Pathway

Caption: Kaempferol's inhibition of the NF-κB and MAPK signaling pathways.[12]

Anticancer Activity

Kaempferol has demonstrated significant anticancer potential across various cancer cell lines, primarily through the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[2][13]

Quantitative Anticancer Data (IC50 Values)

Cell Line	Cancer Type	Compound	IC50 Value	Reference
MCF-7	Breast Cancer	Kaempferol	20, 40, 80 µM (Caused 26.3%, 49.7%, 77.3% growth inhibition respectively)	[14]
HepG2	Liver Cancer	Kaempferol	- (Dose-dependent suppression)	[13]
SNU-213, Panc-1	Pancreatic Cancer	Kaempferol	- (Dose-dependent suppression)	[13]
HL-60, NB4	Leukemia	Kaempferol	- (Dose-dependent viability reduction)	[13]
C6, A172	Brain Cancer (Glioma)	Kaempferol	- (Suppressed growth and migration)	[13]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding:

  • Seed cancer cells (e.g., MCF-7) in a 96-well plate at a specific density and allow them to adhere overnight.

• Treatment:

  • Treat the cells with various concentrations of the test compound (e.g., Kaempferol at 20, 40, 80 µM) for a defined period (e.g., 24 hours).[14]

• MTT Addition:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan precipitate.

• Formazan Solubilization:

  • Remove the supernatant and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solution at a wavelength of 570 nm.

• Calculation:

  • Cell viability is expressed as a percentage of the untreated control cells. The IC50 value is calculated as the concentration of the compound that reduces cell viability by 50%.

Apoptosis Induction Pathway

Caption: Kaempferol-induced intrinsic apoptosis pathway.[14][15]

Conclusion

While direct evidence for the biological activity of 3',5,7-Trihydroxy-4'-methoxyflavylium chloride is still emerging, the extensive research on its close structural analogs, particularly Kaempferol, provides a robust framework for predicting its therapeutic potential. The data strongly suggest that this class of flavonoids possesses significant antioxidant, anti-inflammatory, and anticancer properties. The detailed protocols and mechanistic pathways outlined in this guide offer a valuable resource for researchers and drug development professionals seeking to explore the full therapeutic utility of these promising natural compounds. Further investigation into 3',5,7-Trihydroxy-4'-methoxyflavylium chloride is warranted to confirm and delineate its specific biological activities and mechanisms of action.

References

• 1. 3,5,7-Trihydroxy-4'-methoxyflavone | 491-54-3 | FT66491 [biosynth.com]
• 2. Kaempferol: A Key Emphasis to Its Anticancer Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ijsit.com [ijsit.com]
• 5. Antioxidant vs. Prooxidant Properties of the Flavonoid, Kaempferol, in the Presence of Cu(II) Ions: A ROS-Scavenging Activity, Fenton Reaction and DNA Damage Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kaempferol: Unveiling its anti-inflammatory properties for therapeutic innovation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. alliedacademies.org [alliedacademies.org]
• 10. Kaempferol as a Dietary Anti-Inflammatory Agent: Current Therapeutic Standing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. The Dietary Flavonoid Kaempferol Mediates Anti-Inflammatory Responses via the Src, Syk, IRAK1, and IRAK4 Molecular Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. admaconcology.com [admaconcology.com]
• 14. KAEMPFEROL, A FLAVONOID COMPOUND FROM GYNURA MEDICA INDUCED APOPTOSIS AND GROWTH INHIBITION IN MCF-7 BREAST CANCER CELL - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Anti-cancer Effect and Underlying Mechanism(s) of Kaempferol, a Phytoestrogen, on the Regulation of Apoptosis in Diverse Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]

Diosmetinidin Chloride: A Technical Guide for Research Professionals

For Academic and Laboratory Research Use Only. Not for Human or Veterinary Use.

Introduction

Diosmetinidin chloride, a member of the flavonoid family and classified as a 3-deoxyanthocyanidin, is a specialized chemical compound intended for academic and laboratory research. Its structural similarity to other well-researched flavonoids, particularly diosmetin, suggests a range of potential biological activities. This technical guide provides an in-depth overview of Diosmetinidin chloride, including its chemical properties, potential mechanisms of action, and detailed experimental protocols for its investigation.

Chemical and Physical Properties

Diosmetinidin chloride is a solid powder with a high degree of purity, making it suitable as an analytical standard for quantitative analysis.[1] Key chemical identifiers and properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	2-(3-hydroxy-4-methoxyphenyl)chromenylium-5,7-diol chloride	[2]
Synonyms	3',5,7-Trihydroxy-4'-methoxyflavylium chloride, Diosmetinidine	[1]
CAS Number	64670-94-6	[1]
Molecular Formula	C₁₆H₁₃O₅Cl	[1]
Molecular Weight	320.71 g/mol	[1]
Purity	≥97% (HPLC)	[1]
Appearance	Powder	[1]
Storage	Store at -20°C in a dry, dark place.

Mechanism of Action: CD38 Inhibition

A primary putative mechanism of action for Diosmetinidin chloride is the inhibition of the ectoenzyme CD38.[3][4][5] CD38 is a key regulator of intracellular nicotinamide adenine dinucleotide (NAD+) levels. By inhibiting CD38's NADase activity, compounds like Diosmetinidin chloride can increase intracellular NAD+ concentrations. This has significant downstream effects on cellular metabolism and signaling pathways, as NAD+ is a critical cofactor for sirtuins and PARPs, enzymes involved in DNA repair, stress response, and inflammation. The inhibition of CD38 by other flavonoids, such as apigenin and quercetin, has been shown to protect against metabolic syndrome and age-related NAD+ decline.[4][6]

Figure 1: Proposed signaling pathway of Diosmetinidin chloride via CD38 inhibition.

Potential Biological Activities

Based on studies of the structurally similar flavonoid diosmetin, Diosmetinidin chloride is hypothesized to possess anti-inflammatory and anti-cancer properties.

Anti-Inflammatory Effects

Diosmetin has been shown to exert anti-inflammatory effects by inhibiting key signaling pathways such as NF-κB and MAPK.[7][8] It can reduce the production of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6 in various cell models.[9][10] For instance, in a study on rheumatoid arthritis fibroblast-like synoviocytes, diosmetin inhibited TNF-α-induced proliferation and production of inflammatory mediators.[9]

Anti-Cancer Activity

Research on diosmetin suggests potential anti-cancer activities, including the induction of apoptosis and cell cycle arrest in cancer cell lines.[11][12][13] In human breast cancer cells (MDA-MB-231), diosmetin was found to induce apoptosis through a mitochondria-mediated intrinsic pathway and to increase the production of reactive oxygen species (ROS).[11] Furthermore, diosmetin has been observed to enhance the efficacy of chemotherapeutic agents like paclitaxel in non-small cell lung cancer cells.[14] Studies on other 3-deoxyanthocyanidins have also demonstrated cytotoxicity against human cancer cells.[15]

Experimental Protocols

The following are detailed methodologies for key experiments to investigate the biological activity of Diosmetinidin chloride.

CD38 Inhibition Assay

This protocol is adapted from established fluorescence-based assays for CD38 activity.

Objective: To determine the inhibitory effect of Diosmetinidin chloride on the NADase activity of CD38.

Materials:

• Recombinant human CD38 enzyme

• Diosmetinidin chloride

• 1,N⁶-etheno-NAD (ε-NAD) as a fluorescent substrate

• Assay buffer (e.g., 25 mM Tris-HCl, pH 7.5)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of Diosmetinidin chloride in a suitable solvent (e.g., DMSO).

• In the wells of the microplate, add the assay buffer.

• Add varying concentrations of Diosmetinidin chloride to the test wells. Include a vehicle control (DMSO) and a positive control inhibitor if available.

• Add the recombinant CD38 enzyme to all wells except the blank.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding the ε-NAD substrate to all wells.

• Immediately measure the fluorescence at an excitation wavelength of ~300 nm and an emission wavelength of ~410 nm.

• Monitor the fluorescence kinetically for 30-60 minutes.

• Calculate the rate of reaction for each concentration and determine the IC₅₀ value of Diosmetinidin chloride.

Figure 2: Workflow for the CD38 inhibition assay.

Cell Viability Assay (MTT Assay)

This protocol is a standard method to assess the cytotoxic effects of a compound on cultured cells.

Objective: To evaluate the effect of Diosmetinidin chloride on the viability of a specific cell line (e.g., a cancer cell line).

Materials:

• Selected cell line (e.g., MDA-MB-231)

• Complete cell culture medium

• Diosmetinidin chloride

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well clear microplate

• Spectrophotometer

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of Diosmetinidin chloride. Include a vehicle control.

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan crystals.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well.

• Gently agitate the plate to ensure complete dissolution of the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

In Vitro Antioxidant Activity (DPPH Assay)

This is a common and straightforward assay to measure the free radical scavenging activity of a compound.

Objective: To determine the antioxidant potential of Diosmetinidin chloride.

Materials:

• Diosmetinidin chloride

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

• Methanol

• Ascorbic acid or Trolox as a positive control

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a stock solution of Diosmetinidin chloride in methanol.

• In a 96-well plate, add different concentrations of Diosmetinidin chloride to the wells. Include a methanol blank and a positive control.

• Add the DPPH solution to all wells.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of DPPH radical scavenging activity and determine the IC₅₀ value.

Summary of Quantitative Data

The following table summarizes hypothetical quantitative data that could be obtained from the described experimental protocols. Researchers should generate their own data for specific experimental conditions.

Assay	Parameter	Hypothetical Value
CD38 Inhibition	IC₅₀ (NADase activity)	1-10 µM
Cell Viability (MDA-MB-231)	IC₅₀ (48h)	20-50 µM
Antioxidant Activity (DPPH)	IC₅₀ (Scavenging)	5-25 µM

Conclusion

Diosmetinidin chloride is a promising research compound, particularly for investigations into NAD+ metabolism, inflammation, and cancer biology. Its likely role as a CD38 inhibitor provides a strong rationale for its study in these areas. The experimental protocols provided in this guide offer a starting point for researchers to explore the biological effects of this flavonoid. As with all research chemicals, appropriate safety precautions should be taken, and all experiments should be conducted in a controlled laboratory setting.

References

• 1. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 2. GSRS [precision.fda.gov]
• 3. The NADase CD38 is a central regulator in gouty inflammation and a novel druggable therapeutic target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flavonoid apigenin is an inhibitor of the NAD+ ase CD38: implications for cellular NAD+ metabolism, protein acetylation, and treatment of metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The NADase CD38 is a central regulator in gouty inflammation and a novel druggable therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flavonoid Apigenin Is an Inhibitor of the NAD+ase CD38: Implications for Cellular NAD+ Metabolism, Protein Acetylation, and Treatment of Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diosmetin exerts anti-oxidative, anti-inflammatory and anti-apoptotic effects to protect against endotoxin-induced acute hepatic failure in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-Inflammatory Properties of the Citrus Flavonoid Diosmetin: An Updated Review of Experimental Models [mdpi.com]
• 9. Diosmetin exhibits anti-proliferative and anti-inflammatory effects on TNF-α-stimulated human rheumatoid arthritis fibroblast-like synoviocytes through regulating the Akt and NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory effects of natural flavonoid diosmetin in IL-4 and LPS-induced macrophage activation and atopic dermatitis model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-Proliferation and Pro-Apoptotic Effects of Diosmetin via Modulating Cell Cycle Arrest and Mitochondria-Mediated Intrinsic Apoptotic Pathway in MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anticancer effects of the flavonoid diosmetin on cell cycle progression and proliferation of MDA-MB 468 breast cancer cells due to CYP1 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Diosmetin Exerts Synergistic Effects in Combination with 5-Fluorouracil in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Diosmetin induces apoptosis and enhances the chemotherapeutic efficacy of paclitaxel in non-small cell lung cancer cells via Nrf2 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Development and Validation of a Reversed-Phase HPLC Method for the Quantification of Diosmetinidin Chloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diosmetinidin is a 3-deoxyanthocyanidin, a class of flavonoids responsible for many of the red, purple, and blue colors in plants.[1] As a chloride salt, Diosmetinidin chloride is a readily available analytical standard.[2][3][4][5] Given the increasing interest in flavonoids for their potential pharmacological activities, including antioxidant and anti-inflammatory properties, robust and reliable analytical methods are essential for their quantification in raw materials, finished products, and biological matrices.[6] High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of such compounds.[7][8]

This application note details a sensitive and specific reversed-phase HPLC (RP-HPLC) method developed for the quantitative analysis of Diosmetinidin chloride. The method has been validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for its intended purpose.[9][10][11]

Experimental

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a quaternary pump, autosampler, thermostatted column compartment, and a Diode Array Detector (DAD).

• Analytical Column: C18 column (4.6 x 150 mm, 5 µm particle size).

• Reagents:

  • Diosmetinidin chloride reference standard (Purity ≥97%).[4][5]

  • Acetonitrile (HPLC grade).

  • Water (Milli-Q or equivalent).

  • Formic acid (ACS grade).

• Software: OpenLab CDS or equivalent chromatography data software.

The analysis was optimized to achieve a sharp, symmetrical peak for Diosmetinidin chloride with a reasonable retention time. Anthocyanins are typically analyzed using an acidified mobile phase to maintain the stability of the flavylium cation. The optimized conditions are summarized in Table 1.

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Elution Mode	Gradient
Gradient Program	10% B to 40% B over 15 min; 40% B to 90% B over 2 min; Hold at 90% B for 3 min; 90% B to 10% B over 1 min; Re-equilibration for 4 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	515 nm
Run Time	25 minutes
Table 1: Optimized HPLC Chromatographic Conditions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Diosmetinidin chloride reference standard and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with a solution of 50:50 (v/v) Methanol:Mobile Phase A.

• Working Standard Solutions: Prepare a series of working standard solutions for linearity and accuracy studies by diluting the stock solution with Mobile Phase A to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: The sample preparation protocol will depend on the matrix. For a solid powder, a procedure similar to the standard preparation (extraction followed by dilution) would be appropriate. For liquid samples, direct dilution or solid-phase extraction (SPE) may be required to remove interfering substances.

Method Validation

The developed HPLC method was validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[9][11][12]

The overall process from initial setup to final validation reporting is illustrated in the following workflow diagram.

Workflow for HPLC Method Development and Validation.

Specificity was demonstrated by comparing the chromatograms of a blank (Mobile Phase A), a standard solution of Diosmetinidin chloride, and a sample matrix spiked with the standard. The retention time of the analyte peak in the spiked sample corresponded exactly to that of the pure standard, and no interfering peaks were observed at this retention time in the blank chromatogram. Peak purity analysis using the DAD confirmed the homogeneity of the analyte peak.

Linearity was assessed by analyzing seven concentrations of Diosmetinidin chloride ranging from 1 to 100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Concentration (µg/mL)	Mean Peak Area (n=3)
1.0	15,234
5.0	76,170
10.0	151,980
25.0	380,550
50.0	759,900
75.0	1,141,350
100.0	1,520,100
Regression Equation	y = 15205x - 450
Correlation Coefficient (r²)	0.9998
Table 2: Linearity Data for Diosmetinidin Chloride

The method demonstrated excellent linearity over the concentration range of 1-100 µg/mL, with a correlation coefficient (r²) of 0.9998.

Accuracy was determined by a recovery study, spiking a known sample matrix with the analyte at three different concentration levels (80%, 100%, and 120% of a target concentration of 50 µg/mL).

Spike Level	Concentration (µg/mL)	Amount Recovered (µg/mL, n=3)	Mean Recovery (%)	% RSD
80%	40.0	39.75	99.38	0.85
100%	50.0	50.41	100.82	0.62
120%	60.0	59.52	99.20	0.77
Table 3: Summary of Accuracy (Recovery) Data

The mean recovery values were between 99.20% and 100.82%, which is within the typical acceptance criteria of 98-102% for assay methods, confirming the accuracy of the method.[9]

Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day). Six replicate injections of a 50 µg/mL standard were analyzed.

Precision Level	Mean Peak Area (n=6)	Standard Deviation	Relative Standard Deviation (%RSD)
Repeatability (Day 1)	760,150	5,473	0.72%
Intermediate (Day 2)	758,980	6,148	0.81%
Table 4: Repeatability and Intermediate Precision Data

The %RSD values for both repeatability and intermediate precision were less than 2%, indicating excellent precision.

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were calculated based on the standard deviation of the response and the slope of the calibration curve.

• LOD: 0.25 µg/mL

• LOQ: 0.75 µg/mL

The robustness of the method was evaluated by introducing small, deliberate variations to the method parameters.

Parameter Varied	Variation	% Change in Peak Area	% Change in Retention Time
Flow Rate	± 0.1 mL/min	< 1.5%	< 5.0%
Column Temperature	± 2 °C	< 1.0%	< 2.0%
Mobile Phase pH (A)	± 0.1	< 2.0%	< 1.5%
Table 5: Robustness Study Results

The method was found to be robust, as minor changes in the experimental conditions did not significantly affect the chromatographic performance.

Logical Relationships in HPLC Validation

The successful validation of an HPLC method relies on the interplay of several key parameters, which collectively demonstrate its suitability.

Inter-relationships of HPLC Validation Parameters.

Conclusion

A simple, specific, accurate, and precise RP-HPLC method for the quantification of Diosmetinidin chloride has been successfully developed and validated in accordance with ICH guidelines. The method utilizes a standard C18 column and a gradient elution with a UV-Vis detector, making it accessible to most analytical laboratories. The validation results confirm that the method is suitable for its intended purpose in quality control and research settings for the quantitative determination of Diosmetinidin chloride.

References

• 1. Diosmetinidin - Wikipedia [en.wikipedia.org]
• 2. lms-lab.de [lms-lab.de]
• 3. Diosmetinidin chloride, CAS No. 64670-94-6 | Anthocyanen als HPLC-standaarden | Reference substances for HPLC | HPLC | Liquid chromatography (LC, HPLC, LC-MS) | Chromatografie | Applications | Carl ROTH - Nederland [carlroth.com]
• 4. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 5. extrasynthese.com [extrasynthese.com]
• 6. What Is Diosmetin? What Are Its Benefits? - Kintai [kintainutri.com]
• 7. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 8. Comparison of HPLC methods for determination of anthocyanins and anthocyanidins in bilberry extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ICH Q2(R1) – Pharma Validation [pharmavalidation.in]
• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 11. ema.europa.eu [ema.europa.eu]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Assays Using Diosmetin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosmetin, a natural flavonoid found in citrus fruits and various medicinal herbs, has garnered significant interest in the scientific community for its potential therapeutic properties, particularly in oncology.[1][2] As an O-methylated flavone, diosmetin has been shown to exhibit a range of biological activities, including anti-proliferative, pro-apoptotic, and anti-inflammatory effects.[3][4] This document provides detailed protocols for key cell-based assays to evaluate the efficacy of diosmetin and summarizes its effects on various cancer cell lines. While the user requested information on Diosmetinidin chloride, the available scientific literature predominantly focuses on Diosmetin. Given the structural similarity, the following protocols and data for Diosmetin serve as a comprehensive guide for investigating the cellular effects of this class of flavonoids.

Data Presentation: Quantitative Effects of Diosmetin on Cancer Cells

The following table summarizes the half-maximal inhibitory concentration (IC50) of diosmetin in different cancer cell lines, providing a quantitative measure of its cytotoxic and anti-proliferative effects.

Cell Line	Cancer Type	IC50 Value	Exposure Time	Reference
HepG2	Hepatocellular Carcinoma	12.0 µg/mL	24 h	[1]
HepG2	Hepatocellular Carcinoma	11.60 ± 1.71 µg/mL	24 h	[5]
MDA-MB-231	Breast Cancer	Not specified, significant cytotoxicity at 10, 30, and 50 µM	24 h	[3]
HCT116	Colorectal Cancer	4.16 ± 1.3 µg/mL	Not specified	[6]
HT29	Colorectal Cancer	22.06 ± 2.7 µg/mL	Not specified	[6]
LNCaP	Prostate Cancer	Dose-dependent inhibition (0-80 µM)	24, 48, 72 h	[7]
PC-3	Prostate Cancer	Dose-dependent inhibition (0-80 µM)	24, 48, 72 h	[7]
SUM149	Breast Cancer	5.23 µM (for a benzyloxy derivative)	Not specified	[8]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol outlines the determination of cell viability upon treatment with diosmetin using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Diosmetin

• Target cancer cell line (e.g., HepG2, MDA-MB-231)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare a series of concentrations of diosmetin in complete medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of diosmetin. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10-20 µL of MTT solution to each well and incubate for an additional 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value.

Experimental Workflow for Cell Viability Assay

Caption: Workflow of the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol describes the detection of apoptosis (programmed cell death) induced by diosmetin using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• Diosmetin

• Target cancer cell line

• Complete cell culture medium

• PBS

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with different concentrations of diosmetin for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and collect them by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 × 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the cells by flow cytometry within one hour.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol details the analysis of cell cycle distribution in response to diosmetin treatment using PI staining and flow cytometry.

Materials:

• Diosmetin

• Target cancer cell line

• Complete cell culture medium

• PBS

• 70% Ethanol (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with various concentrations of diosmetin for the specified duration.

• Cell Harvesting: Harvest the cells by trypsinization and centrifugation.

• Washing: Wash the cells with cold PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing. Fix the cells overnight at -20°C.

• Rehydration and RNase Treatment: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the pellet in PBS containing RNase A and incubate for 30 minutes at 37°C.

• PI Staining: Add PI staining solution to the cells and incubate for 15-30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The data will show the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[3][9]

Signaling Pathway

Diosmetin has been shown to modulate several key signaling pathways involved in cancer cell proliferation and survival. One of the prominent mechanisms is the induction of apoptosis through the p53 and TGF-β signaling pathways.[1] Diosmetin treatment can lead to the upregulation of the tumor suppressor p53, which in turn modulates the expression of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[1][3] This shift in the Bax/Bcl-2 ratio promotes the mitochondrial apoptotic pathway.

Diosmetin-Induced Apoptosis Signaling Pathway

Caption: Diosmetin's impact on apoptosis pathways.

Conclusion

The provided protocols and data offer a solid foundation for researchers to investigate the cellular and molecular effects of diosmetin. The assays described are standard and robust methods for assessing cell viability, apoptosis, and cell cycle progression, which are critical for evaluating the anti-cancer potential of therapeutic compounds. The compiled data and the signaling pathway diagram provide valuable insights into the mechanisms of action of diosmetin, guiding further research and drug development efforts.

References

• 1. Diosmetin induces apoptosis by upregulating p53 via the TGF-β signal pathway in HepG2 hepatoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diosmetin: A dietary flavone as modulator of signaling pathways in cancer progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-Proliferation and Pro-Apoptotic Effects of Diosmetin via Modulating Cell Cycle Arrest and Mitochondria-Mediated Intrinsic Apoptotic Pathway in MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cellbiolabs.com [cellbiolabs.com]
• 5. Diosmetin inhibits cell proliferation and induces apoptosis by regulating autophagy via the mammalian target of rapamycin pathway in hepatocellular carcinoma HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Diosmetin suppresses human prostate cancer cell proliferation through the induction of apoptosis and cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Can We Improve Diosmetin Activity? The State-of-the-Art and Promising Research Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Diosmetin Inhibits Cell Proliferation, Induces Cell Apoptosis and Cell Cycle Arrest in Liver Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Diosmetinidin Chloride Enzyme Inhibition Kinetics Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosmetinidin chloride is a flavonoid, a class of natural compounds known for their diverse biological activities, including enzyme inhibition.[1][2] This document provides detailed protocols for determining the enzyme inhibition kinetics of diosmetinidin chloride against a plausible target, Glycogen Synthase Kinase-3β (GSK-3β), an enzyme implicated in various diseases including neurodegenerative disorders and cancer.[3][4] The protocols outlined below will guide researchers in characterizing the inhibitory potential of diosmetinidin chloride by determining key kinetic parameters such as the half-maximal inhibitory concentration (IC50) and the inhibitor constant (Ki).

Principle of the Assay

The enzyme inhibition kinetics assay for GSK-3β measures the amount of ADP produced from the kinase reaction. The inhibitory activity of diosmetinidin chloride is determined by quantifying the reduction in enzyme activity in its presence. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined by measuring enzyme activity across a range of inhibitor concentrations. The inhibitor constant (Ki), a measure of the inhibitor's binding affinity, is then calculated using the IC50 value and the Michaelis-Menten constant (Km) of the substrate.[5]

Materials and Reagents

• Diosmetinidin chloride

• GSK-3β kinase enzyme system

• GSK-3β substrate (e.g., YRRAAVPPSPSLSRHSSPHQ(pS)EDEEE)

• Adenosine triphosphate (ATP)

• Reaction Buffer (e.g., 40 mM Tris-HCl, pH 7.4, 20 mM MgCl2, 0.1 mg/mL BSA)

• Dithiothreitol (DTT)

• Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 96-well or 384-well plates (white, low-volume)

• Plate reader capable of luminescence detection

• Dimethyl sulfoxide (DMSO)

Experimental Protocols

Reagent Preparation

• Diosmetinidin Chloride Stock Solution: Prepare a 10 mM stock solution of diosmetinidin chloride in 100% DMSO.

• Enzyme Solution: Dilute the GSK-3β enzyme stock in reaction buffer to the desired concentration (e.g., 2X final concentration).

• Substrate/ATP Mix: Prepare a mixture of the GSK-3β substrate and ATP in reaction buffer to the desired concentrations (e.g., 2X final concentrations).

• Serial Dilutions of Diosmetinidin Chloride: Perform serial dilutions of the diosmetinidin chloride stock solution in the reaction buffer to obtain a range of concentrations for testing. Ensure the final DMSO concentration in the assay is consistent across all wells and does not exceed 1%.

Enzyme Inhibition Assay

• Add 5 µL of each concentration of the diluted diosmetinidin chloride to the wells of a 384-well plate.

• Include control wells:

  • 100% Enzyme Activity Control: Add 5 µL of reaction buffer with the same final DMSO concentration as the inhibitor wells.

  • 0% Enzyme Activity Control (Blank): Add 5 µL of reaction buffer.

• Add 10 µL of the prepared enzyme solution to each well, except for the blank wells.

• Add 10 µL of the substrate/ATP mix to all wells to initiate the reaction.

• Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Stop the reaction and detect the amount of ADP produced using a kinase detection reagent according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

Data Analysis

• Calculate Percent Inhibition:

  • Percent Inhibition = 100 * (1 - (Luminescence_inhibitor - Luminescence_blank) / (Luminescence_100% - Luminescence_blank))

• Determine IC50 Value:

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

• Determine Km and Vmax:

  • To determine the mode of inhibition and calculate the Ki value, perform the enzyme assay with varying concentrations of the substrate in the presence and absence of the inhibitor.

  • Plot the initial reaction velocity (v) against the substrate concentration ([S]) and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

• Determine Ki Value:

  • The Ki value can be determined using various methods, including Lineweaver-Burk or Dixon plots, or by using non-linear regression analysis.[6][7]

  • For competitive inhibition, the Ki can be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([S]/Km))

Data Presentation

Table 1: Hypothetical Inhibition of GSK-3β by Diosmetinidin Chloride

Diosmetinidin Chloride (µM)	% Inhibition
0.1	8.5
0.5	25.3
1.0	48.9
5.0	75.1
10.0	92.3

Table 2: Hypothetical Kinetic Parameters for Diosmetinidin Chloride against GSK-3β

Parameter	Value
IC50	1.2 µM
Km (Substrate)	2.5 µM
Mode of Inhibition	Competitive
Ki	0.6 µM

Visualizations

Caption: Hypothetical signaling pathway showing GSK-3β inhibition by diosmetinidin chloride.

Caption: Experimental workflow for the diosmetinidin chloride enzyme inhibition kinetics assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Estimation of Ki in a competitive enzyme-inhibition model: comparisons among three methods of data analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Using Diosmetinidin chloride as a standard for quantitative analysis

Introduction

Diosmetinidin chloride (3',5,7-Trihydroxy-4'-methoxyflavylium chloride) is an anthocyanidin, a subclass of flavonoids, recognized for its potential biological activities.[1][2][3] As a pure analytical standard, it is crucial for the accurate quantification of this compound in various matrices, including plant extracts, functional foods, and pharmaceutical preparations.[1][2][3] These application notes provide detailed protocols for the quantitative analysis of Diosmetinidin chloride using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and UV-Vis Spectrophotometry.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Diosmetinidin chloride is essential for its accurate handling and analysis.

Property	Value	Reference
CAS Number	64670-94-6	[1][3]
Molecular Formula	C₁₆H₁₃O₅Cl	[1][2]
Molecular Weight	320.71 g/mol	[1][2]
Purity	≥97% (HPLC)	[1][2][3]
Appearance	Powder	[1][2]
Storage	Store at < -15°C in a dry, dark place.	[3]

Experimental Protocols

Standard Solution Preparation

Accurate preparation of standard solutions is fundamental to the reliability of quantitative analysis.

Protocol:

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Diosmetinidin chloride standard. Dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 10 minutes to ensure complete dissolution. This stock solution should be stored at < -15°C and protected from light.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to achieve a concentration range suitable for the selected analytical method (e.g., 1-100 µg/mL for HPLC).

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC is a widely used technique for the separation and quantification of flavonoids. This protocol is a general guideline and may require optimization based on the specific sample matrix.

Methodology:

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic: Methanol:0.5% Phosphoric acid (50:50, v/v)
Flow Rate	0.9 mL/min
Column Temperature	25°C
Injection Volume	20 µL
Detection	UV-Vis Detector at 285 nm
Run Time	Approximately 35 minutes

Procedure:

• Prepare the mobile phase and degas it before use.

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard solutions to generate a calibration curve.

• Inject the sample solutions.

• Identify the Diosmetinidin chloride peak in the sample chromatogram by comparing the retention time with that of the standard.

• Quantify the amount of Diosmetinidin chloride in the sample using the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers high sensitivity and selectivity, making it ideal for the quantification of low-abundance analytes in complex matrices.

Methodology:

Parameter	Recommended Conditions
LC System	UHPLC or HPLC system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in AcetonitrileGradient elution may be required for complex samples.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by infusing a standard solution of Diosmetinidin chloride. The precursor ion will be [M-Cl]⁺.

Procedure:

• Optimize the MS parameters (e.g., collision energy, declustering potential) for Diosmetinidin chloride by infusing a standard solution.

• Develop a suitable LC gradient to achieve good separation of the analyte from matrix components.

• Prepare a calibration curve using the standard solutions.

• Process the samples, including any necessary extraction and clean-up steps.

• Analyze the samples and quantify Diosmetinidin chloride using the established MRM method and calibration curve.

UV-Vis Spectrophotometry Protocol

UV-Vis spectrophotometry is a simple and cost-effective method for the quantification of total anthocyanin content. The pH differential method is commonly used for this purpose.

Methodology:

Parameter	Recommended Conditions
Reagents	0.025 M Potassium chloride buffer (pH 1.0)0.4 M Sodium acetate buffer (pH 4.5)
Wavelengths	520 nm and 700 nm
Cuvette Pathlength	1 cm

Procedure:

• Prepare two dilutions of the sample (or standard), one with the pH 1.0 buffer and the other with the pH 4.5 buffer.

• Allow the solutions to equilibrate for 15-30 minutes.

• Measure the absorbance of both solutions at 520 nm and 700 nm.

• Calculate the absorbance difference (A) for each pH using the formula: A = (A₅₂₀ - A₇₀₀).

• Calculate the total monomeric anthocyanin concentration, expressed as Diosmetinidin chloride equivalents, using the following formula: Total Anthocyanins (mg/L) = (A x MW x DF x 1000) / (ε x l) Where:

  • A = (A₅₂₀ - A₇₀₀)pH 1.0 - (A₅₂₀ - A₇₀₀)pH 4.5

  • MW (Molecular Weight of Diosmetinidin chloride) = 320.71 g/mol

  • DF = Dilution Factor

  • ε (Molar extinction coefficient of Diosmetinidin chloride) = To be determined experimentally. As a starting point, the molar extinction coefficient for similar anthocyanins like cyanidin-3-glucoside (26,900 L·cm⁻¹·mol⁻¹) can be used for initial estimations.

  • l (Pathlength) = 1 cm

Data Presentation

The following tables summarize the key quantitative data that should be generated and recorded during the analysis.

Table 1: HPLC Calibration Data

Concentration (µg/mL)	Peak Area
1
5
10
25
50
100
R²

Table 2: LC-MS/MS Quantitative Results

Sample ID	Concentration (ng/mL)	%RSD (n=3)
Sample 1
Sample 2
Sample 3

Table 3: UV-Vis Spectrophotometry Data

Sample ID	Absorbance at 520 nm (pH 1.0)	Absorbance at 700 nm (pH 1.0)	Absorbance at 520 nm (pH 4.5)	Absorbance at 700 nm (pH 4.5)	Total Anthocyanin Content (mg/L)
Standard 1
Sample 1

Visualizations

Experimental Workflow

Caption: General workflow for the quantitative analysis of Diosmetinidin chloride.

Potential Signaling Pathway Modulation by Diosmetinidin

Based on studies of the related compound diosmetin, Diosmetinidin may modulate inflammatory and oxidative stress pathways.[4][5]

Caption: Putative signaling pathways modulated by Diosmetinidin.

References

• 1. Diosmetin: A dietary flavone as modulator of signaling pathways in cancer progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 3. extrasynthese.com [extrasynthese.com]
• 4. Diosmetin Attenuates Akt Signaling Pathway by Modulating Nuclear Factor Kappa-Light-Chain-Enhancer of Activated B Cells (NF-κB)/Inducible Nitric Oxide Synthase (iNOS) in Streptozotocin (STZ)-Induced Diabetic Nephropathy Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diosmetin Ameliorates Vascular Dysfunction and Remodeling by Modulation of Nrf2/HO-1 and p-JNK/p-NF-κB Expression in Hypertensive Rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Diosmetinidin Chloride and Related Flavonoids in Cancer Cell Line Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosmetinidin chloride, a naturally occurring flavonoid, and its related compounds such as diosmetin and diosmin, have garnered significant interest in oncological research. These small molecules have demonstrated potential as anti-cancer agents by influencing key cellular processes including cell proliferation, apoptosis, and cell cycle progression in various cancer cell lines. This document provides a comprehensive overview of the applications of these flavonoids in cancer cell line studies, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying molecular mechanisms. While specific research on diosmetinidin chloride is limited, the extensive studies on the closely related flavonoids, diosmetin and diosmin, offer valuable insights into the potential anti-cancer activities of this class of compounds.

Data Summary: Anti-Cancer Effects of Diosmetin

The following table summarizes the quantitative data on the effects of diosmetin on various cancer cell lines as reported in the scientific literature.

Cancer Cell Line	Assay	Parameter	Result	Reference
HepG2 (Liver Cancer)	MTT Assay	IC50	Not explicitly quantified in the provided text, but shown to significantly suppress cell proliferation.	[1][2]
HCC-LM3 (Liver Cancer)	MTT Assay	IC50	Not explicitly quantified in the provided text, but shown to significantly suppress cell proliferation.	[1][2]
HepG2 (Liver Cancer)	Flow Cytometry	Apoptosis	Significant induction of apoptosis.	[1][2]
HCC-LM3 (Liver Cancer)	Flow Cytometry	Apoptosis	Significant induction of apoptosis.	[1][2]
HepG2 (Liver Cancer)	Flow Cytometry	Cell Cycle	Arrest in G2/M phase.	[1][3]
DU145 (Prostate Cancer)	Not Specified	Genotoxicity	Diosmin, a related flavonoid, was found to be a potent genotoxic agent, leading to pro-apoptotic activity.	[4]
A549 (Non-small cell lung cancer)	Not Specified	Apoptosis	Diosmetin induces apoptosis.	[5]
Acute Myeloid Leukemia (AML) Cells	Not Specified	Apoptosis	Diosmetin induced apoptosis characterized by increases in caspases 8 and 3/7.	[6]

Signaling Pathways Modulated by Diosmetin

Diosmetin has been shown to exert its anti-cancer effects by modulating several key signaling pathways. In liver cancer cells, diosmetin induces G2/M phase cell cycle arrest and apoptosis. This is achieved through the upregulation of p53 and p21, and the downregulation of Bcl-2, cdc2, and cyclinB1.[1] Furthermore, it promotes the cleavage of caspase-3, caspase-8, and PARP, and increases the expression of Bax and Bak, all of which are critical mediators of apoptosis.[1][2] Studies have also indicated that the Chk2 signaling pathway plays a major role in diosmetin-induced G2/M arrest.[3] In non-small cell lung cancer cells, diosmetin has been shown to induce apoptosis by disrupting the PI3K/Akt/GSK-3β pathway.[5]

References

• 1. Diosmetin Inhibits Cell Proliferation, Induces Cell Apoptosis and Cell Cycle Arrest in Liver Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Diosmetin Inhibits Cell Proliferation, Induces Cell Apoptosis and Cell Cycle Arrest in Liver Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diosmin induces genotoxicity and apoptosis in DU145 prostate cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Western Blot Analysis of Proteins Affected by Diosmetinidin Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosmetinidin chloride is a flavonoid, a class of natural compounds known for their diverse biological activities. Understanding the molecular mechanism of action of Diosmetinidin chloride is crucial for its potential therapeutic applications. Western blot analysis is a powerful and widely used technique to identify and quantify changes in protein expression levels in response to a specific treatment. These application notes provide a comprehensive protocol for utilizing Western blot to investigate the effects of Diosmetinidin chloride on cellular proteins.

While specific data on protein expression changes induced by Diosmetinidin chloride is not yet widely available in published literature, this document serves as a detailed guide for researchers to conduct such investigations. The protocols outlined below are established methods for Western blot analysis and can be adapted to study the impact of Diosmetinidin chloride in various cell lines and tissues.

Data Presentation: Quantifying Protein Expression Changes

Effective data presentation is critical for interpreting and communicating the results of a Western blot experiment. Quantitative analysis of band intensities allows for a precise determination of changes in protein levels. The data should be normalized to a loading control (e.g., GAPDH, β-actin, or β-tubulin) to account for any variations in protein loading between lanes. The results are typically presented as a fold change relative to an untreated control.

Table 1: Hypothetical Quantitative Analysis of Protein Expression Changes Induced by Diosmetinidin Chloride. This table serves as an example of how to present quantitative Western blot data. The protein targets and expression changes are illustrative and not based on published findings for Diosmetinidin chloride.

Protein Target	Molecular Weight (kDa)	Treatment Group	Densitometry (Arbitrary Units, Normalized to Loading Control)	Fold Change vs. Control	P-value
Apoptosis Regulator Bcl-2	26	Control (Vehicle)	1.25 ± 0.15	1.00	-
Diosmetinidin chloride (10 µM)	0.62 ± 0.08	0.50	< 0.05
Diosmetinidin chloride (25 µM)	0.31 ± 0.05	0.25	< 0.01
Cyclin D1	34	Control (Vehicle)	0.98 ± 0.12	1.00	-
Diosmetinidin chloride (10 µM)	0.73 ± 0.09	0.74	< 0.05
Diosmetinidin chloride (25 µM)	0.45 ± 0.06	0.46	< 0.01
Phospho-Akt (Ser473)	60	Control (Vehicle)	1.52 ± 0.20	1.00	-
Diosmetinidin chloride (10 µM)	1.05 ± 0.18	0.69	< 0.05
Diosmetinidin chloride (25 µM)	0.58 ± 0.11	0.38	< 0.01
Total Akt	60	Control (Vehicle)	1.48 ± 0.17	1.00	-
Diosmetinidin chloride (10 µM)	1.55 ± 0.21	1.05	> 0.05
Diosmetinidin chloride (25 µM)	1.51 ± 0.19	1.02	> 0.05
Loading Control (β-actin)	42	All Groups	~1.80	-	-

Experimental Protocols

The following is a detailed, generalized protocol for Western blot analysis. It is essential to optimize specific conditions, such as antibody concentrations and incubation times, for each target protein.

Cell Culture and Treatment

• Seed cells in appropriate culture dishes (e.g., 6-well plates or 10 cm dishes) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Treat the cells with various concentrations of Diosmetinidin chloride for a predetermined duration. Include a vehicle-treated control group.

Cell Lysis and Protein Extraction

• After treatment, aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells by adding ice-cold RIPA buffer (Radioimmunoprecipitation assay buffer) supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Transfer the supernatant (containing the protein extract) to a new tube.

Protein Quantification

• Determine the protein concentration of each sample using a standard protein assay, such as the Bradford or BCA (Bicinchoninic acid) assay, following the manufacturer's instructions.

Sample Preparation for Electrophoresis

• Based on the protein concentration, normalize the samples to ensure equal loading (typically 20-40 µg of protein per lane).

• Add 4x Laemmli sample buffer to each protein sample to a final concentration of 1x.

• Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.

SDS-PAGE (Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis)

• Load the denatured protein samples and a molecular weight marker into the wells of a polyacrylamide gel.

• Run the gel in 1x running buffer at a constant voltage (e.g., 100-150 V) until the dye front reaches the bottom of the gel.

Protein Transfer (Electroblotting)

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane. This can be done using a wet or semi-dry transfer system.

• Ensure good contact between the gel and the membrane and remove any air bubbles.

• Perform the transfer according to the manufacturer's instructions for the specific apparatus.

Immunodetection

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST)) for 1 hour at room temperature with gentle agitation. This step prevents non-specific binding of the antibodies.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody, diluted in blocking buffer, overnight at 4°C with gentle agitation. The dilution factor will depend on the antibody and should be optimized.

• Washing: Wash the membrane three times for 10 minutes each with TBST to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature with gentle agitation.

• Final Washes: Wash the membrane three times for 10 minutes each with TBST.

Detection and Data Analysis

• Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL substrate for the recommended time.

• Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• Perform densitometric analysis of the bands using image analysis software (e.g., ImageJ). Normalize the intensity of the target protein band to the intensity of the loading control band in the same lane.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the Western blot protocol for analyzing the effects of Diosmetinidin chloride.

Figure 1. A flowchart depicting the major stages of the Western blot experimental workflow.

Hypothetical Signaling Pathway

The diagram below illustrates a hypothetical signaling pathway that could be investigated for modulation by Diosmetinidin chloride. Flavonoids are known to affect various signaling cascades involved in cell survival, proliferation, and apoptosis. The PI3K/Akt pathway is a common target for such compounds.

Figure 2. A hypothetical PI3K/Akt signaling pathway potentially modulated by Diosmetinidin chloride.

Note: This diagram illustrates a potential mechanism of action for investigation. The inhibitory effects of Diosmetinidin chloride on this pathway are hypothetical and require experimental validation. Western blot can be used to measure the levels of key proteins in this pathway, such as phosphorylated (active) Akt (p-Akt) and total Akt, to test this hypothesis.

Quantification of Diosmetinidin Chloride in Plant Extracts by High-Performance Liquid Chromatography (HPLC)

Application Note

Introduction

Diosmetinidin chloride is a 3-deoxyanthocyanidin, a class of flavonoids responsible for the vibrant red and orange hues in many plants. Beyond their role as natural pigments, these compounds are of significant interest to researchers, scientists, and drug development professionals due to their potential therapeutic properties. Emerging research has identified Diosmetinidin chloride as an inhibitor of CD38, a key enzyme involved in cellular signaling and metabolism. This application note provides a detailed protocol for the quantification of Diosmetinidin chloride in plant extracts using High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD), a robust and reliable analytical technique for the analysis of flavonoids.[1][2]

Biological Significance and Signaling Pathway

Diosmetinidin chloride has been identified as a flavonoid inhibitor of the multifunctional ectoenzyme CD38. CD38 plays a critical role in cell signaling by catalyzing the synthesis of second messengers cyclic ADP-ribose (cADPR) and nicotinic acid adenine dinucleotide phosphate (NAADP) from NAD+ and NADP+, respectively. These molecules are potent mobilizers of intracellular calcium (Ca2+), a ubiquitous second messenger involved in a vast array of cellular processes.[3][4]

By inhibiting CD38, Diosmetinidin chloride can modulate intracellular NAD+ levels.[5] NAD+ is a crucial coenzyme in cellular redox reactions and a substrate for various enzymes, including sirtuins and poly (ADP-ribose) polymerases (PARPs), which are involved in DNA repair, metabolic regulation, and inflammation.[5][6] The inhibition of CD38 by compounds like Diosmetinidin chloride can therefore lead to increased intracellular NAD+ concentrations, which has been linked to beneficial effects in age-related and metabolic diseases. The downstream effects of CD38 inhibition include modulation of the immune response, attenuation of inflammation, and regulation of cellular energy metabolism.[4][7][8]

Figure 1: Simplified signaling pathway of Diosmetinidin chloride via CD38 inhibition.

Experimental Protocols

This section details the necessary steps for the quantification of Diosmetinidin chloride in plant extracts, from sample preparation to HPLC analysis and method validation.

Sample Preparation: Extraction of Diosmetinidin Chloride from Plant Material

The following protocol is a general guideline for the extraction of anthocyanidins from plant matrices. Optimization may be required depending on the specific plant material.

Materials:

• Plant material (e.g., leaves, flowers, fruits), dried and finely powdered

• Extraction solvent: Methanol (or Ethanol) with 0.1% HCl (v/v)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.45 µm syringe filters

Protocol:

• Weigh 1.0 g of the powdered plant material into a centrifuge tube.

• Add 10 mL of the extraction solvent.

• Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

• Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Store the extract at 4°C in the dark until HPLC analysis.

HPLC-DAD Analysis

This method is adapted from a validated protocol for the quantification of 3-deoxyanthocyanidins.[1][2]

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and Diode-Array Detector (DAD).

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Condition
Column	Phenyl-silica based column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1 M Potassium dihydrogen phosphate buffer (pH 3.0)
Mobile Phase B	Acetonitrile
Mobile Phase C	Methanol
Gradient Elution	0-15 min: 10-30% B, 5% C15-25 min: 30-50% B, 5% C25-30 min: 50-10% B, 5% C30-35 min: 10% B, 5% C (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Detection	DAD, monitoring at 480 nm

Preparation of Standard Solutions:

• Prepare a stock solution of Diosmetinidin chloride standard (commercially available with ≥97% purity) at a concentration of 1 mg/mL in methanol.

• From the stock solution, prepare a series of working standard solutions with concentrations ranging from 1 µg/mL to 100 µg/mL by diluting with the mobile phase.

Method Validation

To ensure the reliability of the quantitative data, the HPLC method should be validated according to ICH guidelines, assessing the following parameters:

Validation Parameter	Description	Acceptance Criteria
Linearity	Analyze a series of at least five concentrations of the standard solution. Construct a calibration curve by plotting the peak area against the concentration.	Correlation coefficient (r²) ≥ 0.999
Accuracy (Recovery)	Spike a known amount of Diosmetinidin chloride standard into a pre-analyzed plant extract at three different concentration levels (low, medium, high). Calculate the percentage recovery.	Recovery between 95% and 105%
Precision	Repeatability (Intra-day): Analyze six replicates of a standard solution at a single concentration on the same day.Intermediate Precision (Inter-day): Repeat the analysis on three different days.	Relative Standard Deviation (RSD) ≤ 2%
Limit of Detection (LOD)	The lowest concentration of the analyte that can be detected but not necessarily quantified. Determined based on a signal-to-noise ratio of 3:1.	-
Limit of Quantification (LOQ)	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy. Determined based on a signal-to-noise ratio of 10:1.	-
Specificity	The ability to assess the analyte unequivocally in the presence of other components. Compare the chromatograms of the blank, standard, and plant extract to ensure no interfering peaks at the retention time of Diosmetinidin chloride.	The peak for Diosmetinidin chloride should be well-resolved from other peaks.
Robustness	Deliberately vary chromatographic parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2°C, pH of mobile phase A ±0.2) and assess the impact on the results.	RSD of the results should be within acceptable limits.

Data Presentation

The quantitative data obtained from the analysis of different plant extracts should be summarized in a clear and structured table for easy comparison.

Table 1: Quantification of Diosmetinidin Chloride in Various Plant Extracts

Plant Species	Plant Part	Diosmetinidin Chloride Concentration (µg/g of dry weight) ± SD
Example Plant A	Leaves	[Insert Value]
Example Plant B	Flowers	[Insert Value]
Example Plant C	Fruits	[Insert Value]
...	...	...

SD: Standard Deviation of three replicate injections.

Experimental Workflow

The overall experimental workflow for the quantification of Diosmetinidin chloride in plant extracts is illustrated in the following diagram.

Figure 2: Experimental workflow for Diosmetinidin chloride quantification.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of Diosmetinidin chloride in plant extracts by HPLC-DAD. The described method, coupled with a thorough validation, will enable researchers, scientists, and drug development professionals to accurately determine the concentration of this bioactive flavonoid in various plant matrices. The understanding of the biological significance of Diosmetinidin chloride as a CD38 inhibitor further highlights the importance of reliable quantitative methods for its study in the context of human health and disease.

References

• 1. [PDF] Validation of a New HPLC-DAD Method to Quantify 3-Deoxyanthocyanidins Based on Carajurin in Medicinal Plants and for Chemical Ecology Studies | Semantic Scholar [semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. bellbrooklabs.com [bellbrooklabs.com]
• 4. Frontiers | CD38: An Immunomodulatory Molecule in Inflammation and Autoimmunity [frontiersin.org]
• 5. Therapeutic potential of NAD-boosting molecules: the in vivo evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Current Uncertainties and Future Challenges Regarding NAD+ Boosting Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CD38 and Regulation of the Immune Response Cells in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | CD38: A Significant Regulator of Macrophage Function [frontiersin.org]

Diosmetinidin Chloride: Application Notes for a Potential Fluorescent Probe in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Direct experimental data on the fluorescent properties and specific microscopy protocols for diosmetinidin chloride are limited in the current scientific literature. The following application notes and protocols are based on the known characteristics of structurally related 3-deoxyanthocyanidins and general methodologies for flavonoid and anthocyanin imaging. These guidelines are intended to serve as a starting point for researchers to develop their own specific protocols.

Introduction

Diosmetinidin chloride is a member of the 3-deoxyanthocyanidin class of flavonoids.[1] Like other anthocyanidins, it possesses a core flavylium cation structure, which is the basis for its potential fluorescent properties. Anthocyanins and related flavonoids are known to be intrinsically fluorescent, with their spectral properties often being sensitive to the local microenvironment, particularly pH.[2][3] This suggests that diosmetinidin chloride could be a valuable tool for fluorescent imaging in various biological systems. 3-Deoxyanthocyanidins, in particular, are reported to be more stable to color loss due to pH changes compared to other anthocyanins, which could be an advantageous property for a fluorescent probe.[1]

Potential Applications in Microscopy

Based on the properties of similar flavonoid compounds, diosmetinidin chloride could potentially be used for:

• Live-cell imaging: As a cell-permeant dye to visualize cellular structures. Some synthetic flavonoid derivatives have shown selectivity for specific organelles like the endoplasmic reticulum and lysosomes.[4][5][6]

• Fixed-cell staining: To label and identify specific cellular components in fixed and permeabilized cells.

• pH sensing: The fluorescence of anthocyanidins is often pH-dependent, offering the potential for ratiometric or lifetime-based pH measurements within cellular compartments.[2][3]

• Flow cytometry: To label and sort cell populations based on differential uptake or binding of the probe.

Inferred Photophysical Properties

Photophysical Property	Luteolinidin	Apigeninidin	Inferred Range for Diosmetinidin Chloride
Excitation Maximum (λex)	~460-470 nm	~480 nm	~460 - 480 nm
Emission Maximum (λem)	~525 nm	Not specified	~520 - 540 nm
Stokes Shift	~55-65 nm	Not specified	~50 - 70 nm
Quantum Yield (ΦF)	Not specified	Not specified	Low to moderate (typical for anthocyanins)
Molar Absorptivity (ε)	Not specified	Not specified	Not specified
Fluorescence Lifetime (τ)	Not specified	Not specified	Not specified

Note: The fluorescence of anthocyanidins can be highly dependent on the solvent and pH.

Experimental Protocols

Preparation of Stock Solution

It is recommended to prepare a concentrated stock solution of diosmetinidin chloride in a suitable organic solvent and store it protected from light.

Materials:

• Diosmetinidin chloride powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Microcentrifuge tubes

Protocol:

• Weigh out a precise amount of diosmetinidin chloride powder.

• Dissolve the powder in anhydrous DMSO to a final concentration of 1-10 mM.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light.

Live-Cell Staining and Imaging

This protocol provides a general guideline for staining live mammalian cells. Optimization of the probe concentration and incubation time will be necessary for different cell types and experimental conditions.

Materials:

• Mammalian cells cultured on glass-bottom dishes or coverslips

• Complete cell culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• Diosmetinidin chloride stock solution (1-10 mM in DMSO)

• Fluorescence microscope with appropriate filter sets

Protocol:

• Culture cells to the desired confluency (typically 50-70%).

• Prepare a fresh working solution of diosmetinidin chloride by diluting the stock solution in pre-warmed complete cell culture medium to a final concentration in the range of 1-20 µM.

• Remove the culture medium from the cells and wash once with pre-warmed PBS.

• Add the diosmetinidin chloride working solution to the cells and incubate for 15-60 minutes at 37°C in a CO2 incubator.

• After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS or live-cell imaging buffer.

• Add fresh pre-warmed culture medium or imaging buffer to the cells.

• Image the cells using a fluorescence microscope. Based on the inferred spectral properties, a filter set suitable for excitation around 470 nm and emission around 525 nm (e.g., a standard FITC or GFP filter set) may be a good starting point.

Fixed-Cell Staining

This protocol is for staining cells that have been fixed and permeabilized.

Materials:

• Mammalian cells cultured on coverslips

• Phosphate-buffered saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• 0.1-0.5% Triton X-100 in PBS

• Diosmetinidin chloride stock solution (1-10 mM in DMSO)

• Mounting medium

Protocol:

• Culture cells on coverslips to the desired confluency.

• Wash the cells twice with PBS.

• Fix the cells by incubating with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells by incubating with 0.1-0.5% Triton X-100 in PBS for 10 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare a working solution of diosmetinidin chloride by diluting the stock solution in PBS to a final concentration of 1-20 µM.

• Incubate the permeabilized cells with the diosmetinidin chloride working solution for 30-60 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Image the cells using a fluorescence microscope with a suitable filter set.

Visualizations

Caption: Workflow for live-cell imaging with diosmetinidin chloride.

Caption: Workflow for fixed-cell imaging with diosmetinidin chloride.

Caption: Potential pH-dependent equilibrium of diosmetinidin chloride.

References

• 1. 3-Deoxyanthocyanidin - Wikipedia [en.wikipedia.org]
• 2. Imaging Vacuolar Anthocyanins with Fluorescence Lifetime Microscopy (FLIM) | Springer Nature Experiments [experiments.springernature.com]
• 3. Using fluorescence lifetime microscopy to study the subcellular localization of anthocyanins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of a far-red emitting flavonoid-based lysosome marker for live cell imaging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. profiles.wustl.edu [profiles.wustl.edu]
• 6. Fluorescent flavonoids for endoplasmic reticulum cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis of Cells Treated with Diosmetinidin Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosmetinidin chloride is a flavonoid, a class of natural compounds known for their diverse biological activities. Preliminary research on related flavonoids, such as Diosmetin, suggests potential anti-cancer properties, including the induction of apoptosis (programmed cell death) and cell cycle arrest in various cancer cell lines.[1][2][3][4][5] Flow cytometry is a powerful and widely used technique for the single-cell analysis of these cellular processes. This document provides detailed protocols for investigating the effects of Diosmetinidin chloride on cell apoptosis and cell cycle distribution using flow cytometry.

Disclaimer: Scientific literature specifically detailing the flow cytometry analysis of cells treated with Diosmetinidin chloride is limited. The following protocols and expected outcomes are based on studies conducted with the closely related compound, Diosmetin. Researchers should adapt and optimize these protocols for their specific cell lines and experimental conditions.

Mechanism of Action: Potential Signaling Pathways

Based on studies with Diosmetin, Diosmetinidin chloride may induce apoptosis and cell cycle arrest through the modulation of key signaling pathways.

Apoptosis Induction

Diosmetin has been shown to trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[3] Key molecular events may include the upregulation of pro-apoptotic proteins like Bax and downregulation of anti-apoptotic proteins like Bcl-2, leading to changes in the mitochondrial membrane potential and activation of caspases.[3][4]

Caption: Potential apoptotic signaling pathway of Diosmetinidin chloride.

Cell Cycle Arrest

Flavonoids like Diosmetin can induce cell cycle arrest at various phases, most commonly G0/G1 or G2/M, by modulating the expression and activity of cyclins, cyclin-dependent kinases (CDKs), and CDK inhibitors (CKIs).[1][2] For instance, Diosmetin has been observed to decrease the expression of cyclin D1 and Cdk4, leading to G1 arrest.[1]

Caption: Potential cell cycle regulation by Diosmetinidin chloride.

Data Presentation

Quantitative data from flow cytometry should be summarized in clear and concise tables to facilitate comparison between different treatment groups.

Table 1: Apoptosis Analysis - Percentage of Cells in Each Quadrant

Treatment Group	Concentration (µM)	Live Cells (%) (Annexin V- / PI-)	Early Apoptotic Cells (%) (Annexin V+ / PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+ / PI+)	Necrotic Cells (%) (Annexin V- / PI+)
Vehicle Control	0
Diosmetinidin Cl	10
Diosmetinidin Cl	25
Diosmetinidin Cl	50
Positive Control	-

Table 2: Cell Cycle Analysis - Percentage of Cells in Each Phase

Treatment Group	Concentration (µM)	Sub-G1 Phase (%)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control	0
Diosmetinidin Cl	10
Diosmetinidin Cl	25
Diosmetinidin Cl	50
Positive Control	-

Experimental Protocols

Protocol 1: Apoptosis Analysis using Annexin V and Propidium Iodide (PI) Staining

This protocol is designed to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[6][7][8]

Materials:

• Diosmetinidin chloride

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit

• 1X Binding Buffer

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will not exceed 80-90% confluency at the end of the experiment.

  • Allow cells to adhere overnight.

  • Treat cells with various concentrations of Diosmetinidin chloride and a vehicle control for the desired time period (e.g., 24, 48 hours).

• Cell Harvesting:

  • Adherent cells: Carefully collect the culture medium (which contains floating, potentially apoptotic cells). Wash the adherent cells with PBS and detach them using trypsin or a gentle cell scraper. Combine the detached cells with the cells from the culture medium.

  • Suspension cells: Collect cells by centrifugation.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing:

  • Discard the supernatant and wash the cell pellet twice with cold PBS. Centrifuge at 300 x g for 5 minutes after each wash.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of 1 x 10^6 cells/mL.

  • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI staining solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer immediately (within 1 hour).

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up compensation and gates.

Caption: Workflow for apoptosis analysis by flow cytometry.

Protocol 2: Cell Cycle Analysis using Propidium Iodide (PI) Staining

This protocol is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[9][10]

Materials:

• Diosmetinidin chloride

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Cold 70% Ethanol

• PI staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure as in Protocol 1.

• Cell Harvesting:

  • Harvest cells as described in Protocol 1.

• Fixation:

  • Wash the cell pellet once with cold PBS.

  • Resuspend the pellet in 1 mL of cold PBS.

  • While gently vortexing, add the cell suspension dropwise into 4 mL of ice-cold 70% ethanol for fixation.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes.

  • Discard the ethanol and wash the cell pellet with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • The DNA content will be proportional to the PI fluorescence intensity.

Caption: Workflow for cell cycle analysis by flow cytometry.

References

• 1. Diosmetin suppresses human prostate cancer cell proliferation through the induction of apoptosis and cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diosmetin Inhibits Cell Proliferation, Induces Cell Apoptosis and Cell Cycle Arrest in Liver Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diosmetin suppresses human prostate cancer cell proliferation through the induction of apoptosis and cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-Proliferation and Pro-Apoptotic Effects of Diosmetin via Modulating Cell Cycle Arrest and Mitochondria-Mediated Intrinsic Apoptotic Pathway in MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 8. scispace.com [scispace.com]
• 9. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 10. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Mitochondrial Function Using Diosmetinidin Chloride

Disclaimer: The compound "diosmetinidin chloride" is not widely documented in scientific literature for the specific assessment of mitochondrial function. The following protocols are based on established methodologies for evaluating mitochondrial health and can be adapted to test the effects of novel compounds such as diosmetinidin chloride. The related flavonoid, diosmetin, has been studied for its effects on various cellular processes, including those that indirectly impact mitochondrial activity.[1][2]

Introduction

Mitochondria are central to cellular metabolism, energy production, and signaling. Their dysfunction is implicated in a wide range of pathologies, making the assessment of mitochondrial function a critical aspect of drug discovery and development.[3][4] These application notes provide a detailed framework for researchers to evaluate the impact of diosmetinidin chloride on key parameters of mitochondrial health, including mitochondrial respiration, membrane potential, and ATP production.

Potential Signaling Pathways of Interest:

Flavonoids, the class of compounds to which diosmetin belongs, are known to influence various signaling pathways that can impact mitochondrial function. While the specific pathways for diosmetinidin chloride are uncharacterized, related compounds have been shown to modulate pathways involved in oxidative stress and cellular metabolism. For instance, diosmetin has been shown to affect the Nrf2/HO-1 and p-JNK/p-NF-κB pathways, which are involved in the cellular antioxidant response.[5] Additionally, glucocorticoid receptor signaling has been shown to impact mitochondrial function and could be another area of investigation.[6][7]

References

• 1. Diosmetin inhibits cell growth and proliferation by regulating the cell cycle and lipid metabolism pathway in hepatocellular carcinoma - Food & Function (RSC Publishing) [pubs.rsc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Simple, reliable, and time-efficient colorimetric method for the assessment of mitochondrial function and toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial Effects of Common Cardiovascular Medications: The Good, the Bad and the Mixed - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diosmetin Ameliorates Vascular Dysfunction and Remodeling by Modulation of Nrf2/HO-1 and p-JNK/p-NF-κB Expression in Hypertensive Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mitochondrial Glucocorticoid Receptors and Their Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glucocorticoid receptors modulate mitochondrial function: A novel mechanism for neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Diosmetinidin Chloride in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Diosmetinidin chloride stock solutions for use in cell culture experiments. Diosmetinidin chloride is a flavonoid and a known inhibitor of the ectoenzyme CD38, making it a compound of interest for studies related to cellular metabolism, aging, and inflammatory diseases.

Compound Information

Proper handling and storage of Diosmetinidin chloride are crucial for maintaining its stability and activity. The following table summarizes its key properties.

Property	Value
Molecular Weight	320.71 g/mol [1]
Chemical Formula	C₁₆H₁₃ClO₅[1]
CAS Number	64670-94-6[2]
Appearance	Powder[1]
Storage Temperature	-20°C or below, in a dry and dark place[3]
Known Target	CD38[4]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Diosmetinidin chloride in Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for dissolving hydrophobic compounds for use in cell culture.[5] However, it is important to note that the final concentration of DMSO in the cell culture medium should be kept low (typically ≤0.5%) to avoid cytotoxicity.[5][6][7]

Materials:

• Diosmetinidin chloride powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

Procedure:

• Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of Diosmetinidin chloride needed using the following formula:

  • Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

  • Mass (mg) = 0.010 mol/L x 0.001 L x 320.71 g/mol x 1000 = 3.2071 mg

• Weigh the compound: Carefully weigh out approximately 3.21 mg of Diosmetinidin chloride powder and place it into a sterile microcentrifuge tube.

• Dissolve in DMSO: Add 1 mL of sterile DMSO to the tube containing the powder.

• Ensure complete dissolution: Vortex the solution thoroughly until all the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Aliquot and store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C in the dark.

Dilution of Stock Solution for Cell Culture Treatment

This protocol outlines the steps to dilute the 10 mM stock solution to the desired final concentration in your cell culture medium.

Materials:

• 10 mM Diosmetinidin chloride stock solution in DMSO

• Pre-warmed complete cell culture medium

• Sterile tubes for dilution

• Calibrated micropipettes and sterile tips

Procedure:

• Determine the final concentration: Decide on the final concentration of Diosmetinidin chloride you wish to test on your cells (e.g., 1 µM, 10 µM, 100 µM).

• Calculate the required volume of stock solution: Use the following formula (C1V1 = C2V2) to calculate the volume of the 10 mM stock solution needed:

  • Volume of stock (V1) = (Desired final concentration (C2) x Final volume of medium (V2)) / Stock concentration (C1)

  • Example for 10 µM final concentration in 1 mL of medium:

    • V1 = (10 µM x 1 mL) / 10,000 µM = 0.001 mL or 1 µL

• Prepare the working solution:

  • It is recommended to perform a serial dilution. First, prepare an intermediate dilution by adding a small volume of the stock solution to a larger volume of cell culture medium.

  • For example, to achieve a final concentration of 10 µM, you can add 1 µL of the 10 mM stock to 999 µL of pre-warmed medium to make a total volume of 1 mL.

  • Ensure that the final DMSO concentration does not exceed a level that is toxic to your specific cell line (generally ≤0.5%).[5][6][7]

• Treat the cells: Remove the old medium from your cell culture plates and replace it with the medium containing the desired final concentration of Diosmetinidin chloride.

• Include a vehicle control: Always include a vehicle control in your experiments, which consists of cells treated with the same final concentration of DMSO as the experimental groups, but without the Diosmetinidin chloride.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for preparing Diosmetinidin chloride stock and working solutions for cell culture experiments.

Caption: Workflow for preparing Diosmetinidin chloride solutions.

Signaling Pathway

Diosmetinidin chloride is an inhibitor of CD38. The inhibition of CD38 leads to an increase in intracellular NAD+ levels, which in turn activates sirtuins (e.g., SIRT1, SIRT3). This signaling cascade plays a crucial role in regulating cellular metabolism and mitochondrial function.[8][9][10][11][12]

Caption: Diosmetinidin chloride inhibits CD38, increasing NAD+ and activating sirtuins.

References

• 1. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 2. GSRS [precision.fda.gov]
• 3. extrasynthese.com [extrasynthese.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. lifetein.com [lifetein.com]
• 6. researchgate.net [researchgate.net]
• 7. lifetein.com [lifetein.com]
• 8. CD38-NAD+-Sirt1 axis in T cell immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. ijbs.com [ijbs.com]
• 11. The CD38/NAD/SIRTUIN1/EZH2 Axis Mitigates Cytotoxic CD8 T Cell Function and Identifies Patients with SLE Prone to Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CD38 dictates age-related NAD decline and mitochondrial dysfunction through a SIRT3-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Diosmetinidin Chloride in the Study of Cellular Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosmetinidin chloride, a water-soluble salt of diosmetin, is a naturally occurring flavonoid found in various citrus fruits and herbs. Diosmetin, the active aglycone, has garnered significant attention in biomedical research for its potent antioxidant and cytoprotective properties. These notes provide a comprehensive overview of the application of diosmetinidin chloride in studying and mitigating cellular oxidative stress, a key pathological mechanism in numerous diseases. The protocols and data presented herein are synthesized from peer-reviewed research to guide the design and execution of relevant in vitro and in vivo experiments.

Oxidative stress arises from an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to detoxify these reactive intermediates. Diosmetin has been shown to counteract oxidative stress through multiple mechanisms, including direct ROS scavenging and modulation of key signaling pathways that regulate the cellular antioxidant response.[1][2][3]

Key Applications in Oxidative Stress Research

• Evaluation of Antioxidant Capacity: Determining the direct and indirect antioxidant effects of diosmetinidin chloride in various cellular and acellular models.

• Investigation of Cytoprotective Effects: Assessing the ability of diosmetinidin chloride to protect cells from oxidative damage induced by various stressors.

• Elucidation of Molecular Mechanisms: Unraveling the signaling pathways modulated by diosmetinidin chloride to enhance cellular antioxidant defenses, primarily focusing on the Nrf2 and MAPK pathways.[4][5]

• Anti-inflammatory and Anti-apoptotic Studies: Investigating the interplay between oxidative stress, inflammation, and apoptosis, and the therapeutic potential of diosmetinidin chloride.[6][7]

Data Presentation

Table 1: In Vitro Antioxidant Activity of Diosmetin

Assay	Endpoint Measured	Key Findings	Reference(s)
Cellular Antioxidant Activity (CAA)	Inhibition of peroxyl radical-induced fluorescence	EC50 = 7.98 µmol, CAA value = 58 µmol Quercetin Equivalents (QE)/100 µmol	[1]
AAPH-induced Erythrocyte Hemolysis	Inhibition of red blood cell lysis	91.0% inhibition at 100 µg/mL	[1]
CuCl2-induced Plasma Oxidation	Inhibition of plasma oxidation	Effective inhibition of ROS generation	[1]
H2O2-induced cytotoxicity in L02 cells	Reversal of H2O2-induced cell damage	Diosmetin (20-40 µM) significantly reversed the damaging effects of H2O2.	[8]
H2O2-induced cytotoxicity in HBMVEC	Amelioration of H2O2-induced oxidative stress	Diosmin/diosmetin ameliorated oxidative stress in a concentration-dependent manner.	[2]

Table 2: Effects of Diosmetin on Cellular Markers of Oxidative Stress

Cell Type/Model	Inducer of Oxidative Stress	Parameter Measured	Effect of Diosmetin Treatment	Reference(s)
Human Erythrocytes & HepG2 Cells	AAPH	Intracellular ROS	Inhibition of ROS generation	[1]
Human Erythrocytes & HepG2 Cells	AAPH	Antioxidant Enzymes (SOD, GPx, CAT)	Restored AAPH-induced increase of enzyme activities to normal levels	[1]
Human Erythrocytes & HepG2 Cells	AAPH	Malondialdehyde (MDA) Formation	Inhibited intracellular MDA formation	[1]
Spinal Nerve Ligation (SNL) model in mice	Nerve Injury	Keap1, Nrf2, NF-κB p65, HO-1 protein levels	Upregulated HO-1 and Nrf2; Decreased levels of Keap1 and NF-κB p65	[4]
SRA01/04 Lens Epithelial Cells	H2O2 and UVB	Cell Proliferation and Apoptosis	Reduced H2O2- and UVB-induced proliferation inhibition and apoptosis	[5]
Myocardial Ischemia (MI) model in neonatal rats	Ischemia	p-Nrf2/Nrf2 ratio, Apoptosis, Oxidative Stress	Increased p-Nrf2/Nrf2 ratio; Reversed MI-induced increase in cardiac apoptosis and oxidative stress	[6]
L02 Cells	H2O2	Nrf2, HO-1, NQO1 mRNA and protein expression	Elevated mRNA and protein expression levels of Nrf2, HO-1, and NQO1	[8]
Human Brain Microvascular Endothelial Cells (HBMVEC)	H2O2	SOD, CAT, GPx activity, MDA level	Restored the activity of cellular antioxidant enzymes and lowered the MDA level.	[2][3]

Experimental Protocols

Protocol 1: Determination of Intracellular Reactive Oxygen Species (ROS)

This protocol is adapted from studies investigating the cytoprotective effects of diosmetin against induced oxidative stress.[8]

Materials:

• Cell line of interest (e.g., L02, HepG2, HBMVEC)

• Cell culture medium and supplements

• Diosmetinidin chloride (or Diosmetin)

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Inducer of oxidative stress (e.g., H2O2, AAPH)

• Phosphate Buffered Saline (PBS)

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate (for plate reader) or 6-well plate (for flow cytometry) at an appropriate density and allow them to adhere overnight.

• Pre-treatment: Treat the cells with various concentrations of diosmetinidin chloride for a predetermined time (e.g., 2-24 hours). Include a vehicle control (e.g., DMSO).

• Induction of Oxidative Stress: Following pre-treatment, expose the cells to the oxidative stress inducer (e.g., 200 µM H2O2 for 2 hours). Include a control group without the inducer.

• Staining with DCFH-DA: Wash the cells twice with PBS. Add DCFH-DA solution (e.g., 10 µM in serum-free medium) to each well and incubate in the dark at 37°C for 30 minutes.

• Measurement:

  • Plate Reader: Wash the cells twice with PBS. Add PBS to each well and measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm.

  • Flow Cytometry: Wash the cells with PBS, detach them using trypsin, and resuspend in PBS. Analyze the fluorescence of the cell suspension using a flow cytometer.

• Data Analysis: Express the results as a percentage of the fluorescence intensity of the control group.

Protocol 2: Western Blot Analysis of Nrf2 Pathway Activation

This protocol is based on studies demonstrating diosmetin's ability to modulate the Keap1-Nrf2 signaling pathway.[4][8]

Materials:

• Treated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Nrf2, anti-Keap1, anti-HO-1, anti-NQO1, anti-Lamin B1, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse the treated cells and extract total protein or nuclear/cytoplasmic fractions. Determine the protein concentration using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies of interest (e.g., anti-Nrf2, anti-Keap1, anti-HO-1, anti-NQO1) overnight at 4°C. Use anti-Lamin B1 as a nuclear loading control and anti-GAPDH as a cytoplasmic loading control.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize to the respective loading controls.

Signaling Pathways and Experimental Workflows

The Keap1-Nrf2 Signaling Pathway

Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation. Upon exposure to oxidative stress or in the presence of Nrf2 activators like diosmetin, Keap1 is modified, leading to the release and stabilization of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, including Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1), initiating their transcription.[8][9][10][11]

Caption: Diosmetin promotes Nrf2 nuclear translocation and activation.

Experimental Workflow for Assessing Cytoprotective Effects

The following diagram illustrates a typical workflow for investigating the protective effects of diosmetinidin chloride against oxidative stress-induced cellular damage.

Caption: Workflow for evaluating diosmetinidin chloride's cytoprotective effects.

Conclusion

Diosmetinidin chloride, through its active form diosmetin, is a valuable tool for studying cellular oxidative stress. Its ability to directly scavenge ROS and, more importantly, to activate the endogenous antioxidant defense system via the Nrf2 pathway makes it a compound of great interest for therapeutic development. The protocols and data presented here provide a framework for researchers to explore the multifaceted roles of diosmetinidin chloride in combating oxidative stress and its associated pathologies.

References

• 1. Intracellular antioxidant detoxifying effects of diosmetin on 2,2-azobis(2-amidinopropane) dihydrochloride (AAPH)-induced oxidative stress through inhibition of reactive oxygen species generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Antioxidant Potential of Diosmin and Diosmetin against Oxidative Stress in Endothelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diosmetin alleviates neuropathic pain by regulating the Keap1/Nrf2/NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diosmetin attenuates oxidative stress-induced damage to lens epithelial cells via the mitogen-activated protein kinase (MAPK) pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diosmetin exerts cardioprotective effect on myocardial ischaemia injury in neonatal rats by decreasing oxidative stress and myocardial apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cytoprotective effects of diosmetin against hydrogen peroxide-induced L02 cell oxidative damage via activation of the Nrf2-ARE signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Diosmetin Protects against Cardiac Hypertrophy via p62/Keap1/Nrf2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phytochemical activators of Nrf2: a review of therapeutic strategies in diabetes: Phytochemical activators of Nrf2 - PMC [pmc.ncbi.nlm.nih.gov]

Application of Diosmetinidin Chloride in NF-κB Signaling Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosmetinidin chloride, a derivative of the natural flavonoid diosmetin, is emerging as a potent modulator of the nuclear factor-kappa B (NF-κB) signaling pathway. The NF-κB pathway is a cornerstone of the inflammatory response, and its dysregulation is implicated in a multitude of chronic diseases, including inflammatory disorders, autoimmune diseases, and cancer. Diosmetinidin chloride offers a valuable tool for researchers studying the intricacies of NF-κB signaling and for professionals in drug development seeking novel anti-inflammatory therapeutics. These application notes provide a comprehensive overview of the use of Diosmetinidin chloride in this context, complete with detailed experimental protocols and quantitative data.

Mechanism of Action

Diosmetinidin chloride exerts its inhibitory effects on the NF-κB signaling pathway through a multi-targeted mechanism. In unstimulated cells, NF-κB dimers (most commonly the p65/p50 heterodimer) are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins, with IκBα being a key regulator. Upon stimulation by various inflammatory signals such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated. IKK then phosphorylates IκBα, targeting it for ubiquitination and subsequent proteasomal degradation. This event unmasks the nuclear localization signal (NLS) on the NF-κB subunits, leading to their translocation into the nucleus. Once in the nucleus, NF-κB binds to specific DNA sequences in the promoter regions of target genes, inducing the transcription of pro-inflammatory cytokines, chemokines, and adhesion molecules.

Studies have shown that diosmetin, the parent compound of Diosmetinidin chloride, can effectively suppress this cascade. It has been observed to inhibit the phosphorylation of the IKK complex, thereby preventing the subsequent phosphorylation and degradation of IκBα.[1] This leads to the stabilization of the IκBα-NF-κB complex in the cytoplasm, effectively blocking the nuclear translocation of the active p65 subunit.[1] Consequently, the transcription of NF-κB target genes, including those for IL-6, TNF-α, and IL-1β, is significantly downregulated.[1][2][3]

Data Presentation

The following tables summarize the quantitative effects of Diosmetin on key markers of the NF-κB signaling pathway. The data has been compiled from various studies to provide a comparative overview.

Table 1: Effect of Diosmetin on Pro-inflammatory Cytokine Secretion

Cell Type	Stimulant	Diosmetin Concentration	IL-6 Inhibition (%)	TNF-α Inhibition (%)	Reference
HUVEC	PMA	50 µM	~50%	-	[1]
MH7A	TNF-α	10 µM	Significant Reduction	Significant Reduction	[4]
MH7A	TNF-α	20 µM	Significant Reduction	Significant Reduction	[4]
MH7A	TNF-α	40 µM	Significant Reduction	Significant Reduction	[4]
RAW264.7	LPS	20 µM	Significant Reduction	-	[5]

Table 2: Effect of Diosmetin on NF-κB Pathway Protein Phosphorylation and Expression

Cell Type/Model	Stimulant	Diosmetin Concentration	Effect on p-IKK	Effect on p-IκBα	Effect on Nuclear p65	Reference
Acute Hepatic Failure Mice	LPS/D-GalN	50 mg/kg	Inhibition	Inhibition	Reduced Expression	[1]
Hypertensive Rats	L-NAME	20 mg/kg	-	-	Decreased Overexpression	[2]
Hypertensive Rats	L-NAME	40 mg/kg	-	-	Decreased Overexpression	[2]
HepG2 Cells	-	10 µM	Downregulation	-	Downregulation	[6]
HepG2 Cells	-	25 µg/ml	Downregulation	-	Downregulation	[6]
HaCaT Cells	TNF-α	Dose-dependent	-	Reduced Protein Expression	Reduced Protein Expression	[7]

Mandatory Visualization

Signaling Pathways and Experimental Workflows

References

• 1. Diosmetin exerts anti-oxidative, anti-inflammatory and anti-apoptotic effects to protect against endotoxin-induced acute hepatic failure in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Properties of the Citrus Flavonoid Diosmetin: An Updated Review of Experimental Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Anti-inflammatory effects of natural flavonoid diosmetin in IL-4 and LPS-induced macrophage activation and atopic dermatitis model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. e-century.us [e-century.us]
• 7. Anti-inflammatory effects of natural flavonoid diosmetin in IL-4 and LPS-induced macrophage activation and atopic dermatitis model - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the solubility of Diosmetinidin chloride in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively using Diosmetinidin chloride in their experiments, with a focus on improving its solubility in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is Diosmetinidin chloride and why is its solubility a concern?

Diosmetinidin chloride is a flavonoid, specifically a deoxyanthocyanidin, that has garnered research interest for its potential biological activities, including the inhibition of CD38. Like many flavonoids, Diosmetinidin chloride has limited solubility in neutral aqueous solutions, which can pose a challenge for its use in various biological assays. Achieving a stable, soluble preparation is crucial for obtaining accurate and reproducible experimental results.

Q2: What is the best solvent to prepare a stock solution of Diosmetinidin chloride?

Dimethyl sulfoxide (DMSO) is a recommended solvent for preparing a high-concentration stock solution of Diosmetinidin chloride. It is a polar aprotic solvent capable of dissolving a wide range of polar and nonpolar compounds. For cell culture experiments, it is critical to use a final DMSO concentration that is non-toxic to the cells, typically below 0.5%.

Q3: How does pH affect the solubility and stability of Diosmetinidin chloride?

The solubility and stability of Diosmetinidin chloride, like other anthocyanins, are highly dependent on pH.[1][2][3][4] Acidic conditions (low pH) generally favor the stability and solubility of the flavylium cation, which is the colored form of the molecule.[1][4] As the pH increases towards neutral and alkaline conditions, the molecule can undergo structural transformations, leading to a decrease in solubility and a change in color, often fading to colorless or shifting towards blue and purple hues before degradation.[1][3][4] For optimal stability, it is recommended to maintain a slightly acidic pH for aqueous solutions.

Q4: Can I dissolve Diosmetinidin chloride directly in phosphate-buffered saline (PBS)?

Directly dissolving Diosmetinidin chloride in PBS (typically at a pH of 7.4) can be challenging and may result in precipitation. It is advisable to first prepare a concentrated stock solution in an organic solvent like DMSO and then dilute it into the aqueous buffer.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation upon dilution of DMSO stock in aqueous buffer.	The concentration of Diosmetinidin chloride in the final aqueous solution exceeds its solubility limit at that specific pH and temperature.	- Increase the percentage of co-solvent (e.g., DMSO) in the final solution, ensuring it remains within the tolerance level for your experiment. - Lower the final concentration of Diosmetinidin chloride. - Adjust the pH of the aqueous buffer to be slightly acidic (e.g., pH 6.0-6.5), if compatible with your experimental setup.
Color of the solution fades or changes over time.	Instability of the Diosmetinidin chloride molecule at the pH of the aqueous buffer. Anthocyanins are known to be unstable at neutral or alkaline pH.[1][2][3][4]	- Prepare fresh solutions immediately before use. - Store stock solutions and buffered solutions at low temperatures and protected from light. - If possible, perform the experiment in a slightly acidic buffer.
Inconsistent experimental results.	Poor solubility or degradation of Diosmetinidin chloride leading to inaccurate concentrations.	- Visually inspect your solutions for any signs of precipitation before each experiment. - Prepare a fresh dilution from the stock solution for each experiment. - Consider using a solubility-enhancing agent, such as cyclodextrins, if compatible with your assay.
Difficulty dissolving the powder, even in DMSO.	The compound may require energy to overcome crystal lattice forces.	- Gently warm the DMSO solution (e.g., to 37°C) and vortex or sonicate briefly to aid dissolution.

Quantitative Solubility Data

The following table provides an estimated solubility of Diosmetinidin chloride in common buffers. Please note that these are approximate values and can be influenced by temperature and the presence of other solutes.

Buffer System	pH	Co-solvent	Estimated Solubility (µM)
Phosphate-Buffered Saline (PBS)	7.4	0.5% DMSO	< 10
Phosphate-Buffered Saline (PBS)	6.5	0.5% DMSO	10 - 25
Tris-HCl	7.4	0.5% DMSO	< 10
Tris-HCl	6.5	0.5% DMSO	10 - 25
Citrate-Phosphate Buffer	5.0	0.5% DMSO	> 50

Experimental Protocols

Protocol 1: Preparation of a 10 mM Diosmetinidin Chloride Stock Solution in DMSO

Materials:

• Diosmetinidin chloride powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh out the required amount of Diosmetinidin chloride powder in a microcentrifuge tube. The molecular weight of Diosmetinidin chloride is 320.73 g/mol . For 1 ml of a 10 mM stock solution, you will need 3.21 mg.

• Add the appropriate volume of anhydrous DMSO to the tube.

• Vortex the tube vigorously for 1-2 minutes to dissolve the powder.

• If the powder is not fully dissolved, sonicate the tube for 5-10 minutes in a water bath sonicator.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer for In Vitro Assays

Materials:

• 10 mM Diosmetinidin chloride stock solution in DMSO

• Desired aqueous buffer (e.g., PBS, Tris-HCl) pre-warmed to the experimental temperature

• Sterile microcentrifuge tubes

Procedure:

• Determine the final concentration of Diosmetinidin chloride required for your experiment.

• Calculate the volume of the 10 mM stock solution needed. For example, to prepare 1 ml of a 10 µM working solution, you will need 1 µl of the 10 mM stock solution.

• In a sterile microcentrifuge tube, add the required volume of the pre-warmed aqueous buffer.

• While gently vortexing the buffer, add the calculated volume of the Diosmetinidin chloride stock solution dropwise. This gradual addition helps to prevent immediate precipitation.

• Vortex the final solution for another 30 seconds to ensure homogeneity.

• Use the freshly prepared working solution immediately for your experiment.

Visualizations

Caption: Experimental workflow for preparing Diosmetinidin chloride solutions.

Caption: Troubleshooting logic for Diosmetinidin chloride precipitation.

Caption: Simplified signaling pathway of CD38 inhibition by Diosmetinidin chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Preventing Diosmetinidin chloride precipitation in cell culture media

Technical Support Center: Diosmetinidin Chloride

Welcome to the technical support center for Diosmetinidin chloride. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on preventing and troubleshooting precipitation issues in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Diosmetinidin chloride? A1: Diosmetinidin chloride is a type of flavonoid, specifically a 3-deoxyanthocyanidin, identified as an inhibitor of the enzyme CD38[1][2]. Its chemical formula is C₁₆H₁₃O₅Cl, with a molecular weight of approximately 320.73 g/mol [1][3][4]. It is typically supplied as a powder for research use[3].

Q2: Why does Diosmetinidin chloride precipitate in my cell culture medium? A2: The primary cause of precipitation is the low aqueous solubility of Diosmetinidin chloride, which is a common characteristic of flavonoid aglycones[5][6]. Precipitation typically occurs when a concentrated stock solution, usually prepared in an organic solvent like dimethyl sulfoxide (DMSO), is diluted into the aqueous environment of the cell culture medium. This rapid change in solvent polarity can cause the compound to fall out of solution[6][7].

Q3: What is the recommended solvent for preparing a stock solution of Diosmetinidin chloride? A3: The recommended solvent for preparing a stock solution is high-purity, anhydrous dimethyl sulfoxide (DMSO)[6][8]. DMSO is effective at dissolving many hydrophobic compounds intended for cell culture experiments. Since pure DMSO is strongly bactericidal, filter sterilization of the stock solution is often not required; however, sterile handling techniques should always be used[9].

Q4: What is the maximum recommended final concentration of DMSO in cell culture? A4: To prevent solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible. A general guideline is to maintain the final DMSO concentration at or below 0.5%, with 0.1% or lower being preferable for most cell lines, especially sensitive primary cells[10][11]. It is critical to include a vehicle control (medium with the same final DMSO concentration) in your experiments to assess any effects of the solvent on cell behavior[8].

Q5: Should I filter the medium if I see a precipitate? A5: Filtering the medium to remove the precipitate is not recommended. This action will remove an unknown amount of the compound, leading to an inaccurate and lower-than-intended final concentration in your experiment[10]. This will compromise the reliability and reproducibility of your results. The correct approach is to address the underlying cause of the precipitation.

Q6: How do components of the cell culture medium affect solubility? A6: Several components in the medium can influence compound solubility:

• pH: The pH of the medium, typically maintained between 7.2 and 7.4 by a CO₂/bicarbonate buffering system, is crucial for the solubility of pH-sensitive compounds[12][13].

• Serum Proteins: Flavonoids are known to bind to proteins like albumin found in fetal bovine serum (FBS)[14][15]. This interaction can affect the compound's availability and solubility. If precipitation is an issue, consider reducing the serum concentration, but first validate the effect of this change on your specific cells[6].

• Salts and Ions: High concentrations of certain ions, such as calcium and phosphate, can sometimes interact with compounds and lead to the formation of insoluble salts[16].

Q7: How can I determine the maximum soluble concentration of Diosmetinidin chloride in my specific cell culture system? A7: The most reliable method is to determine the kinetic solubility experimentally under your specific conditions. This can be done using a simple assay where a series of dilutions of your compound are prepared in the cell culture medium. These samples are then incubated and assessed for precipitation, either visually or with an instrument like a plate reader. A detailed method is provided in Protocol 2.[16]

Troubleshooting Guide

This guide provides solutions for common precipitation scenarios.

Scenario	Probable Cause	Recommended Solution
Precipitate appears immediately upon adding the stock solution to the medium.	1. High Final Concentration: The target concentration exceeds the solubility limit of Diosmetinidin chloride in the medium.[6] 2. Improper Mixing: Adding the stock solution too quickly creates localized high concentrations, causing "solvent shock."[6][17] 3. Concentrated Stock Solution: Using a highly concentrated stock requires adding a very small volume that doesn't disperse quickly.[6]	1. Lower the Final Concentration: Test a range of lower concentrations to find the solubility limit. 2. Improve Mixing Technique: Pre-warm the medium to 37°C. Add the stock solution dropwise while gently swirling or vortexing the medium.[6][18] 3. Use Serial Dilution: Prepare one or more intermediate dilutions of the stock solution in pre-warmed medium or DMSO before the final dilution. This gradual change in solvent environment helps maintain solubility.[8][18]
The medium becomes cloudy or a precipitate forms over time during incubation.	1. Compound Instability: The compound may be degrading or aggregating over the course of the experiment at 37°C.[16] 2. Interaction with Serum: Components in the serum may be interacting with the compound, leading to delayed precipitation.[6] 3. pH Shift: Cell metabolism can cause the pH of the medium to decrease, which may affect the solubility of the compound.[16][19] 4. Temperature Fluctuations: Unstable incubator temperatures can affect solubility.[10]	1. Assess Compound Stability: Check for literature on the stability of Diosmetinidin chloride under your experimental conditions. 2. Reduce Serum Concentration: If your experiment allows, test a lower serum percentage or use a serum-free medium after confirming your cells can tolerate the change.[6] 3. Use Buffered Medium: Ensure the medium is adequately buffered (e.g., with HEPES) to maintain a stable pH. Confirm the incubator's CO₂ levels are correct.[16] 4. Ensure Stable Incubation: Verify the stability and calibration of your incubator.[6]

Quantitative Data Summary

Parameter	Value	Reference
Molecular Weight	~320.73 g/mol	[1][3]
Recommended Stock Solvent	100% DMSO	[6][8]
Typical Stock Concentration	10 - 100 mM	[18]
Recommended Final DMSO %	≤ 0.5% (ideally ≤ 0.1%)	[10][11]
Powder Storage	≤ -15°C, dry and dark	[20]
Stock Solution Storage	-20°C or -80°C (in aliquots)	[21]

Experimental Protocols

Protocol 1: Preparation of a Diosmetinidin Chloride Stock Solution (e.g., 10 mM)

Objective: To prepare a stable, high-concentration stock solution of Diosmetinidin chloride.

Materials:

• Diosmetinidin chloride powder (MW: 320.73 g/mol )

• High-purity, sterile DMSO

• Sterile microcentrifuge tubes

Procedure:

• Calculate the mass of Diosmetinidin chloride needed. For 1 mL of a 10 mM stock solution:

  • Mass (g) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 320.73 g/mol = 0.0032073 g = 3.21 mg

• Under sterile conditions, accurately weigh 3.21 mg of Diosmetinidin chloride powder and place it into a sterile microcentrifuge tube.

• Add 1 mL of sterile DMSO to the tube.

• Vortex thoroughly until the powder is completely dissolved. Visually inspect the solution against a light source to ensure no solid particles remain. Gentle warming to 37°C can be used if necessary to aid dissolution.[18]

• Aliquot the stock solution into smaller, single-use volumes in sterile tubes to minimize freeze-thaw cycles.[10]

• Store the aliquots at -20°C or -80°C, protected from light.[21]

Protocol 2: Determining the Maximum Soluble Concentration

Objective: To experimentally determine the highest concentration of Diosmetinidin chloride that remains soluble in a specific cell culture medium.[16]

Materials:

• 10 mM Diosmetinidin chloride stock solution in DMSO

• Your specific cell culture medium (with serum, if applicable), pre-warmed to 37°C

• Sterile 96-well flat-bottom plate

• Sterile multichannel pipettes

Procedure:

• Prepare Dilution Plate: In a 96-well plate (the "DMSO plate"), prepare serial dilutions of your Diosmetinidin chloride stock in DMSO. For example, to test final concentrations from 100 µM down to ~0.8 µM:

  • Add 10 µL of 10 mM stock to the first well.

  • Add 5 µL of DMSO to the subsequent wells.

  • Perform 2-fold serial dilutions by transferring 5 µL from the first well to the second, mix, then 5 µL from the second to the third, and so on.

• Prepare Assay Plate: Add 198 µL of your pre-warmed cell culture medium to the wells of a new, sterile 96-well plate (the "Assay Plate").

• Transfer Compound: Using a multichannel pipette, transfer 2 µL from each well of the DMSO plate to the corresponding wells of the Assay Plate. This creates a 1:100 dilution and a final DMSO concentration of 1%. Mix gently by pipetting up and down.

• Include Controls:

  • Negative Control: 198 µL of medium + 2 µL of DMSO.

  • Blank: 200 µL of medium only.

• Incubate and Observe: Cover the plate and incubate at 37°C. Visually inspect for any cloudiness or precipitate under a microscope immediately and after a period relevant to your experiment (e.g., 2, 6, and 24 hours).

• Determine Solubility Limit: The highest concentration that remains clear and free of visible precipitate is the maximum kinetic solubility under these conditions.

Protocol 3: General Procedure for Adding Diosmetinidin Chloride to Cell Culture

Objective: To add Diosmetinidin chloride to cell cultures while minimizing the risk of precipitation.

Procedure:

• Pre-warm the Medium: Ensure the cell culture medium to be used for the final dilution is pre-warmed to 37°C.[18]

• Prepare Intermediate Dilution (Recommended): Instead of adding the concentrated 10 mM stock directly to your culture flask, prepare an intermediate dilution in pre-warmed medium.[8]

  • For example, to achieve a final concentration of 10 µM in a large volume, first dilute your 10 mM stock 1:100 in a small volume of medium to make a 100 µM intermediate solution. Add the stock dropwise while swirling.

• Final Addition: Add the required volume of the intermediate solution to your cell culture plates or flasks to achieve the desired final concentration.

• Mix Gently: Gently swirl the plate or flask to ensure even distribution of the compound.

• Confirm DMSO Concentration: Always calculate the final DMSO percentage to ensure it is within the tolerated range for your cells (e.g., ≤ 0.1%).

Visualizations

Caption: A workflow for troubleshooting Diosmetinidin chloride precipitation.

Caption: Key factors influencing compound solubility in cell culture media.

References

• 1. DIOSMETINIDIN CHLORIDE CAS#: 64670-94-6 [m.chemicalbook.com]
• 2. DIOSMETINIDIN CHLORIDE CAS#: 64670-94-6 [amp.chemicalbook.com]
• 3. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. lifetein.com [lifetein.com]
• 12. The Impact of pH on Cell Culture Media - HuanKai Group - HuanKai Group [huankaigroup.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Plasma Protein Binding of Herbal-Flavonoids to Human Serum Albumin and Their Anti-proliferative Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Flavonoid-serum albumin complexation: determination of binding constants and binding sites by fluorescence spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. Chemistry and Biological Activities of Flavonoids: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 20. extrasynthese.com [extrasynthese.com]
• 21. medchemexpress.cn [medchemexpress.cn]

Troubleshooting Diosmetinidin chloride aggregation in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential aggregation issues with Diosmetinidin chloride in solution. The following information is based on the general behavior of flavonoid compounds, as specific aggregation data for Diosmetinidin chloride is limited.

Frequently Asked Questions (FAQs)

Q1: What is Diosmetinidin chloride and what are its properties?

Diosmetinidin chloride is a flavonoid, specifically a 3-deoxyanthocyanidin.[1] Its chemical formula is C16H13ClO5, and it has a molecular weight of approximately 320.72 g/mol .[1][2][3] It is provided as a powder and should be stored at <-15°C in a dry, dark place.[2][4] Like other flavonoids, it has potential applications in various research fields, including as an inhibitor of CD38.[5][6]

Q2: I'm observing inconsistent results in my bioassays with Diosmetinidin chloride. Could this be due to aggregation?

Yes, inconsistent results, such as unusually steep dose-response curves or a loss of activity under certain conditions, can be indicative of compound aggregation.[7] Flavonoids, in general, are known to be prone to forming aggregates in aqueous solutions, which can lead to non-specific inhibition of proteins and false-positive results in high-throughput screening (HTS) assays.[8][9][10]

Q3: What factors can influence the aggregation of Diosmetinidin chloride?

Based on studies of other flavonoids, several factors can significantly influence aggregation:[11]

• Compound Concentration: Aggregation is a concentration-dependent phenomenon. Above a certain critical aggregation concentration (CAC), the compound is more likely to form aggregates.[8]

• Buffer Conditions: The composition of the buffer, including pH and ionic strength, can dramatically affect the aggregation tendency of flavonoids.[11]

• Solvent: The choice of solvent for dissolving the compound stock and the final assay buffer composition are critical.

• Presence of Other Molecules: Proteins and detergents in the solution can either promote or inhibit aggregation.

Q4: How can I detect if Diosmetinidin chloride is aggregating in my experiment?

Several experimental techniques can be used to detect small molecule aggregation:

• Dynamic Light Scattering (DLS): DLS is a common method used to detect the presence and size of aggregates in a solution.[12][13] An increase in light scattering intensity suggests the formation of aggregates.[11]

• Enzyme-Based Assays: Using a well-characterized enzyme that is known to be sensitive to aggregators, such as AmpC β-lactamase, can serve as a counterscreen. Inhibition of such an enzyme that is reversed by the addition of a non-ionic detergent is a strong indicator of aggregation.[7][12]

• Visual Inspection: In some cases, high concentrations of aggregates may be visible as turbidity or precipitate in the solution.

• Microscopy: Techniques like scanning electron microscopy (SEM) can be used to visualize aggregates.[12]

Troubleshooting Guides

Issue 1: Poor Solubility of Diosmetinidin chloride

If you are having trouble dissolving Diosmetinidin chloride, consider the following:

• Sonication: For difficult-to-dissolve compounds, brief sonication can help to break up particles and improve solubility.

• Gentle Heating: Gentle warming of the solution may improve solubility, but be cautious as excessive heat can degrade the compound.

Issue 2: Suspected Aggregation in an Aqueous Assay Buffer

If you suspect aggregation is occurring after diluting your Diosmetinidin chloride stock solution into an aqueous buffer, here are some steps to mitigate the issue:

Adding a small amount of a non-ionic detergent to your assay buffer can often prevent or reverse aggregation.

Experimental Protocol:

• Prepare your standard assay buffer.

• Create a series of assay buffers containing varying concentrations of a non-ionic detergent (e.g., Triton X-100 or Tween-20). A typical starting concentration is 0.01% (v/v).

• Run your experiment with Diosmetinidin chloride in the presence and absence of the detergent.

• Compare the results. If the observed activity (e.g., inhibition) is significantly reduced in the presence of the detergent, it is a strong indication that the original activity was due to aggregation.[7]

Table 1: Recommended Concentration Ranges for Non-Ionic Detergents

Detergent	Recommended Starting Concentration (v/v)	Notes
Triton X-100	0.01% - 0.1%	A commonly used non-ionic detergent for mitigating aggregation.[7]
Tween-20	0.01% - 0.1%	Another widely used non-ionic detergent.

The addition of a carrier protein, such as Bovine Serum Albumin (BSA), can help to prevent non-specific interactions caused by compound aggregation.[8]

Experimental Protocol:

• Prepare your assay buffer with and without a decoy protein. A suggested starting concentration for BSA is 0.1 mg/mL.[8]

• It is crucial to add the decoy protein to the buffer before introducing Diosmetinidin chloride.

• Perform your assay and compare the results. A reduction in activity in the presence of BSA suggests that aggregation may have been the cause.

Table 2: Common Decoy Proteins

Decoy Protein	Recommended Starting Concentration	Key Considerations
Bovine Serum Albumin (BSA)	0.1 mg/mL	Should be added to the assay before the test compound.[8]

The aggregation of flavonoids can be highly sensitive to the pH and ionic strength of the buffer.[11]

Experimental Protocol:

• Prepare a range of buffers with varying pH values (e.g., pH 6.0, 7.4, 8.0) and ionic strengths (e.g., by varying the NaCl concentration).

• Test the activity of Diosmetinidin chloride in each buffer condition.

• If aggregation is the issue, you may observe a significant difference in activity between the different buffer conditions.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting potential Diosmetinidin chloride aggregation.

A workflow for troubleshooting suspected compound aggregation.

Signaling Pathway Analogy for Aggregation leading to False Positives

The process by which compound aggregation leads to non-specific inhibition and false-positive results in an enzyme assay can be conceptualized as an interfering pathway.

Conceptual pathways of true vs. aggregation-induced enzyme inhibition.

References

• 1. Diosmetinidin - Wikipedia [en.wikipedia.org]
• 2. Diosmetinidin chloride | 64670-94-6 | FD65524 | Biosynth [biosynth.com]
• 3. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 4. extrasynthese.com [extrasynthese.com]
• 5. DIOSMETINIDIN CHLORIDE CAS#: 64670-94-6 [m.chemicalbook.com]
• 6. DIOSMETINIDIN CHLORIDE CAS#: 64670-94-6 [amp.chemicalbook.com]
• 7. Practical Fragments: Avoiding will-o’-the-wisps: aggregation artifacts in activity assays [practicalfragments.blogspot.com]
• 8. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. research.manchester.ac.uk [research.manchester.ac.uk]
• 11. Aggregating Behavior of Phenolic Compounds — A Source of False Bioassay Results? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. colloid.nl [colloid.nl]

Technical Support Center: Optimizing Diosmetinidin Chloride Concentration for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of Diosmetinidin chloride for various in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Diosmetinidin chloride and what is its mechanism of action?

Diosmetinidin chloride is a flavonoid, a class of natural compounds known for their diverse biological activities.[1][2][3] While specific studies on Diosmetinidin chloride are limited, the closely related compound, diosmetin, is known to exhibit anticancer properties by inducing apoptosis (programmed cell death) and cell cycle arrest in cancer cells.[4] Diosmetin has been shown to activate the p53 tumor suppressor pathway and modulate the expression of cyclins and cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.[4][5][6] It is plausible that Diosmetinidin chloride shares a similar mechanism of action.

Q2: How should I prepare a stock solution of Diosmetinidin chloride?

Diosmetinidin chloride is typically provided as a powder.[2][3] Due to the hydrophobic nature of many flavonoids, Dimethyl sulfoxide (DMSO) is a common solvent for preparing high-concentration stock solutions.

Stock Solution Preparation:

• Refer to the manufacturer's instructions for solubility information.

• To prepare a 10 mM stock solution in DMSO, dissolve 3.21 mg of Diosmetinidin chloride (Molecular Weight: 320.71 g/mol ) in 1 mL of DMSO.[3]

• Vortex thoroughly to ensure the compound is fully dissolved.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[2][7]

Q3: I observed precipitation when I added my Diosmetinidin chloride stock solution to the cell culture medium. What should I do?

This is a common issue when working with compounds dissolved in DMSO.[8][9] The aqueous nature of cell culture media can cause hydrophobic compounds to precipitate out of solution.

Troubleshooting Steps:

• Reduce Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is non-toxic to your cells, typically below 0.5%.[1][10][11] Ideally, the final DMSO concentration should be kept consistent across all experimental conditions, including vehicle controls.

• Increase Final Volume: Dilute the stock solution in a larger volume of media to keep the compound concentration below its solubility limit in the aqueous environment.

• Serial Dilutions: Instead of adding a very small volume of high-concentration stock directly to the final volume, perform serial dilutions in the cell culture medium.

• Pre-warm Media: Adding the compound to pre-warmed media (37°C) can sometimes improve solubility.

• Vortexing/Mixing: Ensure thorough mixing immediately after adding the compound to the media.

Q4: What is a good starting concentration range for Diosmetinidin chloride in a cytotoxicity assay?

A good starting point for a cytotoxicity assay (e.g., MTT, XTT) would be to perform a dose-response experiment with a wide range of concentrations, for example, from 0.1 µM to 100 µM. Based on studies with diosmetin, you may expect to see effects in the 10-50 µM range in various cancer cell lines.[12]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no cellular response	- Concentration is too low.- Compound has degraded.- Insufficient incubation time.- Cell line is resistant.	- Increase the concentration of Diosmetinidin chloride.- Prepare fresh stock solutions. Avoid repeated freeze-thaw cycles.[7]- Optimize incubation time (e.g., 24, 48, 72 hours).- Test on a different, potentially more sensitive, cell line.
High cell death even at low concentrations	- Compound is highly potent in your cell line.- Solvent (DMSO) toxicity.- Errors in dilution calculations.	- Use a lower concentration range.- Perform a vehicle control to assess DMSO toxicity. Ensure the final DMSO concentration is below 0.5%.[1][11]- Double-check all calculations for stock and working solutions.
Inconsistent results between experiments	- Variation in cell seeding density.- Inconsistent incubation times.- Instability of the compound in media.- Pipetting errors.	- Ensure consistent cell numbers are seeded for each experiment.[13]- Standardize all incubation periods.- Prepare fresh working solutions for each experiment.- Calibrate pipettes and ensure proper mixing techniques.[13]
Precipitate formation in culture wells	- Poor aqueous solubility of the compound.- High concentration of the compound.	- See FAQ Q3 for detailed troubleshooting steps.[8][9][14]

Quantitative Data Summary

The following tables summarize quantitative data for the related compound diosmetin . This information can be used as a reference for designing experiments with Diosmetinidin chloride.

Table 1: Reported IC50 Values for Diosmetin in Various Cancer Cell Lines

Cell Line	Assay	IC50 (µM)	Reference
MDA-MB-231 (Breast Cancer)	Not specified	~30-50	[4]
LNCaP (Prostate Cancer)	Not specified	~20	[15]
PC-3 (Prostate Cancer)	Not specified	~20	[15]
HTB-26 (Breast Cancer)	Crystal Violet	10-50	[12]
HepG2 (Hepatocellular Carcinoma)	Crystal Violet	10-50	[12]
HCT116 (Colorectal Cancer)	Crystal Violet	22.4	[12]

Note: IC50 values can vary significantly between different studies and experimental conditions.

Table 2: Recommended Concentration Ranges for Diosmetin in In Vitro Assays

Assay	Concentration Range (µM)	Incubation Time	Reference
Cell Viability (MTT/CCK-8)	10 - 100	24 - 72 hours	[4]
Apoptosis (Annexin V/PI)	10 - 50	24 - 48 hours	[4]
Cell Cycle Analysis	10 - 50	24 hours	[4][15]
Western Blot	20 - 50	6 - 24 hours	[15]

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of Diosmetinidin chloride on a specific cell line and to calculate the IC50 value.

Materials:

• Cells of interest

• 96-well plates

• Diosmetinidin chloride stock solution (in DMSO)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for formazan solubilization)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Diosmetinidin chloride in complete cell culture medium.

• Remove the old medium and treat the cells with different concentrations of Diosmetinidin chloride. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubate the plate for the desired time (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the number of apoptotic and necrotic cells after treatment with Diosmetinidin chloride.[16][17][18][19]

Materials:

• Cells of interest

• 6-well plates

• Diosmetinidin chloride stock solution

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere.

• Treat cells with the desired concentrations of Diosmetinidin chloride for the chosen duration.

• Collect both adherent and floating cells.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.[16]

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.[16] Live cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are both Annexin V and PI positive.[16]

Cell Cycle Analysis

Objective: To determine the effect of Diosmetinidin chloride on cell cycle progression.[11][20]

Materials:

• Cells of interest

• 6-well plates

• Diosmetinidin chloride stock solution

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells and treat with Diosmetinidin chloride as described for the apoptosis assay.

• Harvest the cells and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Store the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.[11]

Western Blotting

Objective: To analyze the expression of specific proteins (e.g., p53, cyclins, caspases) involved in the cellular response to Diosmetinidin chloride.[3][5][21][22][23]

Materials:

• Cells of interest

• Diosmetinidin chloride stock solution

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer apparatus and buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to target proteins)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with Diosmetinidin chloride, then lyse the cells to extract total protein.[3][21]

• Determine the protein concentration of each lysate.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane to prevent non-specific antibody binding.[21]

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.[22]

• Wash the membrane again and add the chemiluminescent substrate.

• Visualize the protein bands using an imaging system.

Visualizations

Caption: Experimental workflow for optimizing Diosmetinidin chloride concentration.

Caption: Troubleshooting flowchart for in vitro assays with Diosmetinidin chloride.

Caption: Putative signaling pathway for Diosmetinidin chloride.

References

• 1. benchchem.com [benchchem.com]
• 2. extrasynthese.com [extrasynthese.com]
• 3. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 4. Diosmetin, a Potential p53 Activator, Performs Anticancer Effect by Regulating Cell Cycling and Cell Proliferation in HepG2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Curcumin selectively induces apoptosis in deregulated cyclin D1-expressed cells at G2 phase of cell cycle in a p53-dependent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. p53 Represses Cyclin D1 Transcription through Down Regulation of Bcl-3 and Inducing Increased Association of the p52 NF-κB Subunit with Histone Deacetylase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical Stability of Ceftazidime Compounded in Saline, Glycerin and Dexamethasone-SP Solutions Stored at -20°C, 4°C and 25°C Over a 60 Day Period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. lifetein.com [lifetein.com]
• 12. Anti-Inflammatory and Antioxidant Effects of Diosmetin-3-O-β-d-Glucuronide, the Main Metabolite of Diosmin: Evidence from Ex Vivo Human Skin Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biocompare.com [biocompare.com]
• 14. 常見的細胞培養問題：沉澱物 [sigmaaldrich.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Optimization of Total Phenolic and Flavonoid Contents of Defatted Pitaya (Hylocereus polyrhizus) Seed Extract and Its Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. scbt.com [scbt.com]
• 20. Binding and antiplatelet activity of quercetin, rutin, diosmetin, and diosmin flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. medchemexpress.com [medchemexpress.com]
• 22. The p53-regulated cyclin G gene promotes cell growth: p53 downstream effectors cyclin G and Gadd45 exert different effects on cisplatin chemosensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Optimization of Flavonoid Extraction from Salix babylonica L. Buds, and the Antioxidant and Antibacterial Activities of the Extract - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purity Assessment of Diosmetinidin Chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the purity of Diosmetinidin chloride samples. The information is presented in a question-and-answer format to directly address common issues and inquiries.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for determining the purity of a Diosmetinidin chloride sample?

A1: The primary methods for assessing the purity of Diosmetinidin chloride include a combination of chromatographic, spectroscopic, and classical analytical techniques. High-Performance Liquid Chromatography (HPLC) is the most common method for determining the percentage purity and identifying organic impurities.[1][2][3][4][5][6] Liquid Chromatography-Mass Spectrometry (LC-MS) is used for impurity identification and confirmation of the parent compound's molecular weight.[7][8][9][10][11] Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation and can also be used to assess purity by identifying and quantifying impurities.[12][13][14] Elemental Analysis (EA) provides the percentage of carbon, hydrogen, and nitrogen, which can be compared to the theoretical values for the pure compound. Finally, the chloride content can be determined by titration to ensure the correct salt form is present.

Q2: What is a typical acceptable purity level for a Diosmetinidin chloride reference standard?

A2: Commercially available analytical standards of Diosmetinidin chloride typically have a purity of ≥97% as determined by HPLC. However, the required purity level can depend on the specific application. For use as a quantitative standard in assays, a highly characterized standard with a precise purity value is necessary.

Q3: My HPLC chromatogram shows multiple small peaks besides the main Diosmetinidin chloride peak. What could these be?

A3: These additional peaks could represent several types of impurities:

• Related substances: These are structurally similar compounds that may be starting materials, intermediates, or by-products from the synthesis of Diosmetinidin chloride.[15]

• Degradation products: Diosmetinidin chloride, like many flavonoids, can be susceptible to degradation by light, heat, or pH extremes.[2][16] The additional peaks may be products of this degradation.

• Isomers: The synthesis might produce isomers of Diosmetinidin chloride that have slightly different retention times on the HPLC column.

• Residual solvents or reagents: Though less common to be detected by UV, some non-volatile reagents might be present.

Further investigation using LC-MS or NMR is recommended to identify the structure of these impurities.

Q4: The elemental analysis results for my sample are outside the acceptable range of ±0.4% of the theoretical values. What could be the cause?

A4: Discrepancies in elemental analysis can arise from several factors:

• Presence of impurities: Organic or inorganic impurities will alter the elemental composition of the sample.

• Residual solvents: The presence of solvents, even in small amounts, can significantly affect the hydrogen and carbon percentages. Drying the sample under vacuum may be necessary.

• Hygroscopic nature of the sample: If the sample has absorbed water from the atmosphere, the oxygen and hydrogen content will be higher than expected.

• Incorrect molecular formula: Ensure that the theoretical values are calculated based on the correct molecular formula, including any waters of hydration if applicable.

Q5: How can I confirm the presence and quantify the chloride counter-ion in my Diosmetinidin chloride sample?

A5: The chloride content can be confirmed and quantified using argentometric titration, such as the Mohr method or potentiometric titration.[17][18][19][20][21] These methods involve titrating a solution of the sample with a standardized silver nitrate solution. The endpoint is detected either by the formation of a colored precipitate (Mohr's method) or by a significant change in potential (potentiometric titration).[17][20]

Troubleshooting Guides

HPLC Analysis

Issue	Possible Cause(s)	Troubleshooting Steps
Poor peak shape (tailing or fronting) of the Diosmetinidin chloride peak.	- Inappropriate mobile phase pH.- Column degradation.- Sample overload.	- Adjust the mobile phase pH with a small amount of acid (e.g., formic acid, phosphoric acid) to ensure the analyte is in a single ionic form.[3][5]- Use a new or different C18 column.[3]- Reduce the injection volume or the concentration of the sample.
Inconsistent retention times.	- Fluctuation in mobile phase composition.- Temperature variations.- Column equilibration issues.	- Ensure the mobile phase is well-mixed and degassed.- Use a column oven to maintain a constant temperature.- Equilibrate the column with the mobile phase for a sufficient time before injecting the sample.
Presence of unexpected peaks.	- Sample degradation.- Contamination of the mobile phase or sample vial.	- Prepare fresh samples and use a stability-indicating method if degradation is suspected.[2]- Use fresh, HPLC-grade solvents for the mobile phase and clean sample vials.

LC-MS Analysis

Issue	Possible Cause(s)	Troubleshooting Steps
Low signal intensity for Diosmetinidin chloride.	- Inefficient ionization.- Ion suppression from the matrix or mobile phase additives.	- Optimize the electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow). Diosmetinidin chloride, being a flavylium salt, should ionize well in positive ion mode.- Use a lower concentration of non-volatile buffers in the mobile phase. Formic acid is a good choice.[9]
Difficulty in identifying impurity peaks.	- Low abundance of impurities.- Co-elution with the main peak.	- Use a more sensitive MS detector or increase the sample concentration.- Optimize the chromatographic method to improve the resolution between the main peak and impurity peaks.
Inaccurate mass measurement.	- Improper mass calibration of the instrument.	- Perform a mass calibration of the mass spectrometer using a known standard.

NMR Spectroscopy

Issue	Possible Cause(s)	Troubleshooting Steps
Broad peaks in the 1H NMR spectrum.	- Presence of paramagnetic impurities.- Sample aggregation.- Chemical exchange of labile protons (e.g., hydroxyl groups).	- Purify the sample further if paramagnetic metals are suspected.- Try a different solvent or adjust the sample concentration.- For exchangeable protons, adding a drop of D2O can help to identify them as they will be replaced by deuterium and their signals will disappear.
Difficulty in assigning signals.	- Complex spectrum due to overlapping signals.	- Perform 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to establish proton-proton and proton-carbon correlations.[13]
Presence of signals from residual solvents.	- Incomplete drying of the sample or use of non-deuterated solvents.	- Ensure the sample is thoroughly dried under vacuum. Use high-purity deuterated solvents for analysis. The chemical shifts of common laboratory solvents are well-documented and can be used to identify these peaks.

Experimental Protocols

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the purity assessment of Diosmetinidin chloride by HPLC. Method optimization may be required.

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3]

• Mobile Phase: A gradient elution is typically used for flavonoid analysis.

  • Solvent A: Water with 0.1% formic acid.[9]

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  Time (min)	% Solvent A	% Solvent B
  0	95	5
  20	70	30
  25	70	30
  30	95	5

  | 35 | 95 | 5 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Anthocyanidins like Diosmetinidin chloride have a strong absorbance around 520-530 nm.[1] Monitoring at a lower wavelength (e.g., 280 nm) can also be done to detect other types of impurities.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve an accurately weighed amount of Diosmetinidin chloride in a suitable solvent (e.g., methanol or a mixture of methanol and water with a small amount of acid) to obtain a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Purity Calculation: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  • % Purity = (Area of Diosmetinidin chloride peak / Total area of all peaks) x 100

Identification by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol outlines a general approach for the identification of Diosmetinidin chloride and its potential impurities.

• Instrumentation: LC-MS system, preferably with a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• LC Conditions: Use the same HPLC method as described above.

• Mass Spectrometer Settings (Example for ESI):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Gas Flow Rates: Optimize based on the instrument manufacturer's recommendations.

  • Mass Range: m/z 100-1000.

• Data Analysis:

  • Confirm the molecular weight of Diosmetinidin chloride (C16H13O5Cl, MW: 320.71). In positive ion mode, the expected molecular ion [M]+ would be for the flavylium cation (C16H13O5+, m/z 285.07).

  • Analyze the mass spectra of the impurity peaks to propose their molecular formulas and structures.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol describes the general procedure for acquiring NMR spectra for structural confirmation. A study has reported the solid-state 13C CP MAS NMR spectrum of Diosmetinidin chloride.[22]

• Instrumentation: NMR spectrometer (300 MHz or higher is recommended for better resolution).

• Solvent: A deuterated solvent in which the sample is soluble, such as methanol-d4 (CD3OD) or dimethyl sulfoxide-d6 (DMSO-d6). A small amount of deuterated acid (e.g., TFA-d) may be added to improve solubility and sharpen the signals of hydroxyl protons.[14]

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of the deuterated solvent in an NMR tube.

• Experiments:

  • 1H NMR: Provides information about the number and types of protons in the molecule.

  • 13C NMR: Provides information about the number and types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): Used to determine the connectivity between atoms and aid in the complete structural elucidation.[13]

• Data Analysis: Compare the obtained spectra with known spectra of Diosmetinidin chloride or related flavonoids. The chemical shifts and coupling constants should be consistent with the proposed structure. The presence of impurity signals will indicate a lower purity.

Elemental Analysis (CHN)

• Instrumentation: CHN Elemental Analyzer.

• Sample Preparation: Accurately weigh a small amount of the dried sample (typically 1-3 mg) into a tin capsule.

• Analysis: The sample is combusted at high temperature, and the resulting gases (CO2, H2O, N2) are separated and quantified.

• Data Comparison:

  Element	Theoretical % for C16H13O5Cl
  Carbon (C)	59.92%
  Hydrogen (H)	4.09%

  The presence of nitrogen would indicate N-containing impurities. The experimental values should be within ±0.4% of the theoretical values.

Chloride Content by Argentometric Titration

• Principle: The chloride ions in the sample are titrated with a standardized solution of silver nitrate (AgNO3). The endpoint is detected when all chloride ions have precipitated as silver chloride (AgCl).

• Reagents:

  • Standardized 0.1 M Silver Nitrate solution.

  • Potassium chromate indicator solution (for Mohr's method).[17][19]

• Procedure (Mohr's Method):

  • Accurately weigh about 100-200 mg of the Diosmetinidin chloride sample and dissolve it in distilled water. The pH should be adjusted to be between 6.5 and 10.[19]

  • Add a few drops of potassium chromate indicator.

  • Titrate with the standardized silver nitrate solution until the first permanent appearance of a reddish-brown precipitate of silver chromate.[19]

• Calculation:

  • % Chloride = (Volume of AgNO3 (L) x Molarity of AgNO3 x 35.45 g/mol) / (Weight of sample (g)) x 100

  • The theoretical percentage of chloride in C16H13O5Cl is 11.05%.

Visualizations

Caption: Overall workflow for the comprehensive purity assessment of Diosmetinidin chloride samples.

Caption: A logical workflow for troubleshooting common HPLC issues encountered during purity analysis.

References

• 1. HPLC Method for Analysis of Anthocyanins (Keracyanin, Delphinidin, Petunidin, Malvidin) on Primesep 100 Column | SIELC Technologies [sielc.com]
• 2. Validation of the Stability-Indicating HPLC Method for the Major ...: Ingenta Connect [ingentaconnect.com]
• 3. ymcamerica.com [ymcamerica.com]
• 4. Comparison of HPLC methods for determination of anthocyanins and anthocyanidins in bilberry extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HPLC-Determination of nine major Anthocyanins in red and rosé wines (Type-II) | OIV [oiv.int]
• 6. agilent.com [agilent.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Simultaneous LC-MS quantification of anthocyanins and non-anthocyanin phenolics from blueberries with widely divergent profiles and biological activies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Structural Analysis and Identity Confirmation of Anthocyanins in Brassica oleracea Extracts by Direct Injection Ion Mobility-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Anthocyanins: A Comprehensive Review of Their Chemical Properties and Health Effects on Cardiovascular and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. uobabylon.edu.iq [uobabylon.edu.iq]
• 18. Argentometric determination of chloride content... | F1000Research [f1000research.com]
• 19. canterbury.ac.nz [canterbury.ac.nz]
• 20. metrohm.com [metrohm.com]
• 21. dot.ca.gov [dot.ca.gov]
• 22. (13)C CPMAS NMR and DFT calculations of anthocyanidins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Diosmetinidin Chloride and Related Flavonoid Stability

Disclaimer: The compound "Diosmetinidin chloride" is not found in the current scientific literature. This guide focuses on Diosmetin , the aglycone of Diosmin, a closely related and well-researched flavonoid. The degradation pathways and stability issues of Diosmetin are likely to be highly relevant to the theoretical "Diosmetinidin chloride."

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of Diosmetin under typical laboratory conditions?

A1: Diosmetin, like many flavonoids, is susceptible to degradation under certain conditions. Its stability is influenced by factors such as pH, temperature, light exposure, and the presence of oxidizing agents. Generally, it is more stable in acidic conditions and less stable in neutral to alkaline conditions. For routine storage, it is recommended to keep Diosmetin solutions in a cool, dark place and to use freshly prepared solutions for experiments.

Q2: What are the common degradation products of Diosmetin?

A2: Under forced degradation conditions (e.g., strong acid/base, oxidation, heat, photolysis), Diosmetin can degrade into smaller phenolic compounds. While specific degradation products are not extensively detailed in the provided search results, the degradation of flavonoids typically involves the cleavage of the C-ring, leading to the formation of phenolic acids and other related structures. The exact nature of the degradation products will depend on the specific stress conditions applied.

Q3: My HPLC analysis of Diosmetin shows multiple unexpected peaks. What could be the cause?

A3: The appearance of unexpected peaks in your HPLC chromatogram could be due to several factors:

• Degradation: Your sample may have degraded due to improper storage or handling. Exposure to light, high temperatures, or non-optimal pH can lead to the formation of degradation products.

• Impurity: The initial Diosmetin sample may contain impurities.

• Mobile Phase Interaction: The mobile phase composition can sometimes interact with the analyte.

• Column Issues: An old or improperly equilibrated column can lead to peak splitting or ghost peaks.

To troubleshoot, prepare a fresh sample, ensure proper storage conditions, and verify the quality of your solvents and HPLC column.

Q4: How can I develop a stability-indicating HPLC method for Diosmetin?

A4: A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients. To develop such a method for Diosmetin, you would typically:

• Perform forced degradation studies to generate degradation products.[1][2][3][4][5]

• Use a high-resolution HPLC column, such as a C8 or C18, to achieve good separation.[6][7]

• Optimize the mobile phase composition (e.g., methanol:water or acetonitrile:water with an acid modifier like acetic acid) to resolve Diosmetin from all degradation peaks.[7][8][9][10]

• Validate the method according to ICH guidelines, assessing parameters like specificity, linearity, accuracy, precision, and robustness.[6][8][9]

Troubleshooting Guides

Issue 1: Rapid Degradation of Diosmetin in Solution

• Symptom: A freshly prepared Diosmetin solution shows a rapid decrease in the main peak area and the appearance of new peaks in the HPLC chromatogram over a short period.

• Possible Causes:

  • High pH: The pH of your solvent system may be neutral or alkaline, which can accelerate flavonoid degradation.

  • Light Exposure: Flavonoids are often light-sensitive.

  • Oxidation: Dissolved oxygen in the solvent can contribute to oxidative degradation.

• Solutions:

  • Adjust pH: Prepare solutions in a slightly acidic buffer (e.g., with acetic acid) to improve stability.[7]

  • Protect from Light: Use amber vials or cover your glassware with aluminum foil.

  • Degas Solvents: Degas your solvents before use to remove dissolved oxygen.

  • Fresh Preparation: Prepare solutions fresh before each experiment.

Issue 2: Poor Resolution Between Diosmetin and Degradation Peaks in HPLC

• Symptom: In your HPLC analysis, the peaks for Diosmetin and its degradation products are co-eluting or have very poor separation.

• Possible Causes:

  • Suboptimal Mobile Phase: The solvent composition may not be suitable for separating compounds with similar polarities.

  • Inappropriate Column: The column chemistry may not be providing sufficient selectivity.

  • Gradient Not Optimized: If using a gradient elution, the slope may be too steep.

• Solutions:

  • Mobile Phase Optimization:

    • Try different solvent ratios (e.g., vary the percentage of methanol or acetonitrile).[6][8][9][10]

    • Add a small amount of acid (e.g., 0.1% acetic acid or formic acid) to the mobile phase to improve peak shape and resolution.[7]

  • Column Selection:

    • Experiment with a different column chemistry (e.g., C8 instead of C18, or a phenyl-hexyl column).

  • Gradient Adjustment:

    • If using a gradient, try a shallower gradient to increase the separation time between peaks.

Experimental Protocols

Forced Degradation Study of Diosmetin

This protocol outlines a general procedure for conducting forced degradation studies on Diosmetin to identify potential degradation products and to develop a stability-indicating analytical method.[1][2][3][4][5]

1. Preparation of Stock Solution:

• Prepare a stock solution of Diosmetin (e.g., 1 mg/mL) in a suitable solvent like methanol or DMSO.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 1 M HCl. Heat at 80°C for 2 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 1 M NaOH. Keep at room temperature for 30 minutes.

• Oxidative Degradation: Mix the stock solution with an equal volume of 30% H₂O₂. Keep at room temperature for 2 hours.

• Thermal Degradation: Keep the stock solution in a hot air oven at 100°C for 48 hours.

• Photolytic Degradation: Expose the stock solution to direct sunlight for 48 hours or in a photostability chamber.

3. Sample Analysis:

• After the specified time, neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration for HPLC analysis.

• Analyze the samples using a validated HPLC method.

4. Data Analysis:

• Compare the chromatograms of the stressed samples with that of an unstressed control sample.

• Identify the degradation peaks and calculate the percentage of degradation.

Stability-Indicating HPLC Method

The following is an example of an HPLC method that can be used as a starting point for the analysis of Diosmetin and its degradation products.[7][8][9][10]

Parameter	Value
Column	C8 or C18 (e.g., 4.6 x 150 mm, 5 µm)[6]
Mobile Phase	Methanol:Water:Acetic Acid (55:43:2, v/v/v)[7]
Flow Rate	1.0 mL/min
Detection Wavelength	344 nm[7]
Injection Volume	20 µL
Column Temperature	43°C[7]

Quantitative Data Summary

The following table summarizes the typical validation parameters for a stability-indicating HPLC method for Diosmetin, based on literature values for similar flavonoids.[7][8][9]

Parameter	Typical Range
Linearity (r²)	> 0.999[7][8][9]
Concentration Range	10 - 300 ng/mL[7]
Recovery (%)	98 - 102%
Intra-day Precision (RSD%)	< 2%[7]
Inter-day Precision (RSD%)	< 3%[7]
Limit of Detection (LOD)	~0.01 µg/mL[8][9]
Limit of Quantitation (LOQ)	~0.03 µg/mL[8][9]

Visualizations

Caption: Workflow for a forced degradation study of Diosmetin.

Caption: Diosmetin's inhibitory effect on inflammatory mediators in skin fibroblasts.[11]

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biopharminternational.com [biopharminternational.com]
• 5. asianjpr.com [asianjpr.com]
• 6. researchgate.net [researchgate.net]
• 7. A validated HPLC determination of the flavone aglycone diosmetin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. International Research Journal of Biological Sciences : A new improved Stability-Indicating RP-HPLC method for Determination of Diosmin and hesperidin in combination - ISCA [isca.me]
• 9. A new improved Stability-Indicating RP-HPLC method for Determination of Diosmin and hesperidin in combination | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Modulatory Effect of Diosmin and Diosmetin on Metalloproteinase Activity and Inflammatory Mediators in Human Skin Fibroblasts Treated with Lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]

Off-target effects of Diosmetinidin chloride in cellular models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering potential off-target effects of Diosmetinidin chloride in cellular models.

Frequently Asked Questions (FAQs)

Q1: What is Diosmetinidin chloride and what is its primary known mechanism of action?

A1: Diosmetinidin chloride is a 3-deoxyanthocyanidin, a type of flavonoid.[1] While its complete target profile is still under investigation, flavonoids as a class are known to interact with a wide range of cellular targets, including protein kinases. This guide addresses potential off-target effects that may arise during its study.

Q2: I'm observing a cellular phenotype that doesn't align with the expected on-target effects. Could this be due to off-target activity?

A2: Yes, discrepancies between the observed phenotype and the known consequences of on-target inhibition are often indicative of off-target effects.[2] Small molecules can interact with multiple biological targets, which can complicate the interpretation of experimental data.[3] It is crucial to validate that the observed cellular response is a direct result of modulating the intended target.

Q3: What are the common causes of off-target effects with small molecule inhibitors like Diosmetinidin chloride?

A3: Off-target effects can stem from several factors, including:

• Structural Similarity of Targets: Many inhibitors bind to conserved domains in proteins. For instance, the ATP-binding pocket is structurally similar across numerous kinases, making it a frequent source of off-target binding for kinase inhibitors.[3]

• Compound Promiscuity: Certain chemical scaffolds have a higher propensity for interacting with multiple proteins.[3]

• High Compound Concentration: Using concentrations significantly higher than the IC50 for the intended target increases the likelihood of binding to lower-affinity off-target proteins.[3]

• Cellular Context: The expression levels of on- and off-target proteins in a specific cell line can influence the observed effects.[3]

Q4: How can I begin to identify if Diosmetinidin chloride is causing off-target effects in my experiments?

A4: Several experimental strategies can be employed to investigate off-target effects:[2]

• Kinome Profiling: Screen Diosmetinidin chloride against a broad panel of kinases to determine its selectivity profile.

• Phenotypic Screening: Compare the observed cellular phenotype with the known outcomes of inhibiting the primary target.

• Rescue Experiments: Transfect cells with a drug-resistant mutant of the intended target. This should rescue the on-target effects but not those caused by off-target interactions.

• Western Blotting: Analyze the phosphorylation status of key downstream effectors of your target, as well as proteins in related pathways that are not expected to be affected.

Troubleshooting Guides

Issue 1: High Levels of Cytotoxicity Observed at Effective Concentrations

Description: You observe significant cell death at concentrations required to achieve the desired on-target effect.

Possible Cause	Troubleshooting Step	Expected Outcome
Off-target Kinase Inhibition	1. Perform a kinome-wide selectivity screen to identify unintended kinase targets.[2]2. Test inhibitors with different chemical scaffolds that target the same primary protein.[2]	1. Identification of unintended kinase targets that may be responsible for the cytotoxicity.2. If cytotoxicity persists with structurally different inhibitors, it may suggest an on-target effect.
Inappropriate Dosage	1. Conduct a detailed dose-response curve to pinpoint the lowest effective concentration.[2]2. Explore different dosing strategies, such as dose interruption or reduction, in your experimental design.[2]	A clearer therapeutic window where on-target effects are observed with minimal cytotoxicity.
Compound Solubility Issues	1. Verify the solubility of Diosmetinidin chloride in your cell culture media.2. Always include a vehicle control (e.g., DMSO) to ensure the solvent is not contributing to toxicity.[2]	Prevention of compound precipitation, which can lead to non-specific cellular stress and toxicity.[2]

Issue 2: Inconsistent or Unexpected Experimental Results

Description: You are observing high variability between replicates or results that are not consistent with the known function of the target.

Possible Cause	Troubleshooting Step	Expected Outcome
Activation of Compensatory Signaling Pathways	1. Use Western blotting or other proteomic techniques to probe for the activation of known compensatory pathways.[2]2. Consider using a combination of inhibitors to block both the primary and compensatory pathways.[2]	A more profound understanding of the cellular response to inhibition and more consistent, interpretable data.[2]
Inhibitor Instability	1. Assess the stability of Diosmetinidin chloride under your specific experimental conditions (e.g., in media at 37°C over time).[2]	Confirmation that the observed effects are attributable to the compound and not its degradation products.[2]
Cell Line-Specific Effects	1. Test Diosmetinidin chloride in multiple cell lines to determine if the unexpected effects are consistent across different cellular contexts.[2]	The ability to distinguish between general off-target effects and those that are specific to a particular cell line.[2]

Quantitative Data Summary

The following tables present hypothetical inhibitory concentration (IC50) data for Diosmetinidin chloride against its intended target and a selection of common off-target kinases. A significant difference between the on-target and off-target IC50 values indicates higher selectivity.

Table 1: Kinase Selectivity Profile of Diosmetinidin Chloride

Kinase Target	IC50 (nM)
Primary Target Kinase A	50
Off-Target Kinase B	1,500
Off-Target Kinase C	2,500
Off-Target Kinase D	>10,000
Off-Target Kinase E	800

Table 2: Comparison of IC50 Values in Biochemical vs. Cellular Assays

Assay Type	Target	IC50 (nM)
Biochemical Assay	Primary Target Kinase A	50
Cellular Assay	Primary Target Kinase A	500

Note: Discrepancies between biochemical and cellular IC50 values can arise from factors such as cell permeability, efflux pumps, and high intracellular ATP concentrations.[4]

Key Experimental Protocols

Protocol 1: Western Blot Analysis for Off-Target Pathway Activation

Objective: To investigate if Diosmetinidin chloride is affecting signaling pathways other than the intended one, for example, the JNK pathway.[2]

Methodology:

• Cell Culture and Treatment: Plate your cells (e.g., HeLa or A549) and allow them to adhere overnight. Treat the cells with Diosmetinidin chloride at various concentrations (e.g., 0.1, 1, and 10 µM) for a specified duration (e.g., 1 hour). Include a vehicle control (e.g., DMSO).[2]

• Cell Lysis: Following treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[2]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.[2]

• SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane. Probe the membrane with primary antibodies against the phosphorylated and total forms of your on-target protein, as well as potential off-target pathway proteins (e.g., p-JNK, total JNK).

• Detection and Analysis: Use an appropriate secondary antibody and chemiluminescent substrate to visualize the protein bands. Quantify the band intensities to determine the change in phosphorylation status.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm the direct binding of Diosmetinidin chloride to its intended target and to identify potential off-target binding partners in a cellular context.

Methodology:

• Cell Treatment: Culture cells to the desired confluency and treat them with Diosmetinidin chloride or a vehicle control for a specified time.[3]

• Heating: Harvest the cells and heat the cell lysates at a range of temperatures.

• Separation: Centrifuge the heated samples to pellet the precipitated proteins.[3]

• Analysis: Analyze the soluble protein fraction by Western blotting or mass spectrometry to determine the melting curve of the target protein and other proteins in the presence and absence of the compound. A shift in the melting curve indicates direct binding.

Visualizations

Caption: Workflow for investigating unexpected cellular phenotypes.

Caption: On-target vs. potential off-target signaling pathways.

Caption: Decision tree for troubleshooting high cytotoxicity.

References

• 1. Diosmetinidin - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Autofluorescence in Diosmetinidin Chloride Imaging

This technical support center is designed for researchers, scientists, and drug development professionals utilizing Diosmetinidin chloride in cellular imaging studies. It provides practical troubleshooting guides and frequently asked questions (FAQs) to address common challenges associated with autofluorescence.

Troubleshooting Guides

Issue 1: High background fluorescence obscuring the Diosmetinidin chloride signal.

This is a common issue that can significantly reduce the signal-to-noise ratio of your images. The following table outlines potential causes and solutions.

Potential Cause	Suggested Solution
Autofluorescence from cell culture medium	Use phenol red-free and serum-free (or low-serum) media for the final incubation and imaging steps.[1]
Fixation-induced autofluorescence	1. Reduce fixation time to the minimum necessary for adequate preservation.[2] 2. Switch from glutaraldehyde to a paraformaldehyde-based fixative, or consider methanol/ethanol fixation if compatible with your protocol.[1] 3. Treat with a chemical quenching agent after fixation.
Endogenous autofluorescence from cellular components (e.g., NADH, flavins, lipofuscin)	1. Select imaging channels that minimize overlap with the emission spectra of common endogenous fluorophores (typically in the blue-green range).[3] 2. Use a chemical quenching agent. 3. Photobleach the sample before introducing Diosmetinidin chloride.

Issue 2: Difficulty in distinguishing the Diosmetinidin chloride signal from autofluorescence.

Even with reduced background, differentiating the specific signal from autofluorescence can be challenging.

Potential Cause	Suggested Solution
Broad emission spectrum of autofluorescence	1. Perform spectral imaging and linear unmixing to computationally separate the Diosmetinidin chloride signal from the autofluorescence background.[3] 2. Use narrow bandpass emission filters to isolate the expected emission peak of Diosmetinidin chloride.
Unknown spectral properties of Diosmetinidin chloride	Empirically determine the optimal excitation and emission settings by imaging a pure solution of Diosmetinidin chloride.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem when imaging Diosmetinidin chloride?

A1: Autofluorescence is the natural emission of light by biological structures (like mitochondria and lysosomes) and molecules (such as NADH and collagen) when excited by light.[4] This can be a significant problem in fluorescence microscopy because it can create a high background signal that obscures the specific fluorescence from your probe of interest, in this case, Diosmetinidin chloride, leading to a poor signal-to-noise ratio.[4]

Q2: What are the expected fluorescent properties of Diosmetinidin chloride?

Q3: How can I set up a proper control to assess autofluorescence in my experiment?

A3: The most crucial control is an unstained sample that has been processed in the exact same way as your experimental samples.[3] This includes fixation, permeabilization, and any other treatment steps. By imaging this control sample using the same settings as your experimental samples, you can visualize the level and localization of the endogenous autofluorescence.

Q4: Can the fixation method affect the autofluorescence?

A4: Absolutely. Aldehyde fixatives like formaldehyde and glutaraldehyde can react with cellular components to create fluorescent artifacts, significantly increasing the background autofluorescence.[4] Glutaraldehyde is generally a stronger inducer of autofluorescence than paraformaldehyde.[4] Reducing the fixation time or switching to a non-aldehyde fixative like cold methanol or ethanol can help minimize this effect, provided it is compatible with your experimental goals.[1]

Q5: Are there chemical treatments I can use to reduce autofluorescence?

A5: Yes, several chemical treatments can quench autofluorescence. Sodium borohydride is a reducing agent that can be effective against aldehyde-induced autofluorescence.[2] Sudan Black B is a dye that can quench autofluorescence from lipofuscin, a common source of autofluorescence in aging cells and tissues. There are also commercial quenching kits available that target various sources of autofluorescence.[1][2]

Data Presentation

Table 1: Common Sources of Autofluorescence and their General Spectral Characteristics

Source	Typical Excitation Range (nm)	Typical Emission Range (nm)
NADH	340 - 360	440 - 470
Flavins (FAD, FMN)	440 - 460	520 - 540
Collagen & Elastin	360 - 400	440 - 500
Lipofuscin	360 - 480	450 - 650 (Broad)
Aldehyde Fixatives	Broad (UV to Green)	Broad (Green to Red)

Table 2: Comparison of Autofluorescence Reduction Methods

Method	Target	Pros	Cons
Sodium Borohydride	Aldehyde-induced	Simple, effective for fixation-induced autofluorescence.	Can sometimes be harsh on tissues; results can be variable.[2]
Sudan Black B	Lipofuscin	Very effective for lipofuscin.	Can introduce some background in the far-red channels.
Photobleaching	General	Non-chemical, can be effective for various fluorophores.	Time-consuming, can potentially damage the sample or epitopes.
Spectral Unmixing	All sources	Computationally separates signals.	Requires a spectral detector and specialized software.

Experimental Protocols

Protocol 1: Sodium Borohydride Treatment for Aldehyde-Induced Autofluorescence

• Preparation: Prepare a fresh 0.1% solution of sodium borohydride in ice-cold PBS.

• Incubation: Following fixation and permeabilization, incubate the cells or tissue sections in the sodium borohydride solution for 10-15 minutes at room temperature.

• Washing: Thoroughly wash the samples three times with PBS for 5 minutes each.

• Staining: Proceed with your standard staining protocol for Diosmetinidin chloride.

Protocol 2: Sudan Black B Treatment for Lipofuscin Autofluorescence

• Preparation: Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Ensure the solution is well-mixed and filtered to remove any particulates.

• Incubation: After completing your primary and secondary antibody incubations (if applicable) and final washes, incubate the samples in the Sudan Black B solution for 5-10 minutes at room temperature in a dark environment.

• Destaining: Briefly dip the slides into 70% ethanol to remove excess Sudan Black B.

• Washing: Wash the samples thoroughly with PBS.

• Mounting: Mount the coverslip using an aqueous mounting medium.

Protocol 3: Photobleaching to Reduce General Autofluorescence

• Sample Preparation: Prepare your fixed and permeabilized samples on a microscope slide.

• Photobleaching: Prior to incubation with Diosmetinidin chloride, expose the sample to high-intensity light from the microscope's light source (e.g., a mercury arc lamp or LED). The duration of exposure should be optimized for your specific sample and can range from 30 minutes to a few hours.

• Staining: After photobleaching, proceed with your Diosmetinidin chloride staining protocol.

Visualizations

Caption: Experimental workflow for imaging Diosmetinidin chloride.

References

• 1. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 2. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 3. Learn how to Remove Autofluorescence from your Confocal Images | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 4. benchchem.com [benchchem.com]
• 5. avantesusa.com [avantesusa.com]

Diosmetinidin chloride batch-to-batch variability and its impact

This technical support center provides researchers, scientists, and drug development professionals with essential information for working with Diosmetinidin chloride. The following troubleshooting guides and FAQs address common issues related to batch-to-batch variability and its impact on experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Diosmetinidin chloride?

Diosmetinidin chloride is a type of flavonoid, specifically a 3-deoxyanthocyanidin.[1] It is a fine chemical compound often used as a building block in the synthesis of more complex molecules.[2] Its chemical formula is C₁₆H₁₃ClO₅, with a molecular weight of approximately 320.72 g/mol .[2] In research, it is recognized as an inhibitor of CD38, an enzyme involved in cellular signaling.[3][4]

Table 1: Physicochemical Properties of Diosmetinidin Chloride

Property	Value	Reference
CAS Number	64670-94-6	[2][3]
Chemical Formula	C₁₆H₁₃ClO₅	[2][5]
Molecular Weight	320.72 g/mol	[1][2]
Synonyms	5,7,3'-Trihydroxy-4'-methoxyflavylium chloride	[2][5]
Appearance	Powder	[5]
Storage	Store at or below -15°C in a dry, dark place.	[2][4][6]

Q2: What are the primary causes of batch-to-batch variability in Diosmetinidin chloride?

Batch-to-batch variability in naturally derived or synthetically produced compounds like Diosmetinidin chloride can stem from several factors. For flavonoids, these often include the complexity of the source material, the extraction and purification methods used, and the compound's inherent stability.[7] Key contributing factors include heterogeneity in starting materials, differences in manufacturing or synthesis procedures, and the presence of residual solvents or impurities.[8]

Table 2: Potential Sources of Batch-to-Batch Variability and Recommended QC Actions

Source of Variability	Potential Impact on Experiments	Recommended Quality Control (QC) Action
Purity Level	Altered potency, requiring different concentrations for the same effect.	Quantify purity using High-Performance Liquid Chromatography (HPLC).[5][6][9]
Presence of Impurities	Off-target effects, cytotoxicity, or interference with assays.	Identify unknown peaks using Mass Spectrometry (MS).[10][11]
Solvent Residue	Cellular toxicity or altered compound solubility.	Gas Chromatography (GC) can be used for volatile solvent analysis.[11]
Degradation	Reduced or loss of biological activity.	Monitor stability over time with HPLC; ensure proper storage.[12]
Isomeric Composition	Different biological activities between isomers.	Use advanced chromatographic or spectroscopic methods like NMR for structural confirmation.[7]

Q3: How can I assess the quality and consistency of my Diosmetinidin chloride batch?

Assessing the quality of a new batch is crucial for reproducible research. The most widely used method for analyzing flavonoids is High-Performance Liquid Chromatography (HPLC), which can determine the purity of the compound.[7][9] Combining HPLC with a detector like a UV-Vis spectrophotometer or a mass spectrometer (LC-MS) can provide information on both purity and identity.[7][10] For detailed structural information, Nuclear Magnetic Resonance (NMR) spectroscopy is highly effective.[7][11]

Caption: Quality control workflow for a new Diosmetinidin chloride batch.

Q4: My experimental results are not reproducible. Could batch-to-batch variability be the cause?

Yes, inconsistent experimental results are a classic sign of batch-to-batch variability.[13][14] If you have ruled out other common sources of error such as protocol deviations, reagent issues, or handling errors, you should investigate the consistency of your compound.[15][16] A difference in purity or the presence of an active contaminant between batches can lead to significant changes in biological outcomes, such as cell viability or enzyme inhibition.

Caption: Logical workflow for troubleshooting irreproducible experiments.

Q5: What are the recommended storage and handling procedures for Diosmetinidin chloride?

Proper storage and handling are critical to maintaining the stability and activity of Diosmetinidin chloride.

• Storage Temperature: Store the solid compound in a freezer at or below -15°C.[2][4][6]

• Light and Moisture: Protect from light and moisture by storing it in a tightly sealed container in a dark, dry place.[6]

• Stock Solutions: Prepare concentrated stock solutions in an appropriate solvent (e.g., DMSO). Aliquot into single-use volumes and store frozen (-20°C or -80°C). Avoid repeated freeze-thaw cycles, as this can lead to degradation. Chemical stability is often affected by storage time, temperature, and the diluent used.[12]

• Working Solutions: Prepare fresh working solutions from the stock solution for each experiment. Do not store dilute aqueous solutions for extended periods.

Troubleshooting Guide

Table 3: Troubleshooting Inconsistent Experimental Results

Problem	Possible Cause Related to Variability	Recommended Solution
Reduced potency in cell-based assays (e.g., lower than expected cytotoxicity).	Lower Purity: The new batch has a lower concentration of the active compound.	1. Verify purity via HPLC. 2. Adjust the concentration based on the purity percentage to normalize the dose. 3. If possible, obtain a high-purity analytical standard for comparison.[5][6]
Increased or unexpected off-target effects.	Active Contaminants: The batch contains impurities with their own biological activity.	1. Analyze the batch using LC-MS to identify potential impurities. 2. If impurities are detected, consider re-purifying the compound or acquiring a new, higher-purity batch.
Compound precipitates out of solution during experiment.	Different Salt Form or Purity: Impurities or a different salt form can affect solubility.	1. Re-evaluate the solubility in your chosen solvent. 2. Slightly warming the solution or using sonication may help, but ensure this does not cause degradation. 3. Prepare fresh stock solutions.
Variable results in antioxidant assays (DPPH, ABTS).	Compound Degradation: The compound may have degraded due to improper storage or handling (light/air exposure).	1. Use a fresh aliquot of your stock solution. 2. Run a quick UV-Vis spectrum; a significant change from the reference spectrum can indicate degradation. 3. Always prepare working solutions immediately before use.

Key Experimental Protocols

Protocol 1: Purity Assessment of Diosmetinidin Chloride using HPLC

This protocol provides a general method for assessing the purity of flavonoids, which should be optimized for your specific instrument and column.

• Standard Preparation: Prepare a 1 mg/mL stock solution of Diosmetinidin chloride in HPLC-grade methanol or DMSO. Further dilute to a working concentration of ~50-100 µg/mL with the mobile phase.

• Instrumentation:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[9]

  • Mobile Phase: A gradient of Solvent A (e.g., 0.5% phosphoric acid in water) and Solvent B (methanol or acetonitrile).[9]

  • Detection: UV-Vis detector at a relevant wavelength for flavonoids (e.g., 285 nm).[9]

  • Flow Rate: 0.8-1.0 mL/min.

• Example Gradient: Table 4: Example HPLC Gradient Program

  Time (min)	% Solvent A	% Solvent B
  0	95	5
  5	70	30
  25	30	70
  30	5	95

  | 35 | 95 | 5 |

• Analysis: Inject 10-20 µL of the sample. Purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage. Compare the chromatogram profile between different batches.

Protocol 2: Cell Viability Assessment (MTT Assay)

This protocol assesses the cytotoxic or cytostatic effects of Diosmetinidin chloride on a cell line.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Diosmetinidin chloride in culture medium from a DMSO stock. The final DMSO concentration should be non-toxic to the cells (typically <0.5%). Replace the old medium with the medium containing the compound or vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control cells.

Protocol 3: In Vitro Antioxidant Activity (DPPH Radical Scavenging Assay)

This protocol measures the free radical scavenging ability of Diosmetinidin chloride.[17][18]

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol. Store in the dark.

  • Prepare various concentrations of Diosmetinidin chloride in methanol. Use a known antioxidant like ascorbic acid or quercetin as a positive control.

• Reaction: In a 96-well plate, add 100 µL of each concentration of the compound or control to different wells. Add 100 µL of the DPPH solution to each well. Methanol plus DPPH solution serves as the negative control.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

• Calculation: The percentage of scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the negative control and A_sample is the absorbance of the sample.

Signaling Pathway Context

Diosmetinidin chloride has been identified as an inhibitor of CD38. CD38 is a multifunctional enzyme that catalyzes the synthesis of second messengers like cyclic ADP-ribose (cADPR) from nicotinamide adenine dinucleotide (NAD⁺). By inhibiting CD38, Diosmetinidin chloride can increase cellular NAD⁺ levels, which has implications for metabolic regulation, DNA repair, and inflammatory signaling.

Caption: Inhibition of the CD38 pathway by Diosmetinidin chloride.

References

• 1. Diosmetinidin - Wikipedia [en.wikipedia.org]
• 2. Diosmetinidin chloride | 64670-94-6 | FD65524 | Biosynth [biosynth.com]
• 3. DIOSMETINIDIN CHLORIDE CAS#: 64670-94-6 [m.chemicalbook.com]
• 4. DIOSMETINIDIN CHLORIDE CAS#: 64670-94-6 [amp.chemicalbook.com]
• 5. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 6. extrasynthese.com [extrasynthese.com]
• 7. mdpi.com [mdpi.com]
• 8. m.youtube.com [m.youtube.com]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. iosrjournals.org [iosrjournals.org]
• 12. Chemical Stability of Ceftazidime Compounded in Saline, Glycerin and Dexamethasone-SP Solutions Stored at -20°C, 4°C and 25°C Over a 60 Day Period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. bitesizebio.com [bitesizebio.com]
• 14. Batch‐to‐batch pharmacokinetic variability confounds current bioequivalence regulations: A dry powder inhaler randomized clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. biopharminternational.com [biopharminternational.com]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Resistance to Diosmetinidin Chloride in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to Diosmetinidin chloride in their cancer cell experiments.

Frequently Asked Questions (FAQs)

Q1: My cancer cells are showing reduced sensitivity to Diosmetinidin chloride. How do I confirm resistance?

A1: The first step is to quantitatively confirm the development of resistance. This is typically achieved by comparing the half-maximal inhibitory concentration (IC50) of the suspected resistant cell line to the parental (sensitive) cell line. A significant increase in the IC50 value is a key indicator of acquired resistance.

Confirmation Workflow:

• Serial IC50 Determinations: Culture both the parental and the suspected resistant cells. Treat both cell lines with a range of Diosmetinidin chloride concentrations.

• Cell Viability Assay: After a set incubation period (e.g., 48-72 hours), perform a cell viability assay (e.g., MTT, XTT, or CellTiter-Glo®) to determine the percentage of viable cells at each concentration.

• Data Analysis: Plot the dose-response curves and calculate the IC50 for each cell line. A fold-change in IC50 of greater than 5 is generally considered a strong indicator of resistance.

Q2: What are the common mechanisms by which cancer cells develop resistance to flavonoid compounds like Diosmetinidin chloride?

A2: Resistance to flavonoids, including Diosmetinidin chloride, is a multifaceted issue. Several mechanisms can contribute to reduced drug efficacy. These can include:

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), can actively pump the drug out of the cell, lowering its intracellular concentration and thus its effectiveness.[1]

• Alterations in Apoptotic Pathways: Cancer cells can acquire mutations or alter the expression of proteins involved in apoptosis (programmed cell death). This can include the upregulation of anti-apoptotic proteins like Bcl-2 and the downregulation of pro-apoptotic proteins like Bax, making the cells less susceptible to drug-induced cell death.[2][3][4]

• Activation of Pro-Survival Signaling Pathways: Cells may activate alternative signaling pathways to bypass the inhibitory effects of the drug. Common pathways include the PI3K/Akt and NF-κB pathways, which promote cell survival and proliferation.[5][6][7]

• Cell Cycle Dysregulation: Resistance can arise from alterations in cell cycle checkpoints, allowing cells to continue dividing despite the presence of the drug.[3][4][8]

• Enhanced Autophagy: In some contexts, cancer cells can use autophagy as a survival mechanism to withstand the stress induced by chemotherapy.[9]

Troubleshooting Guides

Problem 1: My IC50 value for Diosmetinidin chloride has significantly increased in my long-term culture.

Possible Cause	Troubleshooting Steps
Development of Acquired Resistance	1. Confirm Stability of Resistance: Perform a "washout" experiment. Culture the resistant cells in a drug-free medium for several passages and then re-determine the IC50. If the IC50 remains high, the resistance is likely stable due to genetic or epigenetic changes. 2. Investigate Resistance Mechanisms: Proceed to analyze the molecular mechanisms (see Problem 2).
Cell Line Heterogeneity	1. Clonal Selection: Isolate single-cell clones from the resistant population and determine their individual IC50 values. This will reveal if the resistance is uniform or if there is a mixed population of sensitive and resistant cells.
Experimental Variability	1. Standardize Protocols: Ensure consistent cell seeding density, drug preparation, and incubation times across all experiments. 2. Mycoplasma Testing: Regularly test your cell lines for mycoplasma contamination, which can affect cell health and drug response.

Problem 2: I have confirmed resistance, but I am unsure of the underlying mechanism.

Potential Mechanism	Suggested Experiment	Expected Outcome in Resistant Cells
Increased Drug Efflux	Western Blot or qPCR for ABC Transporters: Analyze the protein or mRNA expression levels of P-gp (ABCB1) and other relevant ABC transporters.	Increased expression of P-gp or other efflux pumps compared to parental cells.[1]
Altered Apoptosis	Western Blot for Apoptotic Markers: Assess the levels of pro-apoptotic (Bax, Bak, cleaved Caspase-3, cleaved PARP) and anti-apoptotic (Bcl-2) proteins.[2][3][4]	Decreased ratio of Bax/Bcl-2, and reduced levels of cleaved Caspase-3 and cleaved PARP.
Activation of Pro-Survival Pathways	Western Blot for Signaling Proteins: Examine the phosphorylation status (activation) of key proteins in the PI3K/Akt and NF-κB pathways (e.g., p-Akt, p-NF-κB).[5][6][7]	Increased phosphorylation of Akt and NF-κB compared to parental cells.
Cell Cycle Dysregulation	Flow Cytometry for Cell Cycle Analysis: Analyze the cell cycle distribution (G0/G1, S, G2/M phases) of both parental and resistant cells after drug treatment.	Resistant cells may not exhibit the same cell cycle arrest (e.g., G1 or G2/M arrest) seen in sensitive cells.[3][4][8]

Strategies to Overcome Resistance

Q3: How can I overcome resistance to Diosmetinidin chloride in my experiments?

A3: Several strategies can be employed to circumvent or reverse resistance to Diosmetinidin chloride.

• Combination Therapy: Combining Diosmetinidin chloride with other chemotherapeutic agents can have a synergistic effect. For example, Diosmetin has been shown to enhance the efficacy of drugs like 5-Fluorouracil, Paclitaxel, and Doxorubicin.[1][5][7][10] This approach can target multiple pathways simultaneously, reducing the likelihood of resistance.

• Targeting the Resistance Mechanism:

  • Inhibition of Drug Efflux: Use known inhibitors of ABC transporters in combination with Diosmetinidin chloride to increase its intracellular accumulation.

  • Modulation of Signaling Pathways: If a specific pro-survival pathway (e.g., PI3K/Akt) is activated in resistant cells, co-treatment with an inhibitor of that pathway may restore sensitivity.

• Epigenetic Modulation: Flavonoids have been shown to overcome drug resistance by correcting aberrant epigenetic regulation of genes involved in resistance mechanisms.[11]

Table 1: Example Data for Confirmation of Resistance

Cell Line	Treatment	IC50 (µM)	Fold Change in Resistance
Parental Cancer Cell Line	Diosmetinidin chloride	15	-
Resistant Cancer Cell Line	Diosmetinidin chloride	95	6.3

Experimental Protocols

Protocol 1: Determination of IC50 using MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of Diosmetinidin chloride in culture medium. Replace the old medium with the drug-containing medium and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the dose-response curve and determine the IC50 value using non-linear regression analysis.

Protocol 2: Western Blot Analysis for Resistance Markers

• Cell Lysis: Grow parental and resistant cells to 70-80% confluency. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against your proteins of interest (e.g., P-gp, Bcl-2, Bax, p-Akt, Akt, GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Signaling Pathways and Resistance

Caption: Potential mechanisms of resistance to Diosmetinidin chloride and strategies to overcome them.

Experimental Workflow for Investigating Resistance

Caption: A typical experimental workflow for confirming and investigating resistance.

Diosmetin-Modulated Apoptosis Pathway

Caption: Diosmetin's role in activating the intrinsic apoptosis pathway via p53.

References

• 1. Enhancement of doxorubicin efficacy by diosmetin through DNA damage accumulation and P-glycoprotein inhibition in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-Proliferation and Pro-Apoptotic Effects of Diosmetin via Modulating Cell Cycle Arrest and Mitochondria-Mediated Intrinsic Apoptotic Pathway in MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Diosmetin Inhibits Cell Proliferation, Induces Cell Apoptosis and Cell Cycle Arrest in Liver Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diosmetin Exerts Synergistic Effects in Combination with 5-Fluorouracil in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diosmetin triggers cell apoptosis by activation of the p53/Bcl-2 pathway and inactivation of the Notch3/NF-κB pathway in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diosmetin induces apoptosis and enhances the chemotherapeutic efficacy of paclitaxel in non-small cell lung cancer cells via Nrf2 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anticancer effects of the flavonoid diosmetin on cell cycle progression and proliferation of MDA-MB 468 breast cancer cells due to CYP1 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bio-conferences.org [bio-conferences.org]
• 10. encyclopedia.pub [encyclopedia.pub]
• 11. Flavonoids Overcome Drug Resistance to Cancer Chemotherapy by Epigenetically Modulating Multiple Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Diosmetinidin Chloride Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the incubation time for Diosmetinidin chloride treatment in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Diosmetinidin chloride and what is its general mechanism of action?

A1: Diosmetinidin chloride is a flavonoid compound, specifically an O-methylated flavone and a 3-deoxyanthocyanidin, that can be isolated from sources like the fruits of Vaccinium myrtillus.[1] As a flavonoid, it is part of a class of compounds known for a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. While the exact kinase inhibition profile of Diosmetinidin chloride is not extensively documented, studies on the closely related compound, diosmetin, suggest that it may exert its effects by modulating key cellular signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt pathway.[2][3][4][5]

Q2: What is a recommended starting point for the incubation time when using Diosmetinidin chloride?

A2: The optimal incubation time is highly dependent on the specific cell line and the biological endpoint being measured. Based on general protocols for flavonoids and kinase inhibitors, the following are recommended starting points:

• For cell viability and proliferation assays (e.g., MTT, CCK-8): A longer incubation period is typically necessary to observe significant effects on cell population growth. A common starting range is 24 to 72 hours. It is strongly advised to perform a time-course experiment (e.g., testing at 12, 24, 48, and 72 hours) to determine the optimal time point for your specific experimental conditions.[6]

• For signaling pathway analysis (e.g., Western blot for protein phosphorylation): To measure the direct inhibitory effect on signaling cascades like the Akt pathway, a much shorter incubation time is usually sufficient. A starting point of 30 minutes to 4 hours is recommended. A time-course experiment with shorter intervals (e.g., 15 min, 30 min, 1h, 2h, 4h) is crucial to capture the dynamics of pathway inhibition.

Q3: How should I prepare a stock solution of Diosmetinidin chloride?

A3: Diosmetinidin chloride is typically provided as a powder.[7] It is recommended to prepare a high-concentration stock solution in a suitable solvent like DMSO. For example, a 10 mM stock solution can be prepared and stored at -20°C or -80°C. When preparing working concentrations for your experiments, dilute the stock solution in your cell culture medium. It is critical to keep the final DMSO concentration in your assay low (typically below 0.5%, and ideally below 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Q4: What are some common causes for high variability between replicate wells in my assay?

A4: High variability can stem from several factors, including inconsistent cell seeding, pipetting errors, or the "edge effect" in microplates. To minimize variability, ensure your cell suspension is homogenous, calibrate your pipettes regularly, and consider not using the outer wells of the plate for experimental samples. Filling the outer wells with sterile PBS or water can help mitigate evaporation.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
No significant cytotoxic effect observed.	Suboptimal Incubation Time: The selected time point may be too short for cytotoxic effects to manifest.	Solution: Conduct a time-course experiment with longer incubation periods (e.g., 24, 48, 72 hours).
Insufficient Concentration: The concentrations of Diosmetinidin chloride used may be too low for your specific cell line.	Solution: Perform a dose-response experiment with a wider range of concentrations (e.g., 0.1 µM to 100 µM).
Cell Line Resistance: The chosen cell line may be inherently resistant to Diosmetinidin chloride.	Solution: If possible, test the compound on a different, more sensitive cell line as a positive control.
Compound Instability/Precipitation: The compound may be degrading or precipitating in the culture medium.	Solution: Ensure the compound is fully dissolved. Prepare fresh dilutions from a frozen stock for each experiment. Visually inspect the medium for any signs of precipitation.
High levels of cell death even at low concentrations.	High Cell Line Sensitivity: Your cell line may be particularly sensitive to the compound.	Solution: Test a lower range of concentrations in your dose-response experiments.
Solvent Toxicity: The concentration of the solvent (e.g., DMSO) may be too high.	Solution: Ensure the final solvent concentration is non-toxic (typically <0.5%) and include a vehicle control.
Inconsistent results in signaling pathway analysis (Western Blot).	Incorrect Time Points: The chosen time points may miss the peak of pathway inhibition or activation.	Solution: Perform a detailed time-course experiment with shorter intervals (e.g., 0, 15, 30, 60, 120, 240 minutes) to identify the optimal time to observe changes in protein phosphorylation.
Suboptimal Cell Lysis: Incomplete cell lysis or protein degradation can lead to inconsistent results.	Solution: Use a lysis buffer containing fresh protease and phosphatase inhibitors. Perform all steps on ice to minimize enzymatic activity.

Data Presentation

The following table provides an example of how to structure data from a time-course experiment to determine the optimal incubation time for Diosmetinidin chloride. The IC50 values (the concentration of a drug that gives half-maximal response) are hypothetical and serve as an illustration.

Incubation Time (Hours)	Cell Line A (e.g., A549) IC50 (µM)	Cell Line B (e.g., MCF-7) IC50 (µM)	Notes
12	> 100	85.3	Minimal effect observed in Cell Line A.
24	45.2	32.1	A significant increase in potency is observed.
48	28.7	15.8	Potency continues to increase with longer incubation.
72	29.1	16.2	The effect appears to plateau after 48 hours.

Note: This is example data. Actual IC50 values will vary depending on the cell line and experimental conditions.

Experimental Protocols

Protocol 1: Time-Course Experiment for Determining Optimal Incubation Time in a Cell Viability Assay

This protocol describes a method to determine the optimal incubation time of Diosmetinidin chloride for assessing its effect on cell viability using an MTT assay.

Materials:

• Diosmetinidin chloride

• DMSO

• Cell line of interest

• Complete culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase.

  • Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of Diosmetinidin chloride in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 25, 50, 100 µM).

  • Include a "vehicle control" (medium with the highest final concentration of DMSO) and a "no-treatment control" (medium only).

  • Remove the medium from the cells and add 100 µL of the prepared compound dilutions or control solutions to the respective wells.

• Incubation:

  • Return the plates to the incubator. You will have a separate plate for each time point (e.g., 12, 24, 48, 72 hours).

• MTT Assay:

  • At the end of each incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing the viable cells to convert the MTT into formazan crystals.

  • Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the no-treatment control.

  • Plot the cell viability against the log of the compound concentration to generate dose-response curves for each time point.

  • Determine the IC50 value for each incubation time. The optimal incubation time is typically the one that gives a potent and consistent response before secondary effects like widespread cell death dominate.

Visualizations

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Radiosensitizing effect of diosmetin on radioresistant lung cancer cells via Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diosmetin Attenuates Akt Signaling Pathway by Modulating Nuclear Factor Kappa-Light-Chain-Enhancer of Activated B Cells (NF-κB)/Inducible Nitric Oxide Synthase (iNOS) in Streptozotocin (STZ)-Induced Diabetic Nephropathy Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diosmetin Attenuates Akt Signaling Pathway by Modulating Nuclear Factor Kappa-Light-Chain-Enhancer of Activated B Cells (NF-κB)/Inducible Nitric Oxide Synthase (iNOS) in Streptozotocin (STZ)-Induced Diabetic Nephropathy Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Diosmetin regulates intestinal immune balance by inhibiting PI3K/AKT signaling to relieve 2, 4, 6-trinitrobenzene sulfonic acid-induced Crohn's disease-like colitis in mice] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]

Technical Support Center: Diosmetinidin Chloride Delivery in Animal Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diosmetinidin chloride in animal models. The information is designed to address common challenges related to the delivery of this compound in preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is Diosmetinidin chloride and what are its basic properties?

Diosmetinidin chloride is a 3-deoxyanthocyanidin, a type of flavonoid.[1] Basic chemical information is provided in the table below.

Property	Value	Source
Chemical Formula	C₁₆H₁₃O₅Cl	[2][3]
Molar Mass	320.72 g/mol	[1]
Appearance	Powder	[3]
Storage	Store at < -15°C in a dry and dark place.	[4]

Q2: What are the main challenges in delivering Diosmetinidin chloride in animal models?

While specific data for Diosmetinidin chloride is limited, challenges can be inferred from its structural class (flavonoid, anthocyanidin). The primary challenges include:

• Poor Aqueous Solubility: Like many flavonoids, Diosmetinidin chloride is expected to have low solubility in water, making it difficult to prepare solutions for administration.

• Stability Issues: Anthocyanidins can be unstable and degrade depending on factors like pH, light, and temperature. However, as a 3-deoxyanthocyanidin, Diosmetinidin chloride is likely more stable to pH changes compared to other anthocyanins.[5][6][7][8]

• Low Bioavailability: Poor solubility and potential degradation in the gastrointestinal tract can lead to low and variable absorption after oral administration.

Q3: Is there any information on the stability of Diosmetinidin chloride?

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Problem 1: Difficulty dissolving Diosmetinidin chloride.

• Symptom: The compound does not dissolve in aqueous buffers or forms a precipitate.

• Possible Cause: Low intrinsic aqueous solubility.

• Troubleshooting Steps:

Step	Detailed Action	Expected Outcome
1. Solvent Selection	Attempt to dissolve small amounts in various biocompatible solvents such as DMSO, ethanol, or polyethylene glycol (PEG).	Identification of a suitable solvent for initial stock solution preparation.
2. pH Adjustment	For aqueous-based formulations, cautiously adjust the pH. Since 3-deoxyanthocyanidins are more stable across a pH range, you may have more flexibility.	Improved solubility in an aqueous vehicle.
3. Use of Co-solvents	Prepare a vehicle using a mixture of a non-aqueous solvent (like DMSO) and an aqueous buffer. Ensure the final concentration of the organic solvent is non-toxic to the animals.	A clear solution suitable for administration.
4. Formulation Strategies	Consider more advanced formulation techniques such as creating a suspension, using cyclodextrins for inclusion complexes, or developing lipid-based formulations like nanoemulsions or liposomes.	Enhanced solubility and potentially improved bioavailability.

Problem 2: Inconsistent or low bioavailability in pharmacokinetic studies.

• Symptom: High variability in plasma concentrations between animals or lower than expected exposure after oral administration.

• Possible Cause: Poor absorption from the gastrointestinal tract, potential degradation, or rapid metabolism.

• Troubleshooting Steps:

Step	Detailed Action	Expected Outcome
1. Formulation Optimization	If using a simple solution or suspension, consider advanced formulations (nanoparticles, liposomes) to protect the compound and enhance absorption.	Increased and more consistent plasma exposure.
2. Route of Administration	If oral administration is not providing adequate exposure, consider alternative routes such as intraperitoneal (IP) or intravenous (IV) injection. This will bypass gastrointestinal absorption barriers.	Higher and more predictable systemic exposure.
3. Dose Escalation Study	Conduct a dose-escalation study to determine if exposure increases proportionally with the dose.	Understanding the dose-exposure relationship.
4. Food Effect Study	Administer the compound with and without food to assess the impact of food on its absorption.	Determination of optimal dosing conditions relative to feeding.

Experimental Protocols

Protocol 1: Preparation of a Simple Co-Solvent Formulation for Oral Gavage

• Stock Solution Preparation: Dissolve Diosmetinidin chloride in 100% DMSO to create a concentrated stock solution (e.g., 50 mg/mL). Gentle warming and sonication may aid dissolution.

• Vehicle Preparation: Prepare the final vehicle. A common example is a mixture of DMSO, PEG 400, and saline. A typical ratio could be 10% DMSO, 40% PEG 400, and 50% saline.

• Final Formulation: Add the required volume of the stock solution to the vehicle to achieve the desired final dosing concentration. Ensure the final DMSO concentration is within a safe limit for the animal species (typically <10% for oral administration).

• Administration: Administer the formulation to the animals via oral gavage at the appropriate volume based on their body weight.

Protocol 2: General Method for Assessing In Vivo Bioavailability

• Animal Acclimatization: Acclimate animals to the housing conditions for at least one week before the experiment.

• Dosing: Administer Diosmetinidin chloride via the desired route (e.g., oral gavage, IV injection).

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an appropriate anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma samples for Diosmetinidin chloride concentration using a validated analytical method, such as LC-MS/MS.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software.

Visualizations

Caption: Experimental workflow for in vivo bioavailability studies.

Caption: Troubleshooting workflow for solubility issues.

References

• 1. Diosmetinidin - Wikipedia [en.wikipedia.org]
• 2. DIOSMETINIDIN CHLORIDE CAS#: 64670-94-6 [m.chemicalbook.com]
• 3. Diosmetinidin chloride | CymitQuimica [cymitquimica.com]
• 4. extrasynthese.com [extrasynthese.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Properties of 3-deoxyanthocyanins from sorghum. | Semantic Scholar [semanticscholar.org]
• 8. Properties of 3-deoxyanthocyanins from sorghum - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Diosmetinidin Chloride Quality Control and Analytical Standard Handling

This technical support center provides guidance for researchers, scientists, and drug development professionals on the quality control, handling, and analysis of Diosmetinidin chloride analytical standards.

Frequently Asked Questions (FAQs)

Q1: What is Diosmetinidin chloride and what is its primary use as an analytical standard?

Diosmetinidin chloride (CAS No. 64670-94-6) is a flavonoid, specifically an anthocyanidin. As an analytical standard, it is a highly purified compound used for the qualitative identification and quantitative determination of Diosmetinidin in various samples, including plant extracts, dietary supplements, and biological matrices. Its purity and well-characterized nature are essential for accurate analytical measurements.[1][2]

Q2: How should Diosmetinidin chloride analytical standards be stored?

To ensure the stability and integrity of the standard, it should be stored at temperatures below -15°C in a dry, dark place.[1] Exposure to light and moisture should be minimized. It is often shipped in a styrofoam box with an ice pack to maintain these conditions during transit.[1]

Q3: What are the typical purity specifications for a Diosmetinidin chloride analytical standard?

High-quality Diosmetinidin chloride analytical standards typically have a purity of ≥97% as determined by High-Performance Liquid Chromatography (HPLC).[3] A comprehensive quality control assessment also includes tests for identity, moisture content, residual solvents, and inorganic impurities.

Q4: What safety precautions should be taken when handling Diosmetinidin chloride?

Users should avoid contact with skin and eyes and prevent the formation of dust.[4][5] It is recommended to wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[6] Ensure adequate ventilation or work in a fume hood.[7]

Quality Control and Analytical Standards

A comprehensive quality control protocol is essential to ensure the reliability of analytical results obtained using a Diosmetinidin chloride standard. A typical Certificate of Analysis (CoA) for a reference standard will include the following parameters:[8][9][10]

Table 1: Example Quality Control Specifications for Diosmetinidin Chloride

Parameter	Method	Specification
Identification
HPLC	Retention time matches that of a previously qualified reference standard.	Conforms
Mass Spectrometry (MS)	Mass spectrum corresponds to the molecular weight of Diosmetinidin.	Conforms
¹H-NMR	NMR spectrum is consistent with the structure of Diosmetinidin.	Conforms
Assay
HPLC (Purity)	HPLC with UV detection	≥ 97.0%
Physicochemical Properties
Appearance	Visual Inspection	Crystalline Powder
Solubility	Visual Inspection	Soluble in methanol and DMSO.
Impurities
Loss on Drying	Gravimetric	≤ 2.0%
Residue on Ignition	Gravimetric	≤ 0.5%
Heavy Metals	ICP-MS	≤ 20 ppm
Residual Solvents	GC-HS	Meets USP <467> requirements
Chloride Content
Titration	Argentometric Titration	95.0% - 105.0% of theoretical value

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

This protocol describes the preparation of a stock and working standard solutions of Diosmetinidin chloride.

Materials:

• Diosmetinidin chloride analytical standard

• HPLC-grade methanol

• Volumetric flasks (Class A)

• Analytical balance

• Pipettes (calibrated)

Procedure:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of Diosmetinidin chloride standard.

  • Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

  • Add approximately 5 mL of HPLC-grade methanol and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature.

  • Make up to the mark with methanol and mix thoroughly.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to the desired concentrations for the calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Protocol 2: HPLC Method for the Quantification of Diosmetinidin

This method is based on a validated procedure for the determination of the related compound diosmetin and is suitable for the quantification of Diosmetinidin.[11][12]

Table 2: HPLC Method Parameters

Parameter	Value
Column	C8 reversed-phase, 5 µm particle size
Mobile Phase	Methanol:Water:Acetic Acid (55:43:2, v/v/v)
Flow Rate	0.9 mL/min
Column Temperature	43°C
Detection Wavelength	344 nm
Injection Volume	20 µL
Run Time	Approximately 10 minutes

System Suitability:

Before sample analysis, inject the working standard solution (e.g., 25 µg/mL) six times. The system is suitable for use if the relative standard deviation (RSD) for the peak area is ≤ 2.0%.

Protocol 3: Determination of Chloride Content (Argentometric Titration)

This protocol is a standard method for determining the chloride content.

Materials:

• Diosmetinidin chloride

• Deionized water

• Silver nitrate (AgNO₃) standard solution (0.1 N)

• Potassium chromate (K₂CrO₄) indicator solution

Procedure:

• Accurately weigh about 50 mg of Diosmetinidin chloride and dissolve it in 50 mL of deionized water.

• Add 1 mL of potassium chromate indicator solution.

• Titrate with a standardized 0.1 N silver nitrate solution until the first appearance of a persistent reddish-brown color of silver chromate.

• Calculate the chloride content based on the volume of silver nitrate solution consumed.

Troubleshooting Guides

HPLC Analysis Troubleshooting

Table 3: Common HPLC Issues and Solutions for Diosmetinidin Analysis

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	1. Secondary interactions with residual silanols on the column.[4][7] 2. Mobile phase pH is not optimal.[7] 3. Column overload.	1. Use a modern, end-capped C8 or C18 column. The acetic acid in the mobile phase helps to suppress silanol interactions.[5] 2. Ensure the mobile phase pH is at least 2 pH units below the pKa of the phenolic hydroxyl groups to maintain a single protonation state.[4] 3. Dilute the sample and re-inject.
Variable Peak Areas or Heights	1. Incomplete sample dissolution. 2. Injector variability. 3. Air bubbles in the pump or detector.	1. Ensure complete dissolution of the standard and sample in the mobile phase or a compatible solvent. Use sonication if necessary. 2. Check the injector for leaks and ensure the sample loop is completely filled. 3. Degas the mobile phase and purge the pump.
Ghost Peaks	1. Contamination in the mobile phase or from the sample matrix. 2. Carryover from a previous injection.	1. Use high-purity HPLC-grade solvents and freshly prepared mobile phase.[13] 2. Implement a needle wash step in the autosampler method with a strong solvent.
Baseline Drift or Noise	1. Detector lamp aging. 2. Mobile phase not properly mixed or degassed. 3. Column contamination.	1. Replace the detector lamp if its energy is low. 2. Ensure thorough mixing of the mobile phase components and use an online degasser or vacuum degas before use. 3. Flush the column with a strong solvent (e.g., isopropanol).

Standard Handling and Stability Troubleshooting

Table 4: Issues Related to Standard Handling and Stability

Issue	Potential Cause(s)	Recommended Solution(s)
Standard solution appears discolored or cloudy.	1. Degradation of Diosmetinidin. 2. Microbial growth. 3. Precipitation of the standard.	1. Prepare fresh standard solutions. Protect solutions from light and store at 2-8°C for short-term use. For longer-term storage, freeze at -20°C or below. 2. Filter the solution through a 0.22 µm filter before use. 3. Ensure the diluent is appropriate and the concentration is not above its solubility limit.
Inconsistent results from day to day.	1. Instability of the standard solution. 2. Variations in laboratory temperature. 3. Inconsistent preparation of mobile phase.	1. Perform stability studies on the standard solutions in your laboratory's storage conditions. Prepare fresh solutions regularly. 2. Use a column oven to maintain a consistent temperature.[11] 3. Prepare the mobile phase accurately and consistently each time.

Signaling Pathway and Experimental Workflows

Diosmetinidin and CD38 Inhibition Pathway

Flavonoids, including Apigenin and Quercetin, have been shown to inhibit the enzyme CD38.[14][15][16] CD38 is a major consumer of nicotinamide adenine dinucleotide (NAD+).[17] By inhibiting CD38, these flavonoids can increase intracellular NAD+ levels.[15][16] This, in turn, can activate sirtuins, such as SIRT1, which are involved in cellular processes like protein deacetylation and metabolic regulation.[14][17] It is hypothesized that Diosmetinidin, as a flavonoid, may act through a similar mechanism.

Caption: Proposed pathway of Diosmetinidin-mediated CD38 inhibition.

Experimental Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of a Diosmetinidin chloride analytical standard.

Caption: Quality control workflow for Diosmetinidin chloride standard.

References

• 1. mdpi.com [mdpi.com]
• 2. Flavonoids – Target Analysis [targetanalysis.gr]
• 3. Flavonoids Reference Materials | LGC Standards [lgcstandards.com]
• 4. benchchem.com [benchchem.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. latamjpharm.org [latamjpharm.org]
• 7. benchchem.com [benchchem.com]
• 8. accustandard.com [accustandard.com]
• 9. smartfoodsafe.com [smartfoodsafe.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. staff-old.najah.edu [staff-old.najah.edu]
• 12. [PDF] A validated HPLC determination of the flavone aglycone diosmetin in human plasma. | Semantic Scholar [semanticscholar.org]
• 13. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 14. Flavonoid Apigenin Is an Inhibitor of the NAD+ase CD38: Implications for Cellular NAD+ Metabolism, Protein Acetylation, and Treatment of Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 15. renuebyscience.com [renuebyscience.com]
• 16. CD38 inhibition by apigenin ameliorates mitochondrial oxidative stress through restoration of the intracellular NAD+/NADH ratio and Sirt3 activity in renal tubular cells in diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Potential Synergistic Supplementation of NAD+ Promoting Compounds as a Strategy for Increasing Healthspan - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Capacities of Diosmetinidin Chloride and Luteolin for Researchers and Drug Development Professionals

A detailed guide comparing the antioxidant potential of the anthocyanidin, diosmetinidin chloride, and the flavone, luteolin, with supporting experimental data and methodologies.

This guide provides a comprehensive comparison of the antioxidant capacities of diosmetinidin chloride and luteolin, aimed at researchers, scientists, and drug development professionals. While quantitative data for luteolin is well-documented, similar specific data for diosmetinidin chloride is less available. Therefore, this comparison leverages mechanistic insights from the broader class of anthocyanidins to which diosmetinidin chloride belongs, alongside available data for luteolin.

Quantitative Antioxidant Capacity Data

A summary of the reported antioxidant capacities of luteolin from various in vitro assays is presented below. Due to the limited availability of specific experimental data for diosmetinidin chloride in the public domain, a direct quantitative comparison is not currently feasible.

Antioxidant Assay	Luteolin IC50 / Value	Reference Compound	Reference IC50 / Value
DPPH Radical Scavenging Activity	9.4 µM (in acetone)	Catechin	3.4 µM (in acetone)
18.3 µM (in methanol)	Catechin	18.3 µM (in methanol)
28.33 µg/mL	BHT	42.62 µg/mL
ABTS Radical Scavenging Activity	Higher than BHT and Vitamin C	-	-
Ferric Reducing Antioxidant Power (FRAP)	573.1 µM	Catechin	689.4 µM

Mechanistic Comparison of Antioxidant Action

Luteolin:

Luteolin, a flavone, exerts its antioxidant effects through multiple mechanisms:

• Direct Radical Scavenging: Luteolin can directly neutralize a wide variety of reactive oxygen species (ROS) and reactive nitrogen species (RNS) through hydrogen atom donation, a process facilitated by its phenolic hydroxyl groups.

• Modulation of Cellular Antioxidant Pathways: A key mechanism of luteolin's action is the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[1] Under normal conditions, Nrf2 is kept inactive by Keap1. In the presence of oxidative stress, luteolin can promote the dissociation of Nrf2 from Keap1, allowing Nrf2 to translocate to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, leading to the increased expression of protective enzymes such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutamate-cysteine ligase (GCL).

Diosmetinidin Chloride:

Diosmetinidin chloride, with the chemical name 3',5,7-Trihydroxy-4'-methoxyflavylium chloride, is an anthocyanidin. While specific studies on diosmetinidin chloride are limited, its antioxidant capacity can be inferred from the well-established properties of anthocyanidins.

• Direct Radical Scavenging: Anthocyanidins are potent antioxidants that can scavenge free radicals through hydrogen atom transfer (HAT) and single-electron transfer (SET) mechanisms. The flavylium cation structure is central to this activity.

• Structural Features for Antioxidant Activity: The antioxidant potential of anthocyanidins is largely determined by the number and position of hydroxyl groups on their basic structure. The presence of a catechol (3',4'-dihydroxy) group on the B-ring, which is present in the closely related luteolinidin, significantly enhances antioxidant activity. Diosmetinidin possesses a 3'-hydroxy and a 4'-methoxy group. While the 3'-hydroxyl group contributes to antioxidant activity, the methylation at the 4' position may slightly reduce its radical scavenging potential compared to a catechol structure. However, the overall conjugated system of the flavylium ion still allows for effective delocalization of electrons, contributing to its antioxidant capacity.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Luteolin-mediated activation of the Nrf2 signaling pathway.

Caption: General workflow for the DPPH radical scavenging assay.

Detailed Experimental Protocols

Detailed methodologies for commonly cited antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical. The reduction of DPPH is accompanied by a color change from deep violet to pale yellow, which is measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. The solution should be freshly prepared and kept in the dark.

  • Prepare a series of dilutions of the test compounds (diosmetinidin chloride and luteolin) and a positive control (e.g., ascorbic acid or Trolox) in methanol.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume (e.g., 100 µL) of the different concentrations of the test compounds and positive control to separate wells.

  • Add an equal volume (e.g., 100 µL) of the DPPH solution to each well.

  • For the blank, add methanol instead of the test compound. The control contains the DPPH solution and methanol.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at approximately 517 nm using a microplate reader.

• Data Analysis:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

Principle: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•+) by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. The mixture is kept in the dark at room temperature for 12-16 hours.

  • Before use, dilute the ABTS•+ solution with ethanol or a phosphate buffer to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the test compounds and a positive control (e.g., Trolox) in the same solvent.

• Assay Procedure:

  • Add a small volume (e.g., 10 µL) of the test compound dilutions or positive control to a 96-well plate.

  • Add a larger volume (e.g., 190 µL) of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for a specific time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • The percentage of inhibition is calculated similarly to the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant capacity as the test sample.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant capacity is quantified by the area under the fluorescence decay curve.

Protocol:

• Reagent Preparation:

  • Prepare a working solution of the fluorescent probe (e.g., fluorescein) in a phosphate buffer (pH 7.4).

  • Prepare a solution of the peroxyl radical initiator, AAPH.

  • Prepare a series of dilutions of the test compounds and a positive control (e.g., Trolox).

• Assay Procedure:

  • In a black 96-well microplate, add the fluorescent probe solution to each well.

  • Add the test compound dilutions or positive control to the respective wells.

  • Incubate the plate at 37°C for a short period.

  • Initiate the reaction by adding the AAPH solution to all wells.

  • Immediately begin monitoring the fluorescence decay at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm, with readings taken every 1-2 minutes for at least 60 minutes.

• Data Analysis:

  • Calculate the area under the curve (AUC) for the blank, standards, and samples.

  • Subtract the AUC of the blank from the AUC of the standards and samples to obtain the net AUC.

  • Plot the net AUC of the Trolox standards against their concentrations to create a standard curve.

  • The ORAC value of the sample is calculated from the standard curve and is typically expressed as micromoles of Trolox Equivalents (TE) per gram or milliliter of the sample.

References

• 1. Structure-Antioxidant Activity Relationships of Luteolin and Catechin - PubMed [pubmed.ncbi.nlm.nih.gov]

Diosmetin: An In Vitro Anticancer Efficacy Profile and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vitro validation of the anticancer effects of diosmetin, a natural flavonoid, and compares its performance against established chemotherapeutic agents. All quantitative data is summarized for comparative analysis, and detailed experimental protocols are provided for key assays.

Comparative Analysis of Anticancer Activity

Diosmetin has demonstrated significant anticancer effects across a variety of cancer cell lines. Its efficacy is compared here with common chemotherapeutic drugs: doxorubicin, cisplatin, and paclitaxel.

Table 1: Comparative Cytotoxicity (IC50 Values) of Diosmetin and Other Anticancer Agents

Cell Line	Cancer Type	Diosmetin IC50	Doxorubicin IC50	Cisplatin IC50	Paclitaxel IC50	Reference
HepG2	Liver Cancer	12.0 µg/mL	-	-	-	[1]
SUM 149	Breast Cancer	5.23 µM, 5.64 µM	-	-	-	[2]
MDA-MB-231	Breast Cancer	~50 µM (Significant viability reduction)	-	-	-	[3]
HCT116	Colorectal Cancer	-	-	-	-
K562/DOX	Leukemia (Doxorubicin-resistant)	Enhances Doxorubicin cytotoxicity	-	-	-	[2]
HepG2	Liver Cancer	-	-	IC50 of 42, 83, 165 µM (Hesperidin with Cisplatin) and 19, 37, 74 µM (Diosmin with Cisplatin)	-	[4]
A549	Non-small cell lung cancer	-	-	-	Synergistic effect with Diosmetin	[5][6]

Note: IC50 values can vary between studies due to different experimental conditions. This table presents a selection of available data. The combination of diosmetin with paclitaxel has been shown to have a synergistic effect in suppressing non-small cell lung cancer cells[5][6]. Similarly, diosmetin enhances the efficacy of doxorubicin in breast cancer cells[7][8]. One study showed that diosmin, a related flavonoid, in combination with cisplatin, had a stronger inhibitory effect on liver cancer cells than either compound alone[4].

In Vitro Experimental Validation of Diosmetin's Anticancer Effects

Diosmetin's anticancer properties have been validated through several key in vitro experiments that demonstrate its impact on cell viability, apoptosis, cell cycle progression, and cell migration and invasion.

Cell Viability and Proliferation

Diosmetin has been shown to inhibit the proliferation of various cancer cell lines in a dose-dependent manner. For instance, in MDA-MB-231 breast cancer cells, diosmetin significantly reduced cell viability at concentrations of 10, 30, and 50 μM[3]. In HepG2 liver cancer cells, diosmetin also demonstrated a dose-dependent inhibition of cell proliferation[1].

Apoptosis Induction

Diosmetin is a potent inducer of apoptosis in cancer cells. In MDA-MB-231 cells, treatment with 10, 30, and 50 μM of diosmetin for 24 hours significantly increased the percentage of apoptotic cells[3]. Similarly, in HepG2 cells, diosmetin induced apoptosis in a concentration-dependent manner[1][9]. The mechanism of apoptosis induction often involves the modulation of key regulatory proteins.

Table 2: Effect of Diosmetin on Apoptosis in Cancer Cells

Cell Line	Concentration	Observation	Key Protein Modulation	Reference
MDA-MB-231	10, 30, 50 µM	Significant increase in apoptotic cells.	Upregulation of p53, Bax, cleaved caspase-9, cleaved caspase-3; Downregulation of Bcl-2.	[3]
HepG2	5, 10, 15 µg/mL	Concentration-dependent increase in apoptosis.	Upregulation of p53, Bax; Downregulation of Bcl-2.	[1]
HepG2	5, 10, 15 µg/mL	Significant promotion of cell apoptosis.	Upregulation of Bax, cleaved-caspase3, cleaved-caspase8, cleaved-PARP, Bak, p53, p21; Downregulation of Bcl-2.	[9][10]
HGC-27	2.5, 5, 10, 20 µg/ml	Induction of apoptosis.	-	[11]
B16F10	1, 10 µg/ml	Increased percentage of apoptotic cells (2.98% and 9.72% vs 1.74% for control).	Activation of caspase-3.	[12]

Cell Cycle Arrest

Diosmetin has been observed to cause cell cycle arrest, primarily at the G0/G1 or G2/M phase, thereby inhibiting cancer cell proliferation.

Table 3: Effect of Diosmetin on Cell Cycle Distribution in Cancer Cells

Cell Line	Concentration	Phase of Arrest	Key Protein Modulation	Reference
MDA-MB-231	10, 30, 50 µM	G0/G1	Upregulation of p53; Downregulation of Cyclin D1.	[3]
HepG2	5, 10, 15 µg/mL	G2/M	Downregulation of cyclin B1, cdc2.	[9][10]
LNCaP & PC-3	Not specified	G0/G1	Downregulation of cyclin D1, Cdk2, Cdk4.	[13]
MDA-MB 468	10 µM	G1	-	[14]
Hep3B & HCCLM3	Not specified	G1	Downregulation of BCL2, CDK1, CCND1.	[15]

Cell Migration and Invasion

Studies have indicated that diosmetin can inhibit the migration and invasion of cancer cells, which are crucial processes in metastasis. In HGC-27 human gastric cancer cells, diosmetin was shown to inhibit cell migration as assessed by wound-healing and transwell assays[11]. Similarly, diosmetin inhibited the invasion and migration of glioma cells[16].

Signaling Pathways Modulated by Diosmetin

The anticancer effects of diosmetin are mediated through the modulation of several key signaling pathways.

Caption: Signaling pathways modulated by diosmetin leading to its anticancer effects.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Treatment: Treat the cells with various concentrations of diosmetin (and comparative drugs) for 24, 48, or 72 hours. Include a vehicle-treated control group.

• MTT Addition: After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Seed cells in a 6-well plate and treat with different concentrations of diosmetin for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash twice with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment and Fixation: Treat cells with diosmetin for 24 hours, then harvest and fix them in 70% cold ethanol overnight at -20°C.

• Washing and Staining: Wash the fixed cells with PBS and then resuspend them in a staining solution containing propidium iodide and RNase A.

• Incubation: Incubate for 30 minutes in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The distribution of cells in G0/G1, S, and G2/M phases is determined based on the fluorescence intensity.

Cell Migration and Invasion Assay (Transwell Assay)

• Chamber Preparation: For invasion assays, coat the upper surface of the transwell insert (8 µm pore size) with Matrigel. For migration assays, no coating is necessary.

• Cell Seeding: Seed serum-starved cancer cells in the upper chamber of the transwell insert.

• Chemoattractant: Add complete medium containing a chemoattractant (e.g., FBS) to the lower chamber.

• Treatment: Add various concentrations of diosmetin to both the upper and lower chambers.

• Incubation: Incubate for 24-48 hours to allow for cell migration or invasion.

• Staining and Counting: Remove non-migrated/invaded cells from the upper surface of the insert. Fix and stain the cells that have migrated/invaded to the lower surface with crystal violet. Count the stained cells under a microscope.

References

• 1. Diosmetin induces apoptosis by upregulating p53 via the TGF-β signal pathway in HepG2 hepatoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Can We Improve Diosmetin Activity? The State-of-the-Art and Promising Research Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Proliferation and Pro-Apoptotic Effects of Diosmetin via Modulating Cell Cycle Arrest and Mitochondria-Mediated Intrinsic Apoptotic Pathway in MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hesperidin and Diosmin Increased Cytotoxic Activity Cisplatin on Hepatocellular Carcinoma and Protect Kidney Cells Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diosmetin induces apoptosis and enhances the chemotherapeutic efficacy of paclitaxel in non-small cell lung cancer cells via Nrf2 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diosmetin induces apoptosis and enhances the chemotherapeutic efficacy of paclitaxel in non‐small cell lung cancer cells via Nrf2 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancement of doxorubicin efficacy by diosmetin through DNA damage accumulation and P-glycoprotein inhibition in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancement of doxorubicin efficacy by diosmetin through DNA damage accumulation and P-glycoprotein inhibition in breast cancer cells | Semantic Scholar [semanticscholar.org]
• 9. Diosmetin Inhibits Cell Proliferation, Induces Cell Apoptosis and Cell Cycle Arrest in Liver Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Diosmetin Inhibits Cell Proliferation, Induces Cell Apoptosis and Cell Cycle Arrest in Liver Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. Anticancer effects of the flavonoid diosmetin on cell cycle progression and proliferation of MDA-MB 468 breast cancer cells due to CYP1 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Diosmetin inhibits cell growth and proliferation by regulating the cell cycle and lipid metabolism pathway in hepatocellular carcinoma - Food & Function (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]

A Comparative Analysis of Diosmetinidin Chloride and Major Anthocyanidins

This guide provides a detailed comparison of Diosmetinidin chloride with other prevalent anthocyanidins, focusing on their antioxidant and anti-inflammatory properties. The information is intended for researchers, scientists, and professionals in drug development, offering a foundation for further investigation into the therapeutic potential of these flavonoids.

Introduction to Anthocyanidins

Anthocyanidins are the aglycone forms of anthocyanins, a class of water-soluble pigments responsible for the red, purple, and blue colors in many fruits and vegetables.[1][2][3] The six most common anthocyanidins found in nature are cyanidin, delphinidin, pelargonidin, peonidin, petunidin, and malvidin.[1][4][5] These compounds are of significant interest due to their antioxidant and anti-inflammatory activities.[6][7][8] Diosmetinidin is a less common 3-deoxyanthocyanidin.[9] This guide compares the available data on Diosmetinidin chloride with the more extensively studied common anthocyanidins.

Structural Comparison

The biological activity of anthocyanidins is closely related to their chemical structure, particularly the number and position of hydroxyl and methoxy groups on the B-ring.[5] Hydroxylation tends to increase antioxidant activity, while methylation can enhance stability.[2][10]

Chemical Structures of Common Anthocyanidins and Diosmetinidin:

Anthocyanidin	R3'	R4'	R5'
Pelargonidin	H	OH	H
Cyanidin	OH	OH	H
Delphinidin	OH	OH	OH
Peonidin	OCH3	OH	H
Petunidin	OCH3	OH	OH
Malvidin	OCH3	OH	OCH3
Diosmetinidin	OH	OCH3	H

Note: The basic structure is a flavylium cation. The table indicates substitutions on the B-ring.

Comparative Biological Activity

Quantitative data on the direct comparison of Diosmetinidin chloride with other anthocyanidins is limited in the available literature. The following tables summarize comparative data for the six most common anthocyanidins.

The antioxidant capacity of anthocyanidins is a key contributor to their health benefits.[6] The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common method to evaluate this activity. Generally, a higher number of hydroxyl groups correlates with stronger antioxidant activity.[5]

Table 1: Comparative Antioxidant Activity of Anthocyanidin Glucosides (DPPH Assay)

Anthocyanidin Derivative	IC50 (µM)
Delphinidin-3-O-glucoside	10.55 ± 0.06
Petunidin-3-O-glucoside	10.97 ± 0.12
Cyanidin-3-O-glucoside	11.70 ± 0.08

Data sourced from a study on bilberry anthocyanins. Lower IC50 values indicate higher antioxidant activity.[11]

Anthocyanins exhibit anti-inflammatory effects by modulating various signaling pathways and reducing the production of pro-inflammatory mediators like nitric oxide (NO) and downregulating enzymes such as cyclooxygenase-2 (COX-2).[7][12][13]

Table 2: Comparative Anti-inflammatory Effects of Anthocyanins

Anthocyanin/Extract	Model	Key Findings	Reference
Anthocyanin-rich fraction (Blueberry)	TNBS-induced colitis in rats	More effective than 5-ASA at a ~30 times lower molar concentration in reducing inflammation, leukocyte infiltration, and downregulating iNOS and COX-2.	[13][14][15]
Cyanidin-3-glucoside	LPS-stimulated THP-1 macrophages	Inhibited iNOS and COX-2 expression.	[8]
General Anthocyanins	LPS-stimulated BV2 microglial cells	Reduced NO production by over 72% at 100 µg/mL. Downregulated iNOS, COX-2, TNF-α, and IL-1β expression.	[12]
General Anthocyanins	Metabolic Syndrome Subjects	Supplementation (320 mg/day) downregulated NF-κB dependent genes including TNF-α, IL-6, and COX-2.	[16]

Note: This table summarizes findings from various studies and does not represent a direct head-to-head comparison in a single experiment.

Modulation of Cellular Signaling Pathways

Anthocyanidins exert their biological effects by modulating key cellular signaling pathways, primarily the NF-κB and Keap1-Nrf2 pathways.

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[17] In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of inflammatory genes, including iNOS, COX-2, and various cytokines.[12] Anthocyanins have been shown to suppress NF-κB activation by inhibiting IκB degradation.[12][18]

References

• 1. ANTHOCYANIDINS AND ANTHOCYANINS: COLORED PIGMENTS AS FOOD, PHARMACEUTICAL INGREDIENTS, AND THE POTENTIAL HEALTH BENEFITS [chiro.org]
• 2. Anthocyanins: A Comprehensive Review of Their Chemical Properties and Health Effects on Cardiovascular and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Anti-Inflammatory and Anticancer Effects of Anthocyanins in In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Relationship between Chemical Structure and Biological Activity Evaluated In Vitro for Six Anthocyanidins Most Commonly Occurring in Edible Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. State of the Art of Anthocyanins: Antioxidant Activity, Sources, Bioavailability, and Therapeutic Effect in Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory effect of anthocyanins via modulation of nuclear factor-κB and mitogen-activated protein kinase signaling cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. japsonline.com [japsonline.com]
• 9. Diosmetinidin - Wikipedia [en.wikipedia.org]
• 10. Anthocyanin Pigments: Beyond Aesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Anthocyanins Downregulate Lipopolysaccharide-Induced Inflammatory Responses in BV2 Microglial Cells by Suppressing the NF-κB and Akt/MAPKs Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of anti-inflammatory activities of an anthocyanin-rich fraction from Portuguese blueberries (Vaccinium corymbosum L.) and 5-aminosalicylic acid in a TNBS-induced colitis rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Comparison of anti-inflammatory activities of an anthocyanin-rich fraction from Portuguese blueberries (Vaccinium corymbosum L.) and 5-aminosalicylic acid in a TNBS-induced colitis rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. [PDF] Comparison of anti-inflammatory activities of an anthocyanin-rich fraction from Portuguese blueberries (Vaccinium corymbosum L.) and 5-aminosalicylic acid in a TNBS-induced colitis rat model | Semantic Scholar [semanticscholar.org]
• 16. Anthocyanins reduce inflammation and improve glucose and lipid metabolism associated with inhibiting nuclear factor-kappaB activation and increasing PPAR-γ gene expression in metabolic syndrome subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cyanidin Chloride Induces Apoptosis by Inhibiting NF-κB Signaling through Activation of Nrf2 in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Navigating Antibody-Based Assays: A Guide to the Cross-Reactivity of Diosmetinidin Chloride and Structurally Related Flavonoids

For researchers, scientists, and drug development professionals, understanding the potential for cross-reactivity in antibody-based assays is critical for generating accurate and reliable data. This guide provides a comprehensive overview of the cross-reactivity of Diosmetinidin chloride, a flavonoid and potent CD38 inhibitor, in common immunoassay platforms. Due to a lack of direct experimental data for Diosmetinidin chloride, this guide leverages data from structurally similar flavonoids to illustrate the principles of cross-reactivity and provide a framework for assessing potential assay interference.

Introduction to Diosmetinidin Chloride

Diosmetinidin chloride is a flavonoid belonging to the 3-deoxyanthocyanidin class. Its chemical formula is C₁₆H₁₃O₅Cl, with a molecular weight of approximately 320.71 g/mol . It is also known by its synonym, 3',5,7-Trihydroxy-4'-methoxyflavylium chloride. In the realm of scientific research, Diosmetinidin chloride is recognized for its role as a potent inhibitor of CD38, an enzyme involved in cellular signaling and metabolism. This property makes it a valuable tool in studies related to various physiological and pathological processes. Furthermore, it serves as a versatile building block in the synthesis of more complex compounds and other anthocyanidins.

The Challenge of Cross-Reactivity in Antibody-Based Assays

Antibody-based assays, such as ELISA, Western Blot, and Immunohistochemistry, are indispensable tools in research and drug development. These techniques rely on the specific binding of antibodies to their target antigens. However, the specificity of this interaction is not always absolute. Cross-reactivity occurs when an antibody binds to a molecule that is structurally similar, but not identical, to its intended target. This can lead to false-positive results, inaccurate quantification, and misinterpretation of experimental data.

The molecular structure of flavonoids, characterized by a common phenylchromone backbone, makes them susceptible to cross-reactivity in immunoassays. Antibodies developed against one flavonoid may recognize and bind to other flavonoids with similar structural motifs, a phenomenon that has been observed in various studies.

Quantitative Data on Flavonoid Cross-Reactivity

While specific quantitative cross-reactivity data for Diosmetinidin chloride in antibody-based assays is not currently available in the scientific literature, data from other flavonoids can provide valuable insights into the potential for such interactions. The following table summarizes representative cross-reactivity data for various flavonoids in competitive ELISA formats. It is important to note that cross-reactivity is dependent on the specific antibody and the assay conditions.

Flavonoid	Assay Target	Antibody Type	Cross-Reactivity (%)	Reference
Quercetin	Quercetin	Monoclonal	100	Hypothetical Data
Genistein	Quercetin	Monoclonal	15.2	Hypothetical Data
Kaempferol	Quercetin	Monoclonal	8.5	Hypothetical Data
Luteolin	Quercetin	Monoclonal	5.1	Hypothetical Data
Genistein	Genistein	Polyclonal	100	Hypothetical Data
Daidzein	Genistein	Polyclonal	65.7	Hypothetical Data
Biochanin A	Genistein	Polyclonal	42.3	Hypothetical Data
Formononetin	Genistein	Polyclonal	28.9	Hypothetical Data

Note: The data presented in this table is illustrative and intended to demonstrate the concept of flavonoid cross-reactivity. Actual cross-reactivity values will vary depending on the specific assay.

Experimental Protocols

To assess the potential cross-reactivity of Diosmetinidin chloride or other flavonoids in an antibody-based assay, a competitive ELISA is a commonly used method.

Competitive ELISA Protocol for Assessing Flavonoid Cross-Reactivity

1. Coating:

• A microtiter plate is coated with a conjugate of the target flavonoid (e.g., Quercetin-BSA).

• The plate is incubated overnight at 4°C.

• The plate is washed with a wash buffer (e.g., PBS with 0.05% Tween 20).

2. Blocking:

• A blocking buffer (e.g., 1% BSA in PBS) is added to each well to prevent non-specific binding.

• The plate is incubated for 1-2 hours at room temperature.

• The plate is washed.

3. Competition:

• Standards of the target flavonoid and samples containing the test compound (e.g., Diosmetinidin chloride) are prepared at various concentrations.

• The primary antibody specific to the target flavonoid is added to the standards and samples and incubated for a short period.

• The antibody-sample mixtures are then added to the coated and blocked microtiter plate.

• The plate is incubated for 1-2 hours at room temperature, allowing the free flavonoid and the coated flavonoid to compete for antibody binding.

• The plate is washed.

4. Detection:

• A secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-mouse IgG) is added to each well.

• The plate is incubated for 1 hour at room temperature.

• The plate is washed.

5. Substrate Addition and Measurement:

• A substrate solution (e.g., TMB) is added to each well, leading to a color change.

• The reaction is stopped with a stop solution (e.g., 2N H₂SO₄).

• The absorbance is read at a specific wavelength (e.g., 450 nm) using a microplate reader.

6. Data Analysis:

• A standard curve is generated by plotting the absorbance versus the concentration of the target flavonoid standards.

• The concentration of the target flavonoid in the samples is determined from the standard curve.

• The percentage of cross-reactivity of the test compound is calculated using the formula: (Concentration of target flavonoid at 50% inhibition / Concentration of test compound at 50% inhibition) x 100%

Visualizing Experimental Workflows and Pathways

To further clarify the experimental process and the biological context, the following diagrams are provided.

Caption: Workflow of a competitive ELISA to determine flavonoid cross-reactivity.

Caption: Structural similarity between flavonoids as a basis for cross-reactivity.

Conclusion and Recommendations

The structural similarity among flavonoids, including Diosmetinidin chloride, presents a potential for cross-reactivity in antibody-based assays. While direct experimental data for Diosmetinidin chloride is lacking, researchers should be aware of this possibility and take appropriate measures to validate their assays. When developing or utilizing an immunoassay for a flavonoid, it is crucial to:

• Perform specificity testing: Actively test for cross-reactivity with a panel of structurally related compounds that are likely to be present in the samples.

• Choose highly specific antibodies: Whenever possible, opt for monoclonal antibodies with well-characterized binding profiles.

• Validate assay results: Confirm key findings with an orthogonal method, such as liquid chromatography-mass spectrometry (LC-MS), which does not rely on antibody-antigen interactions.

By understanding the principles of cross-reactivity and implementing rigorous assay validation, researchers can ensure the accuracy and reliability of their data when working with Diosmetinidin chloride and other flavonoids.

Confirming the mechanism of action of Diosmetinidin chloride in cells

A Note to Our Readers: This guide explores the cellular mechanism of action of Diosmetin, a well-researched flavonoid. The initial topic of interest was its close structural relative, Diosmetinidin chloride. However, a comprehensive literature search revealed a significant lack of specific experimental data on the cellular mechanisms of Diosmetinidin chloride. Therefore, this guide focuses on the robustly studied Diosmetin to provide valuable insights for researchers, scientists, and drug development professionals. We will, however, touch upon the known characteristics of the chemical class to which Diosmetinidin chloride belongs.

Diosmetin, an O-methylated flavone found in citrus fruits, has garnered considerable attention for its potential therapeutic properties, including anti-cancer, anti-inflammatory, and antioxidant effects.[1] This guide will delve into the molecular pathways modulated by Diosmetin, presenting experimental evidence and methodologies to offer a clear comparison of its effects.

Comparative Analysis of Diosmetin's Cellular Effects

To understand the efficacy of Diosmetin, its biological activities are often compared to control or untreated cells in various experimental models. The following tables summarize key quantitative data from studies investigating its impact on cell proliferation, apoptosis, and inflammatory responses.

Cell Line	Treatment Concentration	% Inhibition of Cell Proliferation (Compared to Control)	Key Findings	Reference
Prostate Cancer Cells (LNCaP)	10 µM Diosmetin	Significant Inhibition	Increased Bax expression by 1.5-fold.	[2]
20 µM Diosmetin	Significant Inhibition	Increased Bax expression by ~2-fold.	[2]
Prostate Cancer Cells (PC-3)	10 µM Diosmetin	Significant Inhibition	Increased Bax expression by 10.33%.	[2]
20 µM Diosmetin	Significant Inhibition	Increased Bax expression by 3.29%.	[2]
Human Rheumatoid Arthritis Fibroblast-like Synoviocytes (MH7A)	Various doses	Dose-dependent inhibition of TNF-α-induced proliferation	Diosmetin exhibited anti-proliferative effects.	[3]

Cell Line	Treatment	Key Apoptotic Markers (Fold change vs. Control)	Mechanism	Reference
Prostate Cancer Cells (LNCaP & PC-3)	Diosmetin	- Increased Bax (pro-apoptotic)- Decreased Bcl-2 (anti-apoptotic)- Increased Cleaved Caspase-3- Increased Cleaved PARP	Altered Bax/Bcl-2 ratio in favor of apoptosis.	[2]
Acute Myeloid Leukemia (AML) Cells	Diosmetin	- Increased Caspases 8 and 3/7	Induction of apoptosis.	[4]
Hepatocellular Carcinoma (HepG2) Cells	Diosmetin	- Activation of p53/Bcl-2 pathway	Induction of apoptosis.	[3]

Key Signaling Pathways Modulated by Diosmetin

Diosmetin exerts its cellular effects by modulating several critical signaling pathways. These include pathways involved in inflammation, oxidative stress response, and cell survival.

Anti-Inflammatory Action via NF-κB Pathway

In human rheumatoid arthritis fibroblast-like synoviocytes, Diosmetin has been shown to inhibit the TNF-α-induced activation of the NF-κB pathway.[3] This inhibition leads to a reduction in the production of pro-inflammatory cytokines such as IL-1β, IL-6, and IL-8.[3]

Diosmetin's Inhibition of the NF-κB Pathway.

Antioxidant Response via Nrf2/Keap1 Pathway

Diosmetin has also been found to modulate the Keap1/Nrf2/NF-κB signaling pathway, which plays a crucial role in the cellular antioxidant response.[5] In a model of neuropathic pain, Diosmetin administration led to the upregulation of Nrf2 and HO-1 (a downstream target of Nrf2) and a decrease in Keap1 and NF-κB p65 protein levels.[5] In cardiac hypertrophy models, Diosmetin protects cardiomyocytes by promoting the nuclear translocation of Nrf2 through the p62/Keap1 signaling pathway.[6]

Diosmetin's Activation of the Nrf2 Pathway.

Experimental Protocols

To ensure the reproducibility and validation of the findings presented, detailed experimental methodologies are crucial. Below are outlines of common protocols used to assess the mechanism of action of compounds like Diosmetin.

Cell Viability and Proliferation Assay (MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Diosmetin (or vehicle control) for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Western Blot Analysis for Protein Expression

• Cell Lysis: Treat cells with Diosmetin as required, then wash with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bax, Bcl-2, Caspase-3, p-NF-κB, Nrf2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software, normalizing to a loading control like β-actin or GAPDH.

General Workflow for Western Blot Analysis.

A Glimpse into Diosmetinidin chloride and 3-Deoxyanthocyanidins

While specific cellular mechanism data for Diosmetinidin chloride is scarce, it belongs to the 3-deoxyanthocyanidin class of compounds.[2] These are a rare type of anthocyanin characterized by the absence of a hydroxyl group at the C-3 position, which confers them with unique chemical properties, including higher stability compared to other anthocyanins.[2][7] Generally, 3-deoxyanthocyanidins are recognized for their potent antioxidant properties.[2] Further research is warranted to elucidate the specific cellular targets and signaling pathways modulated by Diosmetinidin chloride to determine if its mechanism of action aligns with or diverges from that of Diosmetin.

Conclusion

The available scientific evidence robustly supports the role of Diosmetin as a modulator of key cellular signaling pathways involved in inflammation, cell proliferation, and apoptosis. Its ability to inhibit the pro-inflammatory NF-κB pathway and activate the cytoprotective Nrf2 pathway underscores its therapeutic potential. While the mechanism of action for Diosmetinidin chloride remains to be fully elucidated, the comprehensive data on Diosmetin provides a strong foundation for future comparative studies and the development of novel therapeutic strategies. Researchers are encouraged to investigate the specific cellular effects of Diosmetinidin chloride to better understand its biological activity.

References

• 1. Unveiling the Molecular Mechanism of Diosmetin and its Impact on Multifaceted Cellular Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Deoxyanthocyanidin Colorant: Nature, Health, Synthesis, and Food Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diosmetin exhibits anti-proliferative and anti-inflammatory effects on TNF-α-stimulated human rheumatoid arthritis fibroblast-like synoviocytes through regulating the Akt and NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jobelyn.com.ng [jobelyn.com.ng]
• 6. researchgate.net [researchgate.net]
• 7. 3-Deoxyanthocyanidins: Extraction, stability, and food applications - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Experimental Reproducibility and Efficacy of Diosmetin and Alternative Flavonoids

For Researchers, Scientists, and Drug Development Professionals

Introduction

This guide provides a comparative analysis of the experimental data available for the flavonoid Diosmetin and its structurally related alternatives: Apigenin, Luteolin, and Quercetin. While the initial focus of this guide was on Diosmetinidin chloride, a comprehensive search of the scientific literature revealed a significant lack of published experimental data for this specific compound. Therefore, the scope of this guide has been pivoted to focus on the well-researched flavonoid, Diosmetin, and to compare its performance with other prominent flavonoids known for their similar biological activities. This guide is intended to serve as a valuable resource for researchers and professionals in drug development by summarizing key experimental findings, detailing methodologies, and discussing the consistency of these results across various studies.

I. Reproducibility and Consistency of Experimental Findings

Direct replication studies for the bioactivity of specific flavonoids are not commonly published. However, the reproducibility of scientific findings can be assessed by examining the consistency of results across multiple independent studies. The body of research on Diosmetin, Apigenin, Luteolin, and Quercetin demonstrates a notable consistency in their reported anti-inflammatory and anticancer effects. Multiple independent research groups have consistently shown that these flavonoids modulate key signaling pathways, such as NF-κB, MAPK, and PI3K/Akt, and induce apoptosis in various cancer cell lines.[1][2][3] This corroboration of findings across different laboratories and experimental models provides a strong indication of the reproducibility of the fundamental biological activities of these compounds. While individual quantitative results may vary due to differences in experimental conditions, the qualitative outcomes and mechanistic insights are largely consistent.

II. Comparative Analysis of Anti-Inflammatory Effects

The anti-inflammatory properties of Diosmetin and its alternatives are well-documented. A primary mechanism underlying this effect is the inhibition of the NF-κB signaling pathway, a key regulator of inflammation.

Data Summary: Anti-Inflammatory Activity

Compound	Cell Line	Inducer	Key Target(s)	Observed Effect	Reference
Diosmetin	Human Skin Fibroblasts	LPS	IL-6, IL-1β, COX-2, PGE2	Significant reduction in inflammatory mediators.	[4]
RAW 264.7 Macrophages	LPS	iNOS, COX-2, TNF-α, IL-6	Inhibition of pro-inflammatory enzymes and cytokines.	[5]
Apigenin	RAW 264.7 Macrophages	LPS	TNF-α, IL-6, IL-1β	Significant decrease in the secretion of pro-inflammatory cytokines.	[1]
Human Dendritic Cells	LPS	Pro-inflammatory cytokines	Reduction in cytokine secretion in a RelB-dependent manner.	[6]
Luteolin	RAW 264.7 Macrophages	LPS	iNOS, COX-2, TNF-α, IL-6	Inhibition of inflammatory mediators via suppression of NF-κB and AP-1.	[3]
Human Mast Cells	IgE/Antigen	Histamine, TNF-α, IL-6	Inhibition of mast cell degranulation and inflammatory cytokine release.	[7]
Quercetin	RAW 264.7 Macrophages	LPS	iNOS, COX-2, TNF-α, IL-1β	Downregulation of inflammatory gene expression.	[8]
Human Umbilical Vein Endothelial Cells (HUVECs)	TNF-α	VCAM-1, ICAM-1	Suppression of adhesion molecule expression.	[8]

Experimental Protocol: Determination of Anti-Inflammatory Activity in Macrophages

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of the test flavonoid (e.g., Diosmetin, Apigenin, Luteolin, or Quercetin) for 1-2 hours.

• Induction of Inflammation: Inflammation is induced by adding Lipopolysaccharide (LPS) to the cell culture medium at a final concentration of 1 µg/mL and incubating for 24 hours.

• Measurement of Nitric Oxide (NO) Production: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent.

• Enzyme-Linked Immunosorbent Assay (ELISA): The levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the culture supernatant are quantified using specific ELISA kits.

• Western Blot Analysis: Cell lysates are prepared to determine the protein expression levels of iNOS, COX-2, and key proteins in the NF-κB signaling pathway (e.g., p-p65, IκBα).

Signaling Pathway: Flavonoid Inhibition of NF-κB Signaling

Caption: Inhibition of the NF-κB signaling pathway by flavonoids.

III. Comparative Analysis of Anticancer Effects

Diosmetin and its alternatives have demonstrated significant anticancer activity in a variety of cancer cell lines. Their mechanisms of action often involve the induction of apoptosis (programmed cell death) and cell cycle arrest.

Data Summary: Anticancer Activity (IC50 Values)

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Diosmetin	HepG2	Liver Cancer	~40	[9]
MDA-MB-231	Breast Cancer	~30	[9]
Apigenin	HeLa	Cervical Cancer	~50	[1][10]
PC-3	Prostate Cancer	~25	[11]
Luteolin	HCT116	Colon Cancer	~20	[8]
A549	Lung Cancer	~15	[2]
Quercetin	MCF-7	Breast Cancer	~15	[8]
A549	Lung Cancer	~20

Note: IC50 values can vary between studies due to different experimental conditions.

Experimental Protocol: Cell Viability and Apoptosis Assays

• Cell Culture: Cancer cell lines are cultured in appropriate media and conditions.

• MTT Assay (Cell Viability):

  • Cells are seeded in 96-well plates and treated with a range of concentrations of the test flavonoid for 24, 48, or 72 hours.

  • MTT reagent is added to each well and incubated for 4 hours to allow for the formation of formazan crystals.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at 570 nm using a microplate reader to determine cell viability.

• Annexin V/Propidium Iodide (PI) Staining (Apoptosis):

  • Cells are treated with the test flavonoid for a specified time.

  • Cells are harvested, washed, and resuspended in Annexin V binding buffer.

  • Annexin V-FITC and PI are added, and the cells are incubated in the dark.

  • The percentage of apoptotic cells (Annexin V positive) is quantified by flow cytometry.

• Western Blot Analysis: Expression levels of key apoptosis-related proteins (e.g., Bcl-2, Bax, Caspase-3) are analyzed.

Signaling Pathway: Induction of Apoptosis by Flavonoids

Caption: Flavonoid-induced mitochondrial apoptosis pathway.

IV. Conclusion

While experimental data on Diosmetinidin chloride is currently lacking, the available body of research on Diosmetin and its alternatives—Apigenin, Luteolin, and Quercetin—provides a strong and consistent picture of their potent anti-inflammatory and anticancer activities. The reproducibility of these findings is supported by the corroboration of results across numerous independent studies. These flavonoids consistently demonstrate the ability to modulate key cellular signaling pathways, leading to the inhibition of inflammatory responses and the induction of cancer cell death. This guide provides a foundational understanding of the comparative efficacy and mechanisms of these compounds, which can aid researchers in designing future studies and in the development of novel therapeutic strategies. Further research, including head-to-head comparative studies under standardized conditions and direct replication studies, would be beneficial to further solidify our understanding of the relative potency and therapeutic potential of these promising natural compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. Progress, pharmacokinetics and future perspectives of luteolin modulating signaling pathways to exert anticancer effects: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects and Mechanisms of Luteolin, a Plant-Based Flavonoid, in the Prevention of Cancers via Modulation of Inflammation and Cell Signaling Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Properties of the Citrus Flavonoid Diosmetin: An Updated Review of Experimental Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. A Systematic Review: Quercetin—Secondary Metabolite of the Flavonol Class, with Multiple Health Benefits and Low Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Anticancer Effects and Molecular Mechanisms of Apigenin in Cervical Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Apigenin: Molecular Mechanisms and Therapeutic Potential against Cancer Spreading - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Pharmacokinetic Study of Different Quercetin Formulations in Healthy Participants: A Diet-Controlled, Crossover, Single- and Multiple-Dose Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Diosmetinidin Chloride and Other Flavonoids: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biochemical properties and performance of Diosmetinidin chloride against other major flavonoid classes. The information is supported by experimental data and detailed methodologies to assist in evaluating its potential for further investigation.

Diosmetinidin chloride, a member of the 3-deoxyanthocyanidin class of flavonoids, has garnered interest for its potential biological activities. This guide offers a comparative analysis of its performance metrics alongside well-characterized flavonoids from other classes, including flavonols (Quercetin), flavones (Luteolin), and flavanones (Hesperetin). Due to the limited direct experimental data on Diosmetinidin chloride, this comparison utilizes data from closely related 3-deoxyanthocyanidins, namely Luteolinidin and Apigeninidin, as representative compounds for its class.

Quantitative Performance Comparison

To facilitate a clear evaluation, the following tables summarize the available quantitative data on the antioxidant, anti-inflammatory, and anticancer activities of these selected flavonoids.

Table 1: Antioxidant Activity (DPPH Radical Scavenging Assay)

Flavonoid (Class)	IC50 (µM)	Source
3-Deoxyanthocyanidins (as a class proxy for Diosmetinidin)	Data for specific 3-deoxyanthocyanidins in DPPH assays is not readily available in terms of IC50 values. However, studies indicate they possess strong antioxidant activity.[1][2][3]	[1][2][3]
Quercetin (Flavonol)	~20.7 - 47.2	[4][5]
Luteolin (Flavone)	Not specified
Hesperetin (Flavanone)	Not specified

Note: Lower IC50 values indicate higher antioxidant activity.

Table 2: Anti-inflammatory Activity (Nitric Oxide Inhibition in LPS-stimulated RAW 264.7 Macrophages)

Flavonoid (Class)	IC50 (µM)	Source
3-Deoxyanthocyanidins (as a class proxy for Diosmetinidin)	Data not available
Quercetin (Flavonol)	~1.0	[6]
Luteolin (Flavone)	< 1.0	[6][7]
Hesperetin (Flavanone)	~50.0	[6]

Note: Lower IC50 values indicate more potent anti-inflammatory activity.

Table 3: Anticancer Activity (Cell Viability/Cytotoxicity)

Flavonoid (Class)	Cell Line	IC50 (µM)	Source
Luteolinidin (3-Deoxyanthocyanidin)	HL-60 (Leukemia)	< 200 (90% reduction at 200 µM)	[8]
HepG2 (Liver Cancer)	< 200 (50% reduction at 200 µM)	[8]
Quercetin (Flavonol)	MCF-7 (Breast Cancer)	~200
Luteolin (Flavone)	B16 4A5 (Melanoma)	~2.0	[9]
CCRF-HSB-2 (T-cell Leukemia)	~2.3	[9]
Hesperetin (Flavanone)	MCF-7 (Breast Cancer)	~115
MCF-7/Dox (Doxorubicin-resistant Breast Cancer)	~11	[10][11]

Note: Lower IC50 values indicate greater cytotoxic potency against cancer cells.

Key Signaling Pathways Modulated by Flavonoids

Flavonoids exert their biological effects by modulating various intracellular signaling pathways. The following diagrams illustrate the key pathways influenced by these compounds.

Caption: NF-κB Signaling Pathway Inhibition by Flavonoids.

Caption: MAPK Signaling Pathway Modulation by Flavonoids.

Caption: PI3K/Akt/mTOR Signaling Pathway Inhibition by Flavonoids.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and aid in the design of future comparative studies.

Antioxidant Activity: DPPH Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical. The reduction of DPPH is monitored by the decrease in its absorbance at 517 nm.[4]

Protocol:

• Prepare a stock solution of the test flavonoid in a suitable solvent (e.g., methanol or DMSO).

• Prepare a fresh solution of DPPH in methanol (typically 0.1 mM).

• In a 96-well plate, add various concentrations of the flavonoid solution.

• Add the DPPH solution to each well and mix.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• A control containing only the solvent and DPPH solution is also measured.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

• The IC50 value (the concentration of the flavonoid that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the flavonoid concentration.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

Principle: This assay measures the inhibition of nitric oxide production in murine macrophage cells (RAW 264.7) stimulated with lipopolysaccharide (LPS). NO production is indirectly quantified by measuring the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.[12][13][14]

Protocol:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test flavonoid for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours.

• After incubation, collect the cell culture supernatant.

• Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

• Incubate at room temperature for 10-15 minutes.

• Measure the absorbance at 540 nm.

• A standard curve using known concentrations of sodium nitrite is used to determine the nitrite concentration in the samples.

• The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

• The IC50 value is determined from the dose-response curve.

Anticancer Activity: MTT Cell Viability Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to a purple formazan product, which can be solubilized and quantified by spectrophotometry.

Protocol:

• Seed cancer cells (e.g., MCF-7, HL-60) in a 96-well plate and allow them to attach overnight.

• Treat the cells with various concentrations of the test flavonoid for a specified period (e.g., 24, 48, or 72 hours).

• After the treatment period, add MTT solution (typically 0.5 mg/mL in sterile PBS) to each well and incubate for 3-4 hours at 37°C.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Shake the plate gently to ensure complete dissolution.

• Measure the absorbance at a wavelength between 550 and 600 nm.

• The percentage of cell viability is calculated relative to the untreated control cells.

• The IC50 value, the concentration of the flavonoid that inhibits cell growth by 50%, is determined from the dose-response curve.

Signaling Pathway Analysis: Western Blot for MAPK Activation

Principle: Western blotting is used to detect the phosphorylation (activation) of key proteins in the MAPK signaling pathway, such as ERK, JNK, and p38.[15][16][17]

Protocol:

• Treat cells with the flavonoid for a specific time, with or without a stimulating agent (e.g., growth factor or stressor).

• Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for the phosphorylated form of the target MAPK protein (e.g., anti-phospho-ERK).

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.

• To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total (phosphorylated and unphosphorylated) form of the MAPK protein.

Signaling Pathway Analysis: NF-κB Luciferase Reporter Assay

Principle: This assay measures the transcriptional activity of NF-κB. Cells are transfected with a reporter plasmid containing the luciferase gene under the control of a promoter with NF-κB binding sites. Activation of the NF-κB pathway leads to the expression of luciferase, which can be quantified by measuring light emission upon addition of its substrate, luciferin.[18][19][20][21]

Protocol:

• Transfect cells (e.g., HEK293T or a relevant cancer cell line) with the NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase for normalization).

• After 24 hours, treat the cells with the flavonoid, followed by stimulation with an NF-κB activator (e.g., TNF-α).

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• The inhibitory effect of the flavonoid on NF-κB transcriptional activity is determined by comparing the normalized luciferase activity in treated cells to that in stimulated control cells.

Conclusion

This guide provides a comparative overview of Diosmetinidin chloride, benchmarked against other well-studied flavonoids. While direct comparative data for Diosmetinidin chloride is limited, the information on its class, the 3-deoxyanthocyanidins, suggests potent biological activities, particularly in the realm of anticancer effects where they may outperform their 3-hydroxylated counterparts.[8] The provided experimental protocols and signaling pathway diagrams offer a framework for researchers to conduct further head-to-head studies to fully elucidate the therapeutic potential of Diosmetinidin chloride. Future research should focus on generating specific quantitative data for Diosmetinidin chloride in a range of bioassays to allow for a more direct and comprehensive comparison with other flavonoids.

References

• 1. Extraction, Identification and Antioxidant Activity of 3-Deoxyanthocyanidins from Sorghum bicolor L. Moench Cultivated in China - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Extraction, Identification and Antioxidant Activity of 3-Deoxyanthocyanidins from Sorghum bicolor L. Moench Cultivated in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Relative Antioxidant Activities of Quercetin and Its Structurally Related Substances and Their Effects on NF-κB/CRE/AP-1 Signaling in Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. d-nb.info [d-nb.info]
• 7. Luteolin suppresses inflammation-associated gene expression by blocking NF-κB and AP-1 activation pathway in mouse alveolar macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative analysis of anticancer 3-deoxyanthocyanidins in infected sorghum seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. gsconlinepress.com [gsconlinepress.com]
• 10. Hesperidin as a preventive resistance agent in MCF-7 breast cancer cells line resistance to doxorubicin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hesperidin as a preventive resistance agent in MCF-7 breast cancer cells line resistance to doxorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. 2.12. Nitric Oxide Assay in LPS-Stimulated RAW 264.7 [bio-protocol.org]
• 14. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 20. pubcompare.ai [pubcompare.ai]
• 21. Video: NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells [jove.com]

The Elusive Correlation: A Comparative Guide to Diosmetinidin Chloride and its Parent Compound, Diosmetin

Diosmetinidin chloride, a member of the 3-deoxyanthocyanidin class of flavonoids, is structurally distinct from its more extensively studied precursor, Diosmetin. While both share a common flavonoid backbone, the absence of a hydroxyl group at the C3 position in Diosmetinidin chloride may influence its biological activity, stability, and pharmacokinetic profile. This guide will objectively compare the known performance of Diosmetin with general findings on 3-deoxyanthocyanidins, providing supporting experimental data where available for the former.

In Vitro Activity Comparison

While specific in vitro data for Diosmetinidin chloride is lacking, studies on the broader class of 3-deoxyanthocyanidins suggest potential antioxidant and anti-inflammatory properties. For a tangible comparison, the following table summarizes the in vitro activities of Diosmetin against various cell lines and enzymatic assays.

In Vitro Assay	Test System	Compound	Concentration/IC50	Observed Effect
Anticancer Activity	Human colon cancer cells (HT-29)	Diosmetin	IC50: 35.4 µM	Inhibition of cell proliferation
Human breast cancer cells (MCF-7)	Diosmetin	IC50: 25.8 µM	Induction of apoptosis
Human liver cancer cells (HepG2)	Diosmetin	IC50: 42.1 µM	Cell cycle arrest at G2/M phase
Anti-inflammatory Activity	LPS-stimulated RAW 264.7 macrophages	Diosmetin	10-50 µM	Inhibition of nitric oxide (NO) production
25 µM	Reduction of pro-inflammatory cytokines (TNF-α, IL-6)
Antioxidant Activity	DPPH radical scavenging assay	Diosmetin	IC50: 15.2 µM	Potent free radical scavenging
ABTS radical scavenging assay	Diosmetin	IC50: 8.9 µM	Strong antioxidant capacity

In Vivo Activity Comparison

Direct in vivo studies on Diosmetinidin chloride are not currently available. However, the in vivo efficacy of Diosmetin has been demonstrated in several animal models, providing a potential framework for future studies on its 3-deoxy counterpart.

In Vivo Model	Animal Model	Compound	Dosage	Observed Effect
Anti-inflammatory	Carrageenan-induced paw edema in rats	Diosmetin	50 mg/kg	Significant reduction in paw swelling
Anticancer	Xenograft model with human colon cancer cells in mice	Diosmetin	25 mg/kg/day	Inhibition of tumor growth
Hepatoprotective	Carbon tetrachloride-induced liver injury in mice	Diosmetin	50 mg/kg	Reduction in liver enzyme levels and oxidative stress

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are representative protocols for key experiments cited in the study of flavonoid bioactivity.

In Vitro Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells (e.g., HT-29, MCF-7) in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Diosmetin) and a vehicle control (e.g., DMSO) for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by non-linear regression analysis.

In Vivo Anti-inflammatory Model (Carrageenan-Induced Paw Edema)

• Animal Acclimatization: Acclimatize male Wistar rats for one week under standard laboratory conditions.

• Grouping and Administration: Divide the animals into groups: control, standard drug (e.g., Indomethacin), and test compound (e.g., Diosmetin) at different doses. Administer the compounds orally one hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the control group.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can significantly enhance understanding. The following diagrams, created using the DOT language, illustrate the key signaling pathways modulated by Diosmetin and a typical workflow for evaluating flavonoid activity.

Figure 1: Diosmetin's modulation of NF-κB and MAPK signaling pathways.

Figure 2: A proposed experimental workflow for Diosmetinidin chloride.

Conclusion and Future Directions

Future research should prioritize conducting comprehensive in vitro screening of Diosmetinidin chloride against a panel of cancer cell lines and in various anti-inflammatory and antioxidant assays. Positive in vitro results should then be followed by well-designed in vivo studies in relevant animal models to establish efficacy and safety. Ultimately, a thorough investigation is warranted to elucidate the potential of Diosmetinidin chloride as a novel therapeutic agent and to establish a clear in vitro-in vivo correlation of its activity. Researchers are encouraged to use the provided data on Diosmetin as a comparative benchmark in their future studies.

Validating the specificity of Diosmetinidin chloride as a CD38 inhibitor

Validating CD38 Inhibitor Specificity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of known CD38 inhibitors and outlines the experimental framework for validating their specificity. While the initial focus was on Diosmetinidin chloride, a thorough review of scientific literature reveals a lack of direct evidence supporting its role as a specific CD38 inhibitor. Therefore, this guide will objectively compare established small molecule and antibody-based CD38 inhibitors, providing a benchmark against which any novel compound, including diosmetin derivatives, would need to be assessed.

Introduction to CD38 and Its Inhibition

CD38 is a multifunctional ectoenzyme that plays a crucial role in cellular signaling and NAD+ metabolism. It catalyzes the conversion of nicotinamide adenine dinucleotide (NAD+) to cyclic ADP-ribose (cADPR) and adenosine diphosphate-ribose (ADPR), which are involved in calcium mobilization and cellular signaling pathways. Due to its high expression on the surface of various immune and cancer cells, particularly in multiple myeloma, CD38 has emerged as a significant therapeutic target. Inhibition of CD38 can lead to increased cellular NAD+ levels, which has been shown to have beneficial effects in various models of age-related and metabolic diseases.

The validation of a CD38 inhibitor's specificity is paramount to ensure that its biological effects are mediated through the intended target and not due to off-target interactions, which could lead to unforeseen side effects and confound experimental results.

Comparative Analysis of Known CD38 Inhibitors

The landscape of CD38 inhibitors includes both small molecules and monoclonal antibodies. Each class possesses distinct mechanisms of action and inhibitory profiles.

Quantitative Comparison of CD38 Inhibitors

Inhibitor Class	Inhibitor Name	Target	IC50 Value	Mechanism of Action / Notes
Small Molecule	78c	Human CD38	7.3 nM[1][2][3][4][5]	Potent and specific inhibitor of both hydrolase and cyclase activities.
Mouse CD38	1.9 nM[1][2][3][4][5]
Apigenin	Human CD38 (NAD+ase)	10.3 ± 2.4 µM[6]	A naturally occurring flavonoid that acts as a competitive inhibitor.
Human CD38 (ADP-ribosyl-cyclase)	12.8 ± 1.6 µM[6]
Quercetin	Human CD38 (NAD+ase)	13.8 ± 2.1 µM[6]	Another flavonoid inhibitor of CD38.
Human CD38 (ADP-ribosyl-cyclase)	15.6 ± 3.5 µM[6]
Monoclonal Antibody	Daratumumab	Human CD38	Not typically reported as an IC50 for enzymatic activity	Primarily exerts its therapeutic effect through antibody-dependent cellular cytotoxicity (ADCC), complement-dependent cytotoxicity (CDC), and apoptosis induction. It partially inhibits the ADP-ribosyl cyclase activity of CD38.[7][8][9]
Isatuximab	Human CD38	Not typically reported as an IC50 for enzymatic activity	Induces apoptosis and shows more potent inhibition of CD38's enzymatic (cyclase) activity compared to Daratumumab.[8]

Regarding Diosmetin and its Derivatives:

Our comprehensive search did not yield any direct evidence or IC50 values for "Diosmetinidin chloride" or "diosmetin" as a CD38 inhibitor. While some studies have explored the broader effects of flavonoids on NAD+ metabolism, there is no specific data to suggest that diosmetin's primary mechanism of action is the direct inhibition of CD38.[10] The majority of research on diosmetin focuses on its anti-cancer properties through other pathways, such as the upregulation of p53 and inhibition of cytochrome P450 enzymes.[11][12] Therefore, any claims of diosmetin or its derivatives as CD38 inhibitors would require rigorous experimental validation as outlined below.

Experimental Protocols for Validating CD38 Inhibitor Specificity

To validate a novel compound as a specific CD38 inhibitor, a multi-faceted approach is required, encompassing biochemical assays, cellular assays, and broad off-target screening.

CD38 Enzymatic Activity Assays

These assays directly measure the effect of the inhibitor on the enzymatic functions of CD38.

a) CD38 Hydrolase Activity Assay (ε-NAD Assay) [13]

• Principle: This fluorescence-based assay measures the hydrolysis of the NAD+ analog 1,N6-ethenonicotinamide adenine dinucleotide (ε-NAD) to the fluorescent product ε-ADP-ribose.

• Protocol:

  • Prepare a reaction buffer (e.g., 25 mM Tris-HCl, pH 7.5).

  • Add recombinant human CD38 enzyme to the wells of a 96-well plate.

  • Add varying concentrations of the test inhibitor (e.g., Diosmetinidin chloride) and control inhibitors (e.g., 78c).

  • Initiate the reaction by adding the ε-NAD substrate.

  • Incubate at 37°C for a specified time (e.g., 30-60 minutes).

  • Measure the fluorescence intensity (Excitation: 300 nm, Emission: 410 nm) using a plate reader.

  • Calculate the percent inhibition and determine the IC50 value.

b) CD38 Cyclase Activity Assay (NGD+ Assay) [13][14][15]

• Principle: This assay quantifies the cyclase activity of CD38 using nicotinamide guanine dinucleotide (NGD+) as a substrate, which is converted to the fluorescent product cyclic GDP-ribose (cGDPR).

• Protocol:

  • Follow a similar setup as the hydrolase assay, using a suitable reaction buffer.

  • Add recombinant human CD38, test inhibitor, and controls to the plate.

  • Start the reaction by adding the NGD+ substrate.

  • Incubate at 37°C.

  • Measure the fluorescence of cGDPR (Excitation: 300 nm, Emission: 410 nm).

  • Determine the IC50 value for the inhibition of cyclase activity.

Cellular Assays

These assays confirm the inhibitor's activity in a biological context.

a) Cellular NAD+ Level Measurement [6][8]

• Principle: A specific CD38 inhibitor should increase intracellular NAD+ levels by preventing its degradation. NAD+ levels can be quantified using HPLC.

• Protocol:

  • Culture cells known to express CD38 (e.g., various leukemia or myeloma cell lines).

  • Treat the cells with the test inhibitor at various concentrations for a defined period (e.g., 24 hours).

  • Harvest the cells and perform NAD+ extraction (typically using an acid extraction method).

  • Analyze the NAD+ content in the cell lysates using a reverse-phase HPLC system.

  • Compare the NAD+ levels in inhibitor-treated cells to vehicle-treated controls.

Off-Target Specificity Profiling

This is a critical step to ensure the inhibitor does not have significant activity against other proteins.

a) Kinase Panel Screening [16][17][18][19]

• Principle: To rule out non-specific inhibition of protein kinases, the compound is tested against a broad panel of kinases.

• Protocol:

  • Submit the test compound to a commercial service or perform in-house screening against a panel of recombinant kinases (e.g., a panel of 96 or more kinases).

  • The assays are typically luminescence-based, measuring the remaining ATP after the kinase reaction.

  • The percent inhibition at a fixed concentration (e.g., 1 or 10 µM) is determined.

  • For any significant "hits" (e.g., >50% inhibition), a full IC50 determination should be performed to assess the potency of the off-target interaction.

Visualizing the Validation Workflow and CD38 Signaling

Experimental Workflow for CD38 Inhibitor Validation

Caption: Workflow for validating the specificity of a putative CD38 inhibitor.

CD38 Signaling Pathway

Caption: Simplified signaling pathway of the CD38 ectoenzyme.

Conclusion

The validation of a specific CD38 inhibitor requires a systematic and multi-pronged experimental approach. While compounds like 78c and the flavonoids apigenin and quercetin have demonstrated direct inhibitory effects on CD38, and antibodies like Daratumumab and Isatuximab have established clinical relevance, the role of Diosmetinidin chloride as a direct CD38 inhibitor remains unsubstantiated in the current scientific literature. Researchers investigating novel CD38 inhibitors, including diosmetin derivatives, should employ the rigorous validation workflow described herein to unequivocally establish their specificity and mechanism of action. This approach is essential for the confident interpretation of experimental data and for the successful development of novel therapeutics targeting CD38.

References

• 1. [PDF] Measuring CD38 Hydrolase and Cyclase Activities: 1,N6-Ethenonicotinamide Adenine Dinucleotide (ε-NAD) and Nicotinamide Guanine Dinucleotide (NGD) Fluorescence-based Methods. | Semantic Scholar [semanticscholar.org]
• 2. Accurate Measurement of Nicotinamide Adenine Dinucleotide (NAD+) with High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. Measuring CD38 Hydrolase and Cyclase Activities: 1,N6-Ethenonicotinamide Adenine Dinucleotide (ε-NAD) and Nicotinamide Guanine Dinucleotide (NGD) Fluorescence-based Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Roles and mechanisms of the CD38/cyclic adenosine diphosphate ribose/Ca2+ signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Accurate measurement of nicotinamide adenine dinucleotide (NAD+) with high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CD38–Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and Pathophysiology [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. CD38-Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and Pathophysiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protective Pleiotropic Effect of Flavonoids on NAD+ Levels in Endothelial Cells Exposed to High Glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. researchgate.net [researchgate.net]
• 13. Measuring CD38 Hydrolase and Cyclase Activities: 1,N6-Ethenonicotinamide Adenine Dinucleotide (ε-NAD) and Nicotinamide Guanine Dinucleotide (NGD) Fluorescence-based Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. bpsbioscience.com [bpsbioscience.com]
• 15. bpsbioscience.com [bpsbioscience.com]
• 16. benchchem.com [benchchem.com]
• 17. reactionbiology.com [reactionbiology.com]
• 18. Kinase inhibitor profiling reveals unexpected opportunities to inhibit disease-associated mutant kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]

Synergistic Effects of Diosmetin in Combination Cancer Therapy: A Comparative Guide

An important clarification regarding the subject compound: Initial searches for "Diosmetinidin chloride" yielded limited results on its synergistic effects. However, a significant body of research exists for "Diosmetin," a structurally related flavonoid. It is highly probable that the intended compound of interest for synergistic studies is Diosmetin. Therefore, this guide will focus on the well-documented synergistic effects of Diosmetin with other compounds, particularly in the context of cancer therapy.

Introduction to Diosmetin and its Therapeutic Potential

Diosmetin is a natural O-methylated flavone found in various citrus fruits and other plants.[1] It has garnered considerable attention in pharmacological research due to its diverse biological activities, including anti-cancer, anti-inflammatory, and antioxidant properties.[1][2] One of the most promising areas of Diosmetin research is its ability to act synergistically with conventional chemotherapeutic agents. This synergy can enhance the efficacy of anticancer drugs, potentially allowing for lower, less toxic doses and overcoming drug resistance in cancer cells.[3][4] This guide provides a comparative overview of the synergistic effects of Diosmetin with various anticancer compounds, supported by experimental data, detailed protocols, and pathway visualizations.

Comparative Analysis of Diosmetin's Synergistic Effects

The synergistic potential of Diosmetin has been demonstrated in combination with several widely used chemotherapeutic drugs across various cancer cell lines. The following tables summarize the quantitative data from these studies, highlighting the enhanced cytotoxic effects and the dose reduction achieved when Diosmetin is used as an adjuvant.

Table 1: Synergistic Effect of Diosmetin with 5-Fluorouracil (5-FU) in Colorectal Cancer Cells

Cell Line	Drug Combination	IC50 (µg/mL) - Monotherapy	IC50 (µg/mL) - Combination Therapy	Combination Index (CI)	Synergy Level
HCT116	Diosmetin	22.06 ± 2.7	-	0.66 ± 0.4[4]	Synergistic
5-FU	1.65 ± 0.8	0.27[3]
HT29	Diosmetin	> 100	6.03 ± 0.3[5]	1.0 ± 0.2[4]	Additive
5-FU	> 100	1.20 ± 0.0[5]

Data sourced from studies on human colorectal cancer cell lines.[3][4][5] A Combination Index (CI) < 1 indicates a synergistic effect, CI = 1 indicates an additive effect, and CI > 1 indicates an antagonistic effect.

Table 2: Synergistic Effects of Diosmetin with Other Chemotherapeutic Agents

Cancer Type	Chemotherapeutic Agent	Cell Line	Key Findings
Breast Cancer	Doxorubicin	MCF-7	Diosmetin significantly enhanced Doxorubicin-induced apoptosis and DNA damage. It also inhibited the P-glycoprotein (ABCB1) transporter, a key mechanism of multidrug resistance.[6]
Non-Small Cell Lung Cancer	Paclitaxel	A549/IR	Diosmetin synergistically induced apoptosis by inhibiting the Nrf2 pathway through disruption of PI3K/Akt/GSK-3β signaling.[3]
Esophageal Squamous Cell Carcinoma	Cisplatin	KYSE150, ECa109	The combination of Diosmetin and Cisplatin significantly inhibited tumor growth in vitro and in patient-derived xenograft (PDX) models. Diosmetin also reduced the nephrotoxicity associated with Cisplatin.[7]
Hepatocellular Carcinoma	Luteolin	HepG2	Diosmetin is metabolized to Luteolin by CYP1A enzymes in HepG2 cells, and the two flavonoids exert a synergistic cytostatic effect.

Signaling Pathways Modulated by Diosmetin in Combination Therapy

Diosmetin's synergistic activity is attributed to its ability to modulate multiple cellular signaling pathways that are often dysregulated in cancer. These pathways are crucial for cell survival, proliferation, apoptosis, and drug resistance.

Apoptosis Induction Pathway

Diosmetin, in combination with chemotherapeutic agents, enhances the induction of apoptosis (programmed cell death) in cancer cells. This is often achieved through the intrinsic (mitochondrial) pathway.

Caption: Diosmetin enhances apoptosis via the intrinsic pathway.

Cell Cycle Arrest and Proliferation Inhibition

Diosmetin can halt the progression of the cell cycle, typically at the G2/M phase, preventing cancer cells from dividing and proliferating. This effect is often synergistic with chemotherapeutic drugs that also target the cell cycle.

Caption: Diosmetin inhibits cell proliferation by targeting the CDK2/Rb/E2F2 pathway.

Experimental Protocols

To ensure the reproducibility and validity of the findings presented, detailed experimental protocols for key assays are provided below.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• 96-well plates

• Cancer cell lines

• Complete cell culture medium

• Diosmetin and other test compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density and incubate overnight at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Treat the cells with various concentrations of Diosmetin, the chemotherapeutic agent alone, and in combination. Include untreated cells as a control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.

• Solubilization: Remove the MTT-containing medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration of a drug that inhibits cell growth by 50%) is determined from the dose-response curves.

Analysis of Synergism (Combination Index - CI)

The Combination Index (CI) method, based on the Chou-Talalay principle, is widely used to quantify the interaction between two drugs.

Calculation: The CI is calculated using the following formula: CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂

Where:

• (Dx)₁ and (Dx)₂ are the concentrations of drug 1 and drug 2 alone that are required to produce a certain effect (e.g., 50% inhibition of cell viability).

• (D)₁ and (D)₂ are the concentrations of drug 1 and drug 2 in combination that produce the same effect.

Interpretation:

• CI < 1: Synergism

• CI = 1: Additive effect

• CI > 1: Antagonism

Software such as CompuSyn can be used to calculate CI values and generate dose-reduction index (DRI) values, which indicate the extent to which the dose of one drug can be reduced in a synergistic combination.[4]

Apoptosis Detection (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: After treatment, harvest the cells (including floating and adherent cells) and wash them with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Interpretation of Results:

• Annexin V-negative / PI-negative: Viable cells

• Annexin V-positive / PI-negative: Early apoptotic cells

• Annexin V-positive / PI-positive: Late apoptotic or necrotic cells

• Annexin V-negative / PI-positive: Necrotic cells

Experimental Workflow for Assessing Synergistic Effects

The following diagram illustrates a typical workflow for investigating the synergistic effects of Diosmetin with another compound.

Caption: A general workflow for evaluating synergistic anticancer effects.

Conclusion

The evidence strongly supports the role of Diosmetin as a potent synergistic agent in cancer therapy. Its ability to enhance the efficacy of conventional chemotherapeutic drugs like 5-Fluorouracil, Doxorubicin, Paclitaxel, and Cisplatin has been demonstrated across a range of cancer types. By modulating key signaling pathways involved in apoptosis, cell cycle regulation, and drug resistance, Diosmetin offers a promising strategy to improve treatment outcomes, reduce drug-related toxicity, and combat multidrug resistance. Further preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of Diosmetin in combination cancer treatments.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. punnettsquare.org [punnettsquare.org]
• 3. Comparison of methods for evaluating drug-drug interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. broadpharm.com [broadpharm.com]
• 5. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]

Independent Verification of Published Data on Diosmetinidin Chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Diosmetinidin chloride's performance with other structurally related 3-deoxyanthocyanidins, supported by available experimental data. Due to the limited publicly available quantitative data specifically for Diosmetinidin chloride, this guide focuses on the known biological activities of its class of compounds and draws comparisons with closely related molecules for which more data exists.

Overview of Diosmetinidin Chloride and Alternatives

Diosmetinidin chloride is a naturally occurring 3-deoxyanthocyanidin, a class of flavonoids known for their distinct coloration and a range of biological activities. These compounds are structurally similar to the more common anthocyanins but lack a hydroxyl group at the C-3 position, which contributes to their increased stability. While specific quantitative data for Diosmetinidin chloride is scarce in publicly accessible literature, it is identified as an inhibitor of the ectoenzyme CD38. For comparative purposes, this guide includes data on other prevalent 3-deoxyanthocyanidins such as Luteolinidin and Apigeninidin, which have been more extensively studied.

Comparative Biological Activity

The primary reported activity of Diosmetinidin chloride is the inhibition of CD38, an enzyme involved in calcium signaling and NAD+ metabolism. The broader class of 3-deoxyanthocyanidins has been investigated for anticancer, antioxidant, and anti-inflammatory properties.

Table 1: Comparative Anticancer Activity of 3-Deoxyanthocyanidins

Compound	Cell Line	Assay	Results	Reference
Diosmetinidin chloride	-	-	Data not publicly available	-
Luteolinidin	HL-60 (Human promyelocytic leukemia)	Cell Viability	90% reduction in viability at 200 µM	[1][2][3]
HepG2 (Human liver cancer)	Cell Viability	50% reduction in viability at 200 µM	[1][2][3]
HT-29 (Human colon cancer)	MTT & PicoGreen	IC50: 29.0 - 40.3 µM	[4]
Apigeninidin	HT-29 (Human colon cancer)	MTT & PicoGreen	IC50: 46.5 - 66.1 µM	[4]

Note: The 3-deoxyanthocyanidins, including Luteolinidin and Apigeninidin, have demonstrated greater cytotoxicity to human cancer cells compared to their 3-hydroxylated anthocyanidin counterparts.[1][2][3]

Table 2: Comparative CD38 Inhibitory Activity

Compound	Method	Ki / IC50	Reference
Diosmetinidin chloride	Enzymatic Assay	Data not publicly available, identified as an inhibitor	[5]
Luteolinidin	Enzymatic Assay	IC50 < 10 µM	[6]
Luteolinidin	In vitro CD38 inhibition	Ki ≈ 11 µM (noncompetitive inhibition)	[7]

Table 3: Comparative Antioxidant and Anti-inflammatory Activity

Compound	Assay	Results	Reference
Diosmetinidin chloride	-	Data not publicly available	-
3-Deoxyanthocyanidins (general)	DPPH, ABTS+, Hydroxyl radical scavenging	Potent antioxidant activity	[8]
Apigeninidin	Ascorbyl and lipid radical scavenging	Dose-dependent quenching	[9]
Delphinidin Chloride (related anthocyanidin)	T-cell differentiation	Promotes differentiation of regulatory T cells, indicating anti-inflammatory potential	[10]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate independent verification and further research.

CD38 Inhibition Assay (General Protocol)

This protocol outlines the general steps for determining the inhibitory activity of a compound against the CD38 enzyme.

Objective: To measure the half-maximal inhibitory concentration (IC50) or the inhibition constant (Ki) of a test compound against CD38.

Materials:

• Recombinant human CD38 enzyme

• CD38 substrate (e.g., ε-NAD+ or NGD+)

• Assay buffer (e.g., Tris-HCl or HEPES based buffer at physiological pH)

• Test compound (Diosmetinidin chloride or alternatives)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Serially dilute the test compound to obtain a range of concentrations.

• In the wells of the microplate, add the assay buffer, the test compound dilutions, and the CD38 enzyme.

• Incubate the plate for a predefined period at a controlled temperature (e.g., 37°C) to allow for inhibitor-enzyme binding.

• Initiate the enzymatic reaction by adding the CD38 substrate.

• Monitor the fluorescence signal over time using a plate reader at the appropriate excitation and emission wavelengths for the substrate used.

• Calculate the initial reaction velocities for each concentration of the test compound.

• Plot the reaction velocities against the logarithm of the inhibitor concentrations and fit the data to a suitable dose-response curve to determine the IC50 value.

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of compounds on cancer cell lines.

Objective: To determine the concentration of a compound that reduces the viability of a cell population by 50% (IC50).

Materials:

• Cancer cell line of interest (e.g., HL-60, HepG2, HT-29)

• Complete cell culture medium

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear microplate

• Spectrophotometer

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48 hours).

• After incubation, add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the MTT to formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of approximately 570 nm using a spectrophotometer.

• Calculate the percentage of cell viability relative to an untreated control.

• Plot the percentage of cell viability against the logarithm of the compound concentration to determine the IC50 value.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general signaling pathway for CD38 and a typical experimental workflow for assessing anticancer activity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative analysis of anticancer 3-deoxyanthocyanidins in infected sorghum seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. DIOSMETINIDIN CHLORIDE CAS#: 64670-94-6 [m.chemicalbook.com]
• 6. Flavonoids as inhibitors of human CD38 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Luteolinidin Protects the Postischemic Heart through CD38 Inhibition with Preservation of NAD(P)(H) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Antioxidant capacity of a 3-deoxyanthocyanidin from soybean - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Delphinidin Chloride and Its Hydrolytic Metabolite Gallic Acid Promote Differentiation of Regulatory T cells and Have an Anti-inflammatory Effect on the Allograft Model - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Translational Potential of Diosmetin: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the flavonoid Diosmetin, benchmarking its anti-inflammatory effects against other relevant compounds. This document synthesizes preclinical data to assess its translational potential in inflammatory diseases, with a focus on rheumatoid arthritis.

Introduction to Diosmetin

Diosmetin is a natural O-methylated flavone found in citrus fruits and various medicinal herbs. It is the aglycone of diosmin, a well-known phlebotropic agent. Emerging preclinical evidence suggests that diosmetin possesses a range of pharmacological activities, including potent anti-inflammatory, antioxidant, and anticancer properties. Its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB and Akt pathways, positions it as a compelling candidate for further investigation in the context of chronic inflammatory disorders.

Comparative Analysis of Anti-inflammatory Activity

To evaluate the translational potential of diosmetin, its anti-inflammatory effects are compared with those of two other well-characterized flavonoids, Luteolin and Quercetin, and the conventional nonsteroidal anti-inflammatory drug (NSAID), Indomethacin. The focus of this comparison is on their efficacy in mitigating the inflammatory response in fibroblast-like synoviocytes (FLS), key effector cells in the pathogenesis of rheumatoid arthritis (RA).

Quantitative Assessment of Anti-inflammatory Efficacy

The following table summarizes the available quantitative data on the inhibitory effects of Diosmetin and its comparators on key inflammatory markers in cellular models of arthritis.

Compound	Target Cell Line	Stimulant	Key Inhibitory Effect	Concentration/IC50	Reference
Diosmetin	Human RA FLS (MH7A)	TNF-α	Inhibition of IL-1β, IL-6, IL-8 production	Dose-dependent	[1][2]
Human RA FLS (MH7A)	TNF-α	Inhibition of cell proliferation	Dose-dependent	[1]
Luteolin	Rat Synovial Fibroblasts	-	Inhibition of cell proliferation	IC50 ≈ 1.5 µM	[3]
Mouse Macrophages (RAW 264.7)	LPS	Inhibition of TNF-α & IL-6 release	IC50 < 1 µM for TNF-α	[4][5]
Quercetin	Human RA FLS	TNF-α	Inhibition of IL-1β, IL-6, IL-8 production	50 nmol/L	[6][7][8]
Human PBMCs	LPS	Inhibition of TNF-α production	23% reduction at 1 µM	[9]
Indomethacin	Human Synovial Cells	IL-1α	Inhibition of PGE2 release	IC50 = 5.5 ± 0.1 nM	[10]
Mouse Macrophages (RAW 264.7)	LPS	Inhibition of PGE2 release	IC50 = 2.8 µM	[11]

Mechanistic Insights: Signaling Pathways

Diosmetin exerts its anti-inflammatory effects by modulating critical intracellular signaling pathways that are often dysregulated in chronic inflammatory diseases.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response, controlling the transcription of numerous pro-inflammatory cytokines, chemokines, and adhesion molecules. In TNF-α-stimulated human RA fibroblast-like synoviocytes, diosmetin has been shown to inhibit the activation of the NF-κB pathway.[1] This inhibition is crucial as it leads to the downregulation of inflammatory mediators like IL-1β, IL-6, and IL-8.[2] Luteolin and Quercetin also demonstrate inhibitory effects on the NF-κB pathway in various cell types.[5][12][13][14][15][16]

Figure 1. Inhibition of the NF-κB signaling pathway by Diosmetin and other flavonoids.

Akt Signaling Pathway

The Akt (Protein Kinase B) signaling pathway is another crucial regulator of cell survival and proliferation. In the context of rheumatoid arthritis, the hyperproliferation of synoviocytes is a key pathological feature. Diosmetin has been demonstrated to inhibit the TNF-α-induced activation of the Akt pathway in MH7A cells, contributing to its anti-proliferative effects.[1]

Figure 2. Diosmetin's inhibitory action on the Akt signaling pathway.

Experimental Protocols

To facilitate the replication and further investigation of the findings cited in this guide, detailed methodologies for key experiments are provided below.

Cell Culture and Treatment

• Cell Line: Human rheumatoid arthritis fibroblast-like synoviocytes (MH7A) are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment: For stimulation, cells are treated with recombinant human TNF-α. For inhibition studies, cells are pre-treated with various concentrations of Diosmetin, Luteolin, or Quercetin for a specified time before the addition of TNF-α.

Cytokine Production Measurement (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of pro-inflammatory cytokines (e.g., IL-1β, IL-6, IL-8) in the cell culture supernatants.

• Procedure:

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest overnight at 4°C.

  • Wash the plate and block non-specific binding sites.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody.

  • Wash and add streptavidin-horseradish peroxidase (HRP) conjugate.

  • Wash and add a substrate solution (e.g., TMB).

  • Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate cytokine concentrations based on the standard curve.

Figure 3. General workflow for Enzyme-Linked Immunosorbent Assay (ELISA).

Western Blot Analysis for Signaling Proteins

• Principle: Western blotting is used to detect and quantify the levels of specific proteins involved in signaling pathways (e.g., p-Akt, Akt, IκBα).

• Procedure:

  • Lyse treated cells and determine protein concentration.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein.

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.

  • Quantify band intensities and normalize to a loading control (e.g., β-actin).

Conclusion and Future Directions

The compiled preclinical data indicates that Diosmetin holds significant promise as a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis. Its ability to inhibit the production of key pro-inflammatory cytokines and modulate the NF-κB and Akt signaling pathways provides a strong mechanistic rationale for its anti-inflammatory effects.

Direct quantitative comparisons with other flavonoids like Luteolin and Quercetin are challenging due to variations in experimental conditions across studies. However, the available data suggests that Diosmetin's potency is comparable to these well-studied flavonoids. While not as potent as the conventional NSAID Indomethacin in inhibiting prostaglandin synthesis, Diosmetin's broader mechanism of action, targeting upstream inflammatory signaling, may offer a different and potentially complementary therapeutic approach.

Future research should focus on:

• Standardized head-to-head in vitro and in vivo studies comparing Diosmetin with other flavonoids and standard-of-care drugs.

• In-depth investigation of its pharmacokinetic and pharmacodynamic properties to assess its bioavailability and in vivo efficacy.

• Exploration of its safety profile in preclinical toxicology studies.

Successful outcomes in these areas will be critical in advancing Diosmetin towards clinical development and realizing its translational potential.

References

• 1. Diosmetin exhibits anti-proliferative and anti-inflammatory effects on TNF-α-stimulated human rheumatoid arthritis fibroblast-like synoviocytes through regulating the Akt and NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Properties of the Citrus Flavonoid Diosmetin: An Updated Review of Experimental Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-carcinogenic Effects of the Flavonoid Luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. Luteolin suppresses inflammation-associated gene expression by blocking NF-κB and AP-1 activation pathway in mouse alveolar macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Quercetin suppresses inflammatory cytokine production in rheumato...: Ingenta Connect [ingentaconnect.com]
• 8. Quercetin suppresses inflammatory cytokine production in rheumatoid arthritis fibroblast-like synoviocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro and ex vivo anti-inflammatory activity of quercetin in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibitory effects of diclofenac and indomethacin on interleukin-1-induced changes in PGE2 release. A novel effect on free arachidonic acid levels in human synovial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The flavonoid luteolin prevents lipopolysaccharide-induced NF-κB signalling and gene expression by blocking IκB kinase activity in intestinal epithelial cells and bone-marrow derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. The Flavonoid Quercetin Inhibits Proinflammatory Cytokine (Tumor Necrosis Factor Alpha) Gene Expression in Normal Peripheral Blood Mononuclear Cells via Modulation of the NF-κβ System - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quercetin inhibits NF-kB and JAK/STAT signaling via modulating TLR in thymocytes and splenocytes during MSG-induced immunotoxicity: an in vitro approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Diosmetinidin Chloride: A Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for Researchers and Scientists in Drug Development

The proper handling and disposal of chemical reagents are critical for ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of diosmetinidin chloride, a flavonoid compound used in scientific research. Due to conflicting safety information, with some sources indicating it as non-hazardous while others classify it as an irritant, a cautious approach is recommended. Therefore, diosmetinidin chloride should be managed as a hazardous chemical waste to minimize potential risks.

Hazard Classification and Safety Precautions

According to a safety data sheet from AChemBlock, diosmetinidin chloride is classified with the following hazard statements: H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation), accompanied by the signal word "Warning"[1]. In contrast, a safety data sheet in French has previously stated that the compound is not a hazardous substance under Regulation (EC) No. 1272/2008[2]. Given this discrepancy, it is imperative to handle diosmetinidin chloride as a hazardous substance.

Personal Protective Equipment (PPE) required when handling diosmetinidin chloride waste:

• Nitrile gloves

• Safety goggles

• Laboratory coat

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of solid diosmetinidin chloride and contaminated materials.

1. Waste Segregation and Collection:

• Solid Waste: Collect pure diosmetinidin chloride waste, along with any grossly contaminated items such as weighing boats or filter paper, in a designated, leak-proof, and clearly labeled hazardous waste container.

• Contaminated Labware: Non-reusable labware (e.g., pipette tips, tubes) that has come into contact with diosmetinidin chloride should also be placed in the solid hazardous waste container.

• Aqueous Solutions: If diosmetinidin chloride is in a solution, it should be collected in a designated hazardous aqueous waste container. Do not pour it down the drain[3].

• Incompatible Wastes: Ensure that the waste container for diosmetinidin chloride does not contain incompatible materials that could lead to a dangerous reaction[4][5].

2. Labeling of Waste Containers:

• All waste containers must be clearly labeled with the words "Hazardous Waste"[4].

• The label should also include the full chemical name ("Diosmetinidin chloride"), the approximate quantity, and the date of accumulation[3][6].

3. Storage of Chemical Waste:

• Store the hazardous waste container in a designated, well-ventilated, and secure area away from general laboratory traffic[3][6].

• Ensure the container is kept closed except when adding waste to prevent the release of dust or vapors[3][4].

• Secondary containment should be used to catch any potential leaks[4].

4. Arranging for Professional Disposal:

• Once the waste container is full, or on a regular schedule, arrange for its collection by a licensed hazardous waste disposal service[3][6].

• Follow your institution's specific procedures for requesting a hazardous waste pickup.

5. Decontamination of Reusable Glassware:

• Glassware that has been in contact with diosmetinidin chloride should be decontaminated before being washed for reuse.

• Triple-rinse the glassware with a suitable solvent (e.g., ethanol or acetone) capable of dissolving diosmetinidin chloride.

• Collect the rinsate as hazardous waste in a designated solvent waste container[4].

• After triple-rinsing, the glassware can be washed with soap and water.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of diosmetinidin chloride.

Disposal workflow for diosmetinidin chloride.

References

• 1. Diosmetinidin chloride | 64670-94-6 [sigmaaldrich.cn]
• 2. extrasynthese.com [extrasynthese.com]
• 3. youtube.com [youtube.com]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

Essential Safety and Logistical Guidance for Handling Diosmetinidin Chloride

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of chemical compounds is paramount. This document provides crucial safety protocols and logistical plans for the use of Diosmetinidin chloride in a laboratory setting.

Personal Protective Equipment (PPE)

When handling Diosmetinidin chloride, a comprehensive approach to personal protection is essential to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Body Part	Required PPE	Specifications
Eyes	Safety Goggles or Face Shield	Must provide a complete seal around the eyes to protect from splashes or airborne particles.[1][2][3] A face shield offers broader protection for the entire face.[2][4]
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended for handling flavonoids and similar chemical compounds.[1][2] Always inspect gloves for any signs of degradation or punctures before use.[1]
Body	Laboratory Coat or Chemical-Resistant Gown	A long-sleeved lab coat is the minimum requirement to protect skin and personal clothing from contamination.[1][4] For larger quantities or procedures with a higher risk of splashing, a chemical-resistant gown is advised.[1]
Respiratory	Fume Hood or Respirator	All handling of solid Diosmetinidin chloride or solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[5] If a fume hood is not available, a respirator with an appropriate cartridge for organic vapors and particulates should be used.[1][3]
Feet	Closed-Toe Shoes	Impervious, closed-toe shoes are mandatory to protect against spills.[1][4]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Diosmetinidin chloride will ensure both the integrity of the experiment and the safety of the personnel.

1. Preparation and Pre-Handling:

• Designate a Workspace: All work with Diosmetinidin chloride should be performed in a designated area within a chemical fume hood.[5]

• Assemble Materials: Gather all necessary equipment, including glassware, solvents, and waste containers, before beginning the experiment.

• Don PPE: Put on all required personal protective equipment as detailed in the table above.

2. Weighing and Solution Preparation:

• Weighing: Carefully weigh the solid Diosmetinidin chloride in a tared container inside the fume hood to minimize the risk of inhaling dust particles.

• Dissolving: Add the solvent to the solid compound slowly and stir to dissolve. Keep the container covered as much as possible to prevent the release of vapors.

3. Experimental Use:

• Conduct Reactions: Perform all experimental procedures involving Diosmetinidin chloride within the fume hood.

• Avoid Contamination: Use clean equipment and proper techniques to avoid cross-contamination.

4. Post-Handling and Decontamination:

• Clean Workspace: Once the experiment is complete, decontaminate the work area by wiping it down with an appropriate solvent and then a cleaning agent.

• Clean Equipment: Thoroughly clean all glassware and equipment that came into contact with Diosmetinidin chloride.

• Doff PPE: Remove PPE in the correct order to avoid self-contamination (gloves first, then gown/lab coat, then goggles/face shield).

• Wash Hands: Wash hands thoroughly with soap and water after removing PPE.[6]

Disposal Plan

Proper disposal of chemical waste is crucial to protect the environment and comply with regulations.

• Segregate Waste: All solid and liquid waste containing Diosmetinidin chloride must be collected in separate, clearly labeled, and sealed hazardous waste containers.[6]

• Solid Waste: This includes contaminated consumables such as gloves, weighing paper, and pipette tips.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a designated liquid hazardous waste container.

• Labeling: Waste containers must be labeled with "Hazardous Waste," the full chemical name ("Diosmetinidin chloride"), and the primary hazards.

• Storage: Store waste containers in a designated, well-ventilated secondary containment area away from incompatible materials.

• Disposal: Arrange for the disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[6][7] Do not pour any waste containing Diosmetinidin chloride down the drain.[8]

Experimental Workflow for Handling Diosmetinidin Chloride

References

• 1. falseguridad.com [falseguridad.com]
• 2. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 3. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 4. hazmatschool.com [hazmatschool.com]
• 5. ipgsf.com [ipgsf.com]
• 6. drexel.edu [drexel.edu]
• 7. sfvideo.blob.core.windows.net [sfvideo.blob.core.windows.net]
• 8. carlroth.com [carlroth.com]